Isopulegyl acetate

• CAS: 57576-09-7

Core Science & Biosynthesis

An In-depth Technical Guide to Isopulegyl Acetate: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical protocols for isopulegyl acetate (B1210297). The information is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Chemical and Physical Properties

Isopulegyl acetate is a clear, colorless liquid with a characteristic sweet, mint-like odor.[1] It is insoluble in water but soluble in oils.[2][3] The following tables summarize its key chemical and physical properties.

Table 1: General Chemical Properties of Isopulegyl Acetate

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₀O₂	[2][3][4]
Molecular Weight	196.29 g/mol	[2][3][4]
CAS Number	89-49-6 (mixture of isomers), 57576-09-7 ((1R,2S,5R)-isomer)	[3][4]
IUPAC Name	[(1R,2S,5R)-5-methyl-2-prop-1-en-2-ylcyclohexyl] acetate	[3]

Table 2: Physical Properties of Isopulegyl Acetate

Property	Value	Conditions	Source(s)
Boiling Point	104-105 °C	at 10 mm Hg	[1][4]
Melting Point	Not available / 85 °C	[4][5]
Density	0.925 - 0.936 g/mL	at 25 °C	[1][4][6]
Refractive Index	1.454 - 1.457	at 20 °C	[1][4][6]
Flash Point	186 °F (85.6 °C)	[4][6]
Vapor Pressure	0.0248 mmHg	at 25 °C	[4]

Note on Melting Point: There is conflicting information regarding the melting point of isopulegyl acetate. One source indicates that it is not applicable, while another reports a value of 85°C.[4][5] Further experimental verification is required to resolve this discrepancy.

Chemical Structure

Isopulegyl acetate is the acetate ester of isopulegol (B1217435). The structure consists of a p-menthane (B155814) skeleton with an acetate group at position 3 and an isopropenyl group at position 8. The molecule has three stereocenters, leading to several possible stereoisomers.[2] The most common commercially available form is often a mixture of these isomers.[4][6][7] The structure of the (1R,2S,5R)-isomer is depicted below.

Chemical Structure of (1R,2S,5R)-Isopulegyl Acetate

Caption: 2D structure of (1R,2S,5R)-isopulegyl acetate.

Experimental Protocols

Synthesis of Isopulegyl Acetate via Fischer Esterification

Isopulegyl acetate can be synthesized by the Fischer esterification of isopulegol with acetic acid, using a strong acid as a catalyst.[8]

Materials:

• Isopulegol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Diethyl ether

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, combine one molar equivalent of isopulegol with two to three molar equivalents of glacial acetic acid.

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 5% of the alcohol volume) to the mixture while cooling the flask in an ice bath.

• Add boiling chips and equip the flask with a reflux condenser.

• Heat the mixture to reflux for 1-2 hours.

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel containing cold water.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash sequentially with 5% sodium bicarbonate solution until the aqueous layer is basic, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation to yield pure isopulegyl acetate.

Caption: Workflow for the synthesis of isopulegyl acetate.

Analytical Methods

Objective: To confirm the structure and purity of the synthesized isopulegyl acetate.

Instrumentation: 400 MHz NMR Spectrometer

Sample Preparation:

• Dissolve 5-10 mg of the purified product in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to an NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse sequence (e.g., zg30)

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Acquisition Time: ~4 s

• Spectral Width: 0-10 ppm

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30)

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

• Acquisition Time: ~1.5 s

• Spectral Width: 0-200 ppm

Expected Chemical Shifts (¹H NMR, CDCl₃):

• ~4.7 ppm (m, 2H): Vinylic protons of the isopropenyl group

• ~4.5 ppm (m, 1H): Proton on the carbon bearing the acetate group

• ~2.0 ppm (s, 3H): Methyl protons of the acetate group

• ~1.7 ppm (s, 3H): Methyl protons of the isopropenyl group

• ~0.9 ppm (d, 3H): Methyl protons on the cyclohexane (B81311) ring

• 1.0-2.2 ppm (m): Remaining cyclohexyl protons

Objective: To identify the key functional groups present in isopulegyl acetate.

Instrumentation: FT-IR Spectrometer with an ATR accessory.

Sample Preparation: A small drop of the neat liquid is placed directly on the ATR crystal.

Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16

Expected Absorption Bands:

• ~2950-2850 cm⁻¹: C-H stretching of alkanes

• ~1735 cm⁻¹: C=O stretching of the ester

• ~1645 cm⁻¹: C=C stretching of the isopropenyl group

• ~1240 cm⁻¹: C-O stretching of the ester

• ~890 cm⁻¹: =C-H bending of the vinylic group

Objective: To determine the molecular weight and fragmentation pattern of isopulegyl acetate.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

GC Conditions:

• Column: DB-5 or equivalent non-polar capillary column

• Injector Temperature: 250 °C

• Oven Program: Start at 50 °C, hold for 2 min, then ramp to 250 °C at 10 °C/min.

• Carrier Gas: Helium

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-300

Expected Fragmentation Pattern:

• m/z 196: Molecular ion (M⁺)

• m/z 136: Loss of acetic acid (M - 60)

• m/z 121: Further fragmentation of the m/z 136 ion

• m/z 43: Acetyl cation (CH₃CO⁺) - often the base peak

Biological Activity and Signaling Pathways

While specific signaling pathways for isopulegyl acetate have not been extensively studied, the acetate moiety is known to be biologically active. Acetate, a short-chain fatty acid, can influence various cellular processes. For instance, acetate has been shown to enhance the expression of lipogenic genes and triglyceride production in bovine mammary epithelial cells by activating the mTOR signaling pathway.

Caption: Acetate-induced mTOR signaling pathway in lipogenesis.

This pathway highlights how acetate can serve as a signaling molecule to promote the synthesis of fatty acids and triglycerides through the activation of the mTORC1 complex and subsequent upregulation of key lipogenic enzymes.[9] This provides a potential framework for understanding the biological roles of acetate-containing compounds like isopulegyl acetate.

References

• 1. Isopulegol acetate [webbook.nist.gov]
• 2. Isopulegol acetate [webbook.nist.gov]
• 3. Isopulegol acetate [webbook.nist.gov]
• 4. Isopulegol acetate [webbook.nist.gov]
• 5. isopulegyl acetate [thegoodscentscompany.com]
• 6. ISOPULEGOL ACETATE CAS#: 57576-09-7 [m.chemicalbook.com]
• 7. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 9. Acetate-Induced Milk Fat Synthesis Is Associated with Activation of the mTOR Signaling Pathway in Bovine Mammary Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Isopulegyl Acetate (CAS Number: 89-49-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopulegyl acetate (B1210297), a monoterpene ester, is a chiral molecule with applications in the flavor and fragrance industries. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and analysis, and an exploration of its biological activities. The information is presented to support research and development endeavors in various scientific fields.

Chemical and Physical Properties

Isopulegyl acetate (C₁₂H₂₀O₂) is the acetate ester of isopulegol. It is a clear, colorless liquid with a characteristic sweet, minty, and herbaceous odor.[1] As a chiral compound, it exists as a mixture of isomers. The properties outlined below are crucial for its handling, application, and analysis.

Table 1: Physicochemical Properties of Isopulegyl Acetate

Property	Value	Reference(s)
CAS Number	89-49-6	[1]
Molecular Formula	C₁₂H₂₀O₂	[1]
Molecular Weight	196.29 g/mol	[1][2]
Boiling Point	104-105 °C at 10 mm Hg	[1]
Density	0.925 g/mL at 25 °C	[1]
Refractive Index (n²⁰/D)	1.456	[1]
Flash Point	186 °F (85.6 °C)	[1]
Solubility	Insoluble in water; soluble in oils and ethanol.	[2]

Table 2: Spectroscopic Data of Isopulegyl Acetate

Spectroscopic Technique	Key Data and Interpretation	Reference(s)
Mass Spectrometry (GC-MS)	The electron ionization (EI) mass spectrum shows a prominent molecular ion peak [M]⁺ at m/z 196. Key fragment ions are observed at m/z 136 ([M-CH₃COOH]⁺), 121, 93, 81, and 43 (acetyl group).	[2]
Infrared (IR) Spectroscopy	The IR spectrum displays a strong absorption band around 1735-1740 cm⁻¹ corresponding to the C=O stretching of the ester group. C-H stretching vibrations are observed around 2850-2960 cm⁻¹. The C-O stretching of the ester is typically found in the 1240-1250 cm⁻¹ region.	[1][3]
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy	Although a detailed assigned spectrum is not readily available in the searched literature, typical chemical shifts for similar terpenoid acetates suggest the following: a singlet for the acetyl methyl protons around δ 2.0 ppm, signals for the vinyl protons of the isopropenyl group around δ 4.7 ppm, and a multiplet for the proton on the carbon bearing the acetate group (CHOAc) in the region of δ 4.5-5.0 ppm. The methyl group on the cyclohexane (B81311) ring would appear as a doublet around δ 0.9 ppm.	[4]
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy	Based on the structure, one would expect to see a signal for the carbonyl carbon of the ester at ~170 ppm. The carbon of the CHOAc group would be around 70-80 ppm. The quaternary and methine carbons of the isopropenyl group would appear in the olefinic region (~110-150 ppm). The remaining aliphatic carbons of the cyclohexane ring and the methyl groups would resonate in the upfield region (~15-50 ppm).	[5][6]

Experimental Protocols

Synthesis of Isopulegyl Acetate from Isopulegol

A common and efficient method for the synthesis of Isopulegyl acetate is the acetylation of its precursor, isopulegol, using acetic anhydride (B1165640) with a base catalyst such as pyridine (B92270).

Materials:

• (-)-Isopulegol (B1672291)

• Acetic anhydride (Ac₂O)

• Anhydrous pyridine

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) or ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Toluene (B28343)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane (B92381)/ethyl acetate mixtures)

Procedure: [7][8]

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve (-)-isopulegol (1.0 equivalent) in anhydrous pyridine (2–10 mL per mmol of isopulegol).

• Addition of Acetic Anhydride: Cool the solution to 0 °C in an ice bath. Add acetic anhydride (1.5–2.0 equivalents per hydroxyl group) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: a. Quench the reaction by the slow addition of dry methanol. b. Remove the pyridine by co-evaporation with toluene under reduced pressure. c. Dilute the residue with dichloromethane or ethyl acetate. d. Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine. e. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure Isopulegyl acetate.

Diagram 1: Synthesis Workflow for Isopulegyl Acetate

Caption: Workflow for the synthesis of Isopulegyl acetate from isopulegol.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile compounds like Isopulegyl acetate.

Instrumentation and Conditions (Typical): [9][10][11]

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250-280 °C.

• Injection Mode: Split or splitless, depending on the concentration.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp to 230 °C at 3-10 °C/min.

  • Hold at 230 °C for a sufficient time to elute all components.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Scan mode for qualitative identification and Selected Ion Monitoring (SIM) for quantitative analysis.

Sample Preparation: Dilute the Isopulegyl acetate sample in a suitable solvent (e.g., hexane or ethyl acetate) to an appropriate concentration for GC-MS analysis.

Diagram 2: Analytical Workflow for Isopulegyl Acetate using GC-MS

Caption: General workflow for the analysis of Isopulegyl acetate by GC-MS.

Biological Activities and Potential Applications

While Isopulegyl acetate is primarily used in the flavor and fragrance industries, its structural class, terpenoid acetates, is known for a range of biological activities.[9][12] Research into the specific pharmacological effects of Isopulegyl acetate is ongoing, but preliminary data and the activities of related compounds suggest potential in several areas.

Anti-inflammatory Activity

Terpenoids are well-documented for their anti-inflammatory properties.[5] The precursor, isopulegol, has demonstrated anti-inflammatory and antiedematogenic activity in animal models.[13] It is plausible that Isopulegyl acetate may also possess anti-inflammatory effects, potentially through the modulation of inflammatory signaling pathways such as NF-κB and MAPK.[14][15]

Experimental Protocol: In Vitro Anti-inflammatory Assay (Inhibition of Protein Denaturation) [4][16][17]

This assay provides a preliminary indication of anti-inflammatory activity, as protein denaturation is a hallmark of inflammation.

Materials:

• Bovine Serum Albumin (BSA) or Egg Albumin

• Phosphate Buffered Saline (PBS), pH 6.4

• Isopulegyl acetate

• Diclofenac (B195802) sodium (as a standard anti-inflammatory drug)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture consisting of 0.2 mL of 1% aqueous egg albumin solution, 2.8 mL of PBS (pH 6.4), and 2 mL of varying concentrations of Isopulegyl acetate (e.g., 100-500 µg/mL).

• Control and Standard: Prepare a control solution with the same components but replacing the test sample with distilled water. Prepare a standard with diclofenac sodium at the same concentrations.

• Incubation: Incubate all the solutions at 37 °C for 15 minutes and then heat at 70 °C for 5 minutes.

• Measurement: After cooling, measure the absorbance of the solutions at 660 nm.

• Calculation: Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [ (Absorbance of Control - Absorbance of Test Sample) / Absorbance of Control ] x 100

Cytotoxic Activity

Many terpenoids have been investigated for their cytotoxic effects against various cancer cell lines.[10] The acetate functional group can influence the lipophilicity and bioavailability of a molecule, which may impact its cytotoxic potential. Studies on other terpenoid acetates have shown significant cytotoxic activity.[10] The evaluation of Isopulegyl acetate's cytotoxicity is a relevant area for cancer research.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay) [13][18]

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Human cancer cell line (e.g., A549 - lung carcinoma, MCF-7 - breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Isopulegyl acetate

• Doxorubicin (B1662922) (as a standard cytotoxic drug)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of approximately 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with various concentrations of Isopulegyl acetate (e.g., 10-100 µM) and a standard drug like doxorubicin for 24-48 hours. Include a vehicle control (DMSO).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability and the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Signaling Pathways

While no studies were found that directly implicate Isopulegyl acetate in specific signaling pathways, its potential anti-inflammatory and cytotoxic effects suggest that it may interact with key cellular signaling cascades.

Diagram 3: Potential Signaling Pathways Modulated by Terpenoid Acetates

Caption: Hypothetical modulation of NF-κB and MAPK signaling pathways by terpenoid acetates.

The NF-κB and MAPK signaling pathways are critical regulators of inflammation and cell survival.[14][15][19][20][21][22][23][24] Terpenoids have been shown to inhibit the activation of NF-κB, a key transcription factor for pro-inflammatory genes.[14][19][21][22] They can also modulate the activity of MAPKs, which are involved in cellular responses to a variety of stimuli and play a crucial role in cell proliferation and apoptosis.[15][20][22][23][24] Further research is needed to elucidate the specific interactions of Isopulegyl acetate with these and other signaling pathways.

Safety and Regulatory Information

Isopulegyl acetate is listed by the Flavor and Extract Manufacturers Association (FEMA) as GRAS (Generally Recognized As Safe) for use as a flavoring agent.[2] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated Isopulegyl acetate and concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[2]

Conclusion

Isopulegyl acetate is a well-characterized monoterpene ester with established applications in the flavor and fragrance sectors. This guide has provided a detailed overview of its chemical and physical properties, along with robust experimental protocols for its synthesis and analysis. While its biological activities are not as extensively studied as its organoleptic properties, the known effects of related terpenoids suggest potential for Isopulegyl acetate in the fields of anti-inflammatory and anticancer research. The provided experimental frameworks for assessing these activities, along with the discussion of potential signaling pathway interactions, aim to facilitate further investigation into the pharmacological potential of this compound.

References

• 1. ISOPULEGYL ACETATE(89-49-6) IR Spectrum [chemicalbook.com]
• 2. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hmdb.ca [hmdb.ca]
• 4. ijcmas.com [ijcmas.com]
• 5. hmdb.ca [hmdb.ca]
• 6. ISOPULEGOL(89-79-2) 13C NMR [m.chemicalbook.com]
• 7. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Acetate reduces microglia inflammatory signaling in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. dovepress.com [dovepress.com]
• 15. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. e-journal.unair.ac.id [e-journal.unair.ac.id]
• 18. Cytotoxic Activities of Certain Medicinal Plants on Different Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. A Comprehensive Review on MAPK: A Promising Therapeutic Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Targeting the MAPK Pathway in Melanoma: Why some approaches succeed and other fail - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Arsenic compounds activate MAPK and inhibit Akt pathways to induce apoptosis in MA‐10 mouse Leydig tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Involvement of p38 MAPK and ATF-2 signaling pathway in anti-inflammatory effect of a novel compound bis[(5-methyl)2-furyl](4-nitrophenyl)methane on lipopolysaccharide-stimulated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Isopulegyl Acetate: Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopulegyl acetate (B1210297), a monoterpenoid ester, is a versatile compound with applications in the fragrance, flavor, and potentially pharmaceutical industries. This technical guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols for its synthesis and purification, and in-depth analysis of its spectroscopic data. This document is intended to serve as a valuable resource for researchers, chemists, and professionals involved in drug discovery and development.

Physical and Chemical Properties

Isopulegyl acetate is a colorless liquid with a characteristic sweet, minty, and herbaceous odor.[1] It is a chiral molecule and exists as different stereoisomers, with the most common being derived from (-)-isopulegol (B1672291). The properties of Isopulegyl acetate are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₀O₂	[2]
Molecular Weight	196.29 g/mol	[2]
Appearance	Colorless liquid	[1]
Odor	Sweet, minty, herbaceous, woody	[1]
Boiling Point	104-105 °C at 10 mmHg	[2]
Density	0.925 g/mL at 25 °C	[2]
Refractive Index (n²⁰/D)	1.456	[2]
Flash Point	85.6 °C (186 °F)	[2]
Solubility	Soluble in alcohol and oils; slightly soluble in water.	[1]
CAS Number	89-49-6 (mixture of isomers)	[2]

Synthesis of Isopulegyl Acetate

Isopulegyl acetate is most commonly synthesized via the esterification of isopulegol (B1217435) with acetic anhydride (B1165640) or acetic acid. The following is a detailed experimental protocol for its laboratory-scale synthesis.

Experimental Protocol: Synthesis from Isopulegol and Acetic Anhydride

This procedure outlines the Fischer esterification of isopulegol.

Materials:

• (-)-Isopulegol

• Acetic anhydride

• Pyridine (B92270) (catalyst)

• Diethyl ether (solvent)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve (-)-isopulegol in an equal volume of diethyl ether.

• Addition of Reagents: To the stirred solution, add a slight molar excess (approximately 1.2 equivalents) of acetic anhydride. Then, slowly add a catalytic amount of pyridine (approximately 0.1 equivalents).

• Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain the reflux for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Washing:

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any unreacted acetic anhydride and acetic acid. Be cautious as CO₂ evolution may cause pressure buildup.

  • Wash the organic layer twice with water.

  • Finally, wash the organic layer with brine to remove residual water.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator.

• Purification: The crude Isopulegyl acetate can be purified by vacuum distillation to obtain the final product. Collect the fraction boiling at 104-105 °C at 10 mmHg.[2]

Synthesis Workflow Diagram

Caption: Synthesis and purification workflow of Isopulegyl acetate.

Spectroscopic Analysis

Mass Spectrometry (MS)

The mass spectrum of Isopulegyl acetate provides valuable information about its molecular weight and fragmentation pattern.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 196, corresponding to the molecular weight of the compound.

• Fragmentation Pattern: Esters typically undergo characteristic fragmentation patterns.[3] Common fragmentation pathways for Isopulegyl acetate include:

  • Loss of the acetyl group: A prominent peak may be observed at m/z = 153, corresponding to the loss of a ketene (B1206846) molecule (CH₂=C=O) from the molecular ion.

  • Loss of the acetate group: A peak at m/z = 137 would correspond to the loss of the entire acetate group (CH₃COO·).

  • McLafferty Rearrangement: If sterically feasible, a McLafferty rearrangement could lead to a fragment at m/z = 60 (acetic acid).

  • Cleavage of the isopulegyl ring: Various fragments resulting from the cleavage of the cyclohexane (B81311) ring can also be observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR (CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.7	m	1H	CH-OAc
~4.6, ~4.5	each s	each 1H	=CH₂
~2.0	s	3H	-OCOCH₃
~1.6	s	3H	C(CH₃)=CH₂
0.9-2.2	m	9H	Cyclohexane ring protons
~0.9	d	3H	-CH(CH₃)-

Predicted ¹³C NMR (CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~170	C=O (ester)
~148	C=CH₂
~112	=CH₂
~75	CH-OAc
~50	Ring CH
~43	Ring CH
~34	Ring CH₂
~31	Ring CH
~22	Ring CH₂
~21	-OCOCH₃
~20	C(CH₃)=CH₂
~16	-CH(CH₃)-

Chemical Reactions

Isopulegyl acetate, as an ester, undergoes typical reactions of this functional group.

• Hydrolysis: It can be hydrolyzed back to isopulegol and acetic acid under acidic or basic conditions (saponification).[4]

• Transesterification: Reaction with another alcohol in the presence of an acid or base catalyst can yield a different ester of isopulegol.

• Reduction: Treatment with strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce the ester to isopulegol and ethanol.

• Reaction with Grignard Reagents: Reaction with Grignard reagents will lead to the formation of tertiary alcohols.

Biological Activity and Potential Applications

While research specifically on the biological activities of Isopulegyl acetate is limited, the parent alcohol, isopulegol, has been studied for various pharmacological effects. These studies may provide insights into the potential applications of its derivatives.

• Anti-inflammatory and Analgesic Effects: Terpene esters are known to possess anti-inflammatory and analgesic properties.[5]

• Anticonvulsant Activity: Isopulegol has demonstrated anticonvulsant effects in animal models, suggesting a potential role in neurological research.[6]

• Gastroprotective Effects: Studies have indicated that isopulegol may have protective effects on the gastric mucosa.[7]

• Permeation Enhancer: Saturated long-chain esters of isopulegol have been investigated as permeation enhancers for the transdermal delivery of drugs.[8]

The esterification of bioactive terpenes like isopulegol can modulate their pharmacokinetic properties, potentially enhancing their therapeutic efficacy.[6] Further research is warranted to fully elucidate the specific biological activities and signaling pathways associated with Isopulegyl acetate.

Conclusion

Isopulegyl acetate is a compound of interest with established applications in the fragrance and flavor industries and emerging potential in the pharmaceutical field. This technical guide provides a foundational understanding of its properties, synthesis, and analytical characteristics. The detailed protocols and spectroscopic data analysis are intended to facilitate further research and development involving this versatile monoterpenoid ester.

References

• 1. isopulegyl acetate [thegoodscentscompany.com]
• 2. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. A closer look at terpenic esters and their properties. [landema.com]
• 6. Biocatalytic Synthesis of Terpene Esters and their Biological Activity in Human Glioma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Saturated long-chain esters of isopulegol as novel permeation enhancers for transdermal drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Isopulegyl acetate molecular weight and formula

Isopulegyl acetate (B1210297) is a chemical compound recognized for its characteristic sweet, mint-like odor.[1] It exists as a clear, colorless liquid and is utilized in the flavor and fragrance industry.[1][2] This document outlines the core molecular properties of Isopulegyl acetate, providing fundamental data for researchers and professionals in drug development and chemical sciences.

Molecular Formula and Weight

The fundamental physicochemical properties of Isopulegyl acetate are summarized below. These values are derived from its elemental composition and are critical for stoichiometric calculations, analytical characterization, and formulation development.

Property	Value	Source
Molecular Formula	C₁₂H₂₀O₂	PubChem[2], NIST[3]
Molecular Weight	196.29 g/mol	PubChem[2], ChemicalBook[1]
Monoisotopic Mass	196.146329876 Da	PubChem[2]

Note: The molecular weight may vary slightly between sources due to differences in the atomic weights used for calculation. The provided values are standard and widely accepted.

Methodology for Property Determination

The molecular formula and weight of a compound like Isopulegyl acetate are not determined via a singular experimental protocol but are rather fundamental properties derived from its confirmed chemical structure.

• Structural Elucidation : Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are employed to determine the precise arrangement of atoms and bonds within the molecule.

• Formula Calculation : Once the structure is known (identifying 12 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms), the molecular formula (C₁₂H₂₀O₂) is established.

• Weight Calculation : The molecular weight is calculated by summing the atomic weights of all constituent atoms based on the molecular formula. For example: (12 x ~12.011) + (20 x ~1.008) + (2 x ~15.999) ≈ 196.29 g/mol .

The logical derivation of these properties is illustrated in the diagram below.

Derivation of Molecular Properties for Isopulegyl Acetate.

References

• 1. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 2. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isopulegol acetate [webbook.nist.gov]

Spectroscopic Profile of Isopulegyl Acetate: A Technical Guide

Introduction: Isopulegyl acetate (B1210297) is a monoterpene ester recognized for its characteristic minty and fruity aroma. It is a valuable compound in the flavor and fragrance industries and serves as a versatile chiral building block in organic synthesis. A thorough understanding of its structural features is paramount for its application in research, drug development, and quality control. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide definitive data for the elucidation and confirmation of its molecular structure. This technical guide presents a comprehensive overview of the spectroscopic data for isopulegyl acetate, complete with experimental protocols and a workflow for its analysis.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Isopulegyl acetate.

Mass Spectrometry (MS)

The mass spectrum of Isopulegyl acetate provides crucial information about its molecular weight and fragmentation pattern, aiding in the confirmation of its chemical structure.

m/z	Relative Intensity (%) - Spectrum 1 [1][2]	Relative Intensity (%) - Spectrum 2 [1][2]	Fragment
196	-	-	[M]+ (Molecular Ion)
136	42.96	99.99	[M - C₂H₄O₂]+
121	23.51	46.02	[C₉H₁₃]+
93	23.86	40.73	[C₇H₉]+
81	28.31	45.95	[C₆H₉]+
43	99.99	77.36	[CH₃CO]+

Infrared (IR) Spectroscopy

The infrared spectrum of Isopulegyl acetate reveals the presence of its key functional groups, most notably the ester carbonyl and the carbon-carbon double bond.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
~2950	Strong	C-H (sp³) stretch
~1740	Strong	C=O (ester) stretch
~1645	Medium	C=C (alkene) stretch
~1240	Strong	C-O (ester) stretch
~890	Strong	=C-H bend (alkene)

Note: The IR data is interpreted from the gas-phase spectrum available from the NIST WebBook.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
4.70 - 4.85	m	1H	H on C bearing acetate
4.65 - 4.75	m	2H	=CH₂
2.05	s	3H	-OCOCH₃
1.80 - 2.00	m	1H	Cyclohexane CH
1.65	s	3H	=C-CH₃
1.40 - 1.60	m	2H	Cyclohexane CH₂
1.15 - 1.35	m	2H	Cyclohexane CH₂
0.90 - 1.10	m	1H	Cyclohexane CH
0.85	d	3H	Cyclohexane -CH₃

¹³C NMR (Predicted)

Chemical Shift (ppm)	Assignment
170.5	C=O (ester)
147.0	=C(CH₃)₂
112.0	=CH₂
74.0	CH-O
52.0	Cyclohexane CH
45.0	Cyclohexane CH
34.0	Cyclohexane CH₂
31.0	Cyclohexane CH₂
28.0	Cyclohexane CH
22.0	Cyclohexane -CH₃
21.0	-OCOCH₃
20.0	=C-CH₃

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of Isopulegyl acetate.

Mass Spectrometry Protocol

• Sample Preparation: A dilute solution of Isopulegyl acetate is prepared in a volatile organic solvent such as methanol (B129727) or dichloromethane.

• Instrumentation: An electron ionization mass spectrometer (EI-MS) is typically used.

• Ionization: The sample is introduced into the ion source, where it is vaporized and bombarded with a high-energy electron beam (typically 70 eV). This causes the molecule to lose an electron, forming a molecular ion ([M]⁺), and to fragment into smaller, charged species.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

• Detection: A detector records the abundance of each ion at a specific m/z value, generating a mass spectrum.

Infrared (IR) Spectroscopy Protocol

• Sample Preparation: As Isopulegyl acetate is a liquid, a neat spectrum can be obtained by placing a thin film of the sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, a solution in a suitable solvent (e.g., chloroform) can be prepared and placed in a liquid sample cell.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

• Data Acquisition: A background spectrum of the empty sample holder (or the solvent) is first recorded. The sample is then placed in the instrument's beam path, and the sample spectrum is acquired. The instrument measures the absorption of infrared radiation at different wavenumbers.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final IR spectrum of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

¹H and ¹³C NMR

• Sample Preparation: Approximately 5-10 mg of Isopulegyl acetate is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition:

  • The NMR tube is placed in the spectrometer's probe.

  • The magnetic field is shimmed to achieve homogeneity.

  • For ¹H NMR, a single pulse experiment is typically performed.

  • For ¹³C NMR, a proton-decoupled experiment is run to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to produce the NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to the TMS signal (0.00 ppm).

Visualization of the Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of a chemical compound like Isopulegyl acetate.

Caption: A flowchart illustrating the process of spectroscopic analysis.

References

• 1. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 3. Isopulegol acetate [webbook.nist.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Natural Occurrence and Sources of Isopulegyl Acetate (B1210297)

Abstract

Isopulegyl acetate is a naturally occurring monoterpene ester recognized for its characteristic minty, sweet, and woody aroma. This document provides a comprehensive overview of its presence in the plant kingdom, focusing on the primary botanical sources. It summarizes quantitative data on its concentration in various essential oils, details the standard experimental protocols for its isolation and identification, and illustrates the biosynthetic origins of its monoterpene precursor. This guide is intended to serve as a technical resource for professionals in research, natural product chemistry, and drug development.

Introduction

Isopulegyl acetate, a p-menthane (B155814) monoterpenoid, is a significant constituent of various plant essential oils. Its pleasant aromatic profile, described as woody, sweet, and mint-like with berry and camphoraceous undertones, makes it a valuable compound in the flavor and fragrance industries. Beyond its sensory properties, the characterization of natural sources for such compounds is crucial for ensuring authenticity, discovering potential new biological activities, and developing sustainable sourcing strategies. This guide consolidates the current knowledge on the natural occurrence of Isopulegyl acetate, providing quantitative data and standardized methodologies for its study.

Natural Occurrence and Botanical Sources

Isopulegyl acetate has been identified in a variety of aromatic plants. Its presence is most notably reported in the essential oils of species within the Mentha, Corymbia, and Agathosma genera. The concentration of this ester can vary significantly based on the plant species, geographical origin, harvesting time, and the specific part of the plant used for extraction.

Primary Botanical Sources

• Genus Mentha (Mints): Various species of mint are known to produce Isopulegyl acetate. While it is not typically a major component of common peppermint (Mentha × piperita) oil, its presence has been noted. The composition of mint oils is highly variable, with menthol, menthone, and pulegone (B1678340) often being the dominant constituents[1][2].

• Genus Corymbia: Isopulegyl acetate is found in the essential oil of Corymbia citriodora (Lemon-scented gum)[3][4]. The oil of this plant is primarily known for its high citronellal (B1669106) content, but it also contains a complex mixture of other monoterpenes and their derivatives, including isopulegol (B1217435) and its acetate ester[3].

• Genus Agathosma (Buchu): The essential oil of Buchu, derived from the leaves of Agathosma betulina, is a known source of Isopulegyl acetate[5][6]. Buchu oil is characterized by the presence of diosphenol and other p-menthane derivatives.

• Other Reported Sources: Trace amounts of Isopulegyl acetate have also been reported in the essential oils of other plants, highlighting the need for continued phytochemical screening of aromatic species[7].

Quantitative Data Summary

The following table summarizes the reported concentrations of Isopulegyl acetate in the essential oils of various plant species. It is important to note that these values can exhibit considerable variation.

Botanical Name	Common Name	Plant Part	% of Isopulegyl Acetate in Essential Oil	Reference(s)
Corymbia citriodora	Lemon-scented Gum	Leaves	Trace amounts	[3]
Agathosma betulina	Buchu	Leaves	0.8–2.5%	[8]
Mentha longifolia	Horse Mint	-	0.03%	[7]

Note: Data for some commonly cited sources like peppermint oil were not found to contain specific quantitative values for Isopulegyl acetate in the reviewed literature, often being below detection limits or absent in the chemotypes analyzed.

Experimental Protocols: Isolation and Identification

The analysis of Isopulegyl acetate from natural sources follows a standard workflow common in phytochemistry, involving extraction, separation, and spectroscopic identification.

Extraction of Essential Oil

The most common method for extracting volatile compounds like Isopulegyl acetate from plant material is steam distillation or hydrodistillation.

• Protocol: Steam Distillation

  • Plant Material Preparation: Fresh or air-dried plant material (typically leaves) is coarsely ground to increase the surface area for efficient oil extraction.

  • Apparatus: A Clevenger-type apparatus is assembled. The plant material is placed in the distillation flask with a sufficient volume of water.

  • Distillation: The water is heated to boiling. The resulting steam passes through the plant material, rupturing the oil glands and carrying the volatile essential oils with it.

  • Condensation: The steam and oil vapor mixture is passed through a condenser, which cools it back into a liquid state.

  • Separation: In the collection vessel (the separator of the Clevenger apparatus), the less dense, water-insoluble essential oil naturally separates from the aqueous phase (hydrosol), allowing for its collection.

  • Drying: The collected oil is dried over anhydrous sodium sulfate (B86663) to remove any residual water and then stored in a sealed, dark vial at low temperature (e.g., 4°C) prior to analysis[9][10].

Chromatographic Analysis and Identification

Gas Chromatography (GC) coupled with Mass Spectrometry (MS) is the definitive method for identifying and quantifying Isopulegyl acetate within an essential oil matrix.

• Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

  • Sample Preparation: The extracted essential oil is diluted in a suitable solvent (e.g., hexane (B92381) or diethyl ether) at a typical ratio of 1:100 (v/v).

  • GC System: A gas chromatograph equipped with a capillary column is used. A non-polar column, such as an HP-5MS (or equivalent, e.g., DB-5 or SE-54), is commonly employed for essential oil analysis[9].

  • Injection: A small volume (typically 1 µL) of the diluted sample is injected into the GC inlet, which is heated (e.g., 250°C) to vaporize the sample. The injection is typically performed in split mode to avoid column overloading[9][11].

  • Separation: The carrier gas (usually Helium) carries the vaporized sample through the column. The temperature of the column oven is gradually increased according to a set program (e.g., starting at 60°C and ramping up to 280°C at 5°C/min) to separate the individual components based on their boiling points and polarity[9].

  • Identification:

    • Mass Spectrometry (MS): As components elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron impact at 70 eV). The resulting fragmentation pattern (mass spectrum) serves as a molecular fingerprint. This spectrum is compared against spectral libraries (e.g., NIST, Wiley) for tentative identification[9][12].

    • Retention Index (RI): For confirmation, the retention time of the unknown peak is compared to the retention times of a series of n-alkanes run under the identical chromatographic conditions. The calculated Kovats Retention Index is then compared to published values for authentic standards of Isopulegyl acetate on the same type of column, providing a higher degree of confidence in the identification[9].

Visualization of Biosynthetic and Analytical Workflows

Biosynthetic Precursor Pathway

Isopulegyl acetate is a monoterpenoid ester. Its core 10-carbon skeleton is derived from the universal monoterpene precursor, geranyl pyrophosphate (GPP). In plants, GPP is synthesized primarily through the methylerythritol 4-phosphate (MEP) pathway located in the plastids. The following diagram illustrates the simplified upstream pathway leading to monoterpene biosynthesis.

Caption: Simplified MEP pathway for monoterpene precursor biosynthesis.

Experimental Workflow

The logical flow for the isolation and characterization of Isopulegyl acetate from a plant source is depicted below.

Caption: General workflow for essential oil extraction and analysis.

Conclusion

Isopulegyl acetate is a well-characterized monoterpene ester found in the essential oils of several plant genera, including Agathosma, Corymbia, and Mentha. Its isolation and identification are reliably achieved through standard phytochemical techniques, primarily steam distillation followed by GC-MS analysis. The quantitative data presented highlight the variability of natural product concentrations, reinforcing the need for rigorous analytical quality control. The biosynthetic pathway illustrates its origin from core plant metabolic processes. This guide provides a foundational technical overview for researchers engaged in the study of natural aromatic compounds.

References

• 1. currentsci.com [currentsci.com]
• 2. iris.unica.it [iris.unica.it]
• 3. GC/MS Analysis of the Volatile Constituents of Corymbia citriodora Hook. from Réunion Island* - ProQuest [proquest.com]
• 4. (-)-Isopulegol|High-Purity Research Compound [benchchem.com]
• 5. ec.europa.eu [ec.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. GC–MS Profiling of Naturally Extracted Essential Oils: Antimicrobial and Beverage Preservative Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. vdoc.pub [vdoc.pub]
• 9. Chemical composition and insecticidal activity of plant essential oils from Benin against Anopheles gambiae (Giles) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. api.fspublishers.org [api.fspublishers.org]
• 11. bec.uac.bj [bec.uac.bj]
• 12. diabloanalytical.com [diabloanalytical.com]

An In-Depth Technical Guide to the Stereoisomers and Chirality of Isopulegyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopulegyl acetate (B1210297), a chiral monoterpene ester, is a molecule of significant interest in the fields of flavor, fragrance, and pharmaceutical synthesis. Its biological and sensory properties are intrinsically linked to its stereochemistry. This technical guide provides a comprehensive overview of the stereoisomers of isopulegyl acetate, delving into their chirality, synthesis, and separation. Detailed experimental protocols for the synthesis and separation are provided, alongside tabulated quantitative data for the characterization of the isomers. Furthermore, logical relationships and experimental workflows are visualized through diagrams to facilitate a deeper understanding of the core concepts.

Introduction to Isopulegyl Acetate and its Stereoisomers

Isopulegyl acetate, with the chemical formula C₁₂H₂₀O₂, is the acetate ester of isopulegol (B1217435). The structure contains three chiral centers, giving rise to 2³ = 8 possible stereoisomers. These stereoisomers exist as four pairs of enantiomers. The four diastereomeric pairs are commonly referred to as:

• Isopulegyl acetate

• Neo-isopulegyl acetate

• Iso-isopulegyl acetate

• Neo-iso-isopulegyl acetate

The spatial arrangement of the methyl, isopropyl, and acetate groups on the cyclohexane (B81311) ring defines the stereochemistry of each isomer, which in turn dictates its unique physical, chemical, and biological properties. The (-)-isopulegyl acetate isomer, for instance, is defined by the (1R,2S,5R) configuration.[1]

The relationship between these stereoisomers can be visualized as follows:

Figure 1: Stereochemical relationships of isopulegyl acetate isomers.

Physicochemical Properties of Isopulegyl Acetate Stereoisomers

The physical and chemical properties of the isopulegyl acetate stereoisomers are crucial for their identification, separation, and application. While data for the individual, pure stereoisomers is scarce in publicly available literature, the properties of mixtures are well-documented.

Property	Value (for mixture of isomers)	Reference
Molecular Formula	C₁₂H₂₀O₂	[2]
Molecular Weight	196.29 g/mol	[1]
Boiling Point	104-105 °C at 10 mmHg	[3]
Density	0.925 g/mL at 25 °C	[3]
Refractive Index	1.456 at 20 °C	[3]

Note: The specific optical rotation and detailed NMR spectral data are highly dependent on the specific stereoisomer and are essential for distinguishing between them. Due to the limited availability of this data for each pure isomer in the literature, it is recommended that these values be determined experimentally for isolated compounds.

Synthesis of Isopulegyl Acetate Stereoisomers

The most common method for the synthesis of isopulegyl acetate is the acetylation of the corresponding isopulegol stereoisomers. Isopulegol itself is typically synthesized via the cyclization of citronellal.[3] The acetylation is generally achieved using acetic anhydride (B1165640), often in the presence of a base like pyridine (B92270), which acts as a catalyst and scavenges the acetic acid byproduct.

Experimental Protocol: Acetylation of Isopulegol

This protocol is a general method for the O-acetylation of an alcohol and can be adapted for the synthesis of isopulegyl acetate from a mixture of isopulegol stereoisomers.[4]

Materials:

• Isopulegol (mixture of stereoisomers)

• Acetic anhydride (Ac₂O)

• Dry pyridine

• Dry dichloromethane (B109758) (CH₂Cl₂) or ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the isopulegol starting material (1.0 equivalent) in dry pyridine (2–10 mL/mmol) under an inert atmosphere (e.g., Argon).

• Cool the solution to 0 °C in an ice bath.

• Add acetic anhydride (1.5–2.0 equivalents per hydroxyl group) to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by the slow addition of dry methanol (B129727) (MeOH).

• Remove the pyridine by co-evaporation with toluene (B28343) under reduced pressure.

• Dilute the residue with dichloromethane or ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude isopulegyl acetate mixture by silica gel column chromatography to obtain the desired product.

Figure 2: Experimental workflow for the synthesis of isopulegyl acetate.

Separation and Analysis of Isopulegyl Acetate Stereoisomers

Due to the subtle structural differences between the stereoisomers of isopulegyl acetate, their separation presents a significant challenge. The most effective technique for the analytical and preparative separation of these isomers is chiral gas chromatography (GC).

Chiral Gas Chromatography (GC)

Chiral GC utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers of the analyte, leading to different retention times and, thus, separation. For the separation of isopulegyl acetate stereoisomers, cyclodextrin-based CSPs are particularly effective.[5][6][7][8][9] Derivatized β-cyclodextrins are commonly employed for this purpose.

Experimental Protocol: Chiral GC-MS Analysis

The following is a general protocol for the chiral GC-MS analysis of an isopulegyl acetate stereoisomer mixture. The specific parameters may require optimization based on the available instrumentation and the exact composition of the mixture.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Chiral capillary column (e.g., a column coated with a derivatized β-cyclodextrin).

GC Conditions (Example):

• Column: (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a permethylated β-cyclodextrin stationary phase).

• Carrier Gas: Helium.

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp to 180 °C at 2 °C/min, and hold for 5 minutes.

• Transfer Line Temperature: 280 °C.

MS Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-300.

Procedure:

• Prepare a dilute solution of the isopulegyl acetate isomer mixture in a suitable solvent (e.g., dichloromethane or hexane).

• Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.

• Acquire the data according to the specified GC and MS conditions.

• Identify the individual stereoisomers based on their retention times and mass spectra. The elution order will depend on the specific chiral stationary phase used.

Figure 3: Workflow for the chiral GC-MS separation of isopulegyl acetate stereoisomers.

Conclusion

The stereochemistry of isopulegyl acetate plays a pivotal role in its properties and applications. This guide has provided a detailed overview of the four main diastereomeric pairs of isopulegyl acetate, outlining their relationships and the methods for their synthesis and separation. The provided experimental protocols offer a practical foundation for researchers working with these compounds. The successful separation and characterization of individual isopulegyl acetate stereoisomers are essential for advancing their use in various scientific and industrial domains, from the development of new pharmaceuticals to the creation of novel flavors and fragrances. Further research is warranted to fully elucidate the specific properties of each pure stereoisomer.

References

• 1. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopulegol acetate [webbook.nist.gov]
• 3. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]
• 4. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. gcms.cz [gcms.cz]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Cyclodextrin derivatives as chiral selectors for direct gas chromatographic separation of enantiomers in the essential oil, aroma and flavour fields - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synthesis of Isopulegyl Acetate: A Journey from Classic Chemistry to Modern Biocatalysis

An in-depth exploration of the discovery, historical evolution, and detailed methodologies for the synthesis of Isopulegyl acetate (B1210297), a valuable terpene ester in the fragrance and flavor industries.

Isopulegyl acetate, a monoterpene ester prized for its sweet, mint-like, and fruity aroma, has been a significant component in the palettes of flavorists and perfumers for decades. Its synthesis has evolved from classical organic chemistry techniques to more sustainable and selective modern methods. This technical guide delves into the core of Isopulegyl acetate synthesis, providing a historical perspective, detailed experimental protocols for key methodologies, and a comparative analysis of different synthetic routes.

A Glimpse into the Past: The Discovery and Early Synthesis

The history of Isopulegyl acetate synthesis is intrinsically linked to the broader exploration of terpene chemistry, a field that gained significant momentum in the late 19th and early 20th centuries with pioneers like Otto Wallach. While a definitive "first synthesis" of Isopulegyl acetate is not readily found in seminal literature, its preparation falls under the well-established class of esterification reactions.

The most traditional and historically significant method for producing Isopulegyl acetate involves the direct acetylation of isopulegol (B1217435) with acetic anhydride (B1165640). Isopulegol itself is readily accessible through the cyclization of citronellal (B1669106), a major component of citronella oil. An early and straightforward approach to this synthesis is the prolonged heating of citronellal with acetic anhydride, which can also be performed with the addition of sodium acetate as a catalyst.[1] This classical method, while effective, often requires high temperatures and can lead to the formation of byproducts, necessitating careful purification.

Chemical Synthesis Routes: The Workhorse of Production

The primary chemical pathway to Isopulegyl acetate is the esterification of isopulegol. This can be achieved through several methods, with the use of acetic anhydride being the most common.

Acetylation of Isopulegol with Acetic Anhydride

This method is a classic example of esterification and remains a widely used industrial process. The reaction involves the nucleophilic attack of the hydroxyl group of isopulegol on the carbonyl carbon of acetic anhydride.

Experimental Protocol:

A detailed experimental protocol for this reaction, adapted from general esterification procedures, is as follows:

• Reactants:

  • Isopulegol (1.0 eq)

  • Acetic anhydride (1.5 - 2.0 eq)

  • Pyridine or a catalytic amount of a strong acid (e.g., sulfuric acid) (optional, as catalyst)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve isopulegol in a suitable solvent such as dichloromethane (B109758) or toluene.

  • Add acetic anhydride to the solution. If a catalyst is used, it should be added cautiously at this stage.

  • The reaction mixture is then heated to reflux (the specific temperature will depend on the solvent used) and stirred for a period of 2 to 6 hours. Reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, the reaction mixture is cooled to room temperature and washed sequentially with water, a saturated solution of sodium bicarbonate (to neutralize any remaining acid), and brine.

  • The organic layer is dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude Isopulegyl acetate is then purified by vacuum distillation to yield the final product.

Parameter	Value
Reactants	Isopulegol, Acetic Anhydride
Catalyst (optional)	Pyridine, Sulfuric Acid
Reaction Temperature	Reflux (solvent dependent)
Reaction Time	2 - 6 hours
Typical Yield	85-95% (method dependent)

Table 1: Typical reaction parameters for the chemical synthesis of Isopulegyl acetate via acetylation of isopulegol.

Logical Workflow for Chemical Synthesis:

A streamlined workflow for the chemical synthesis of Isopulegyl acetate.

The Green Alternative: Enzymatic Synthesis

In recent years, the demand for natural and sustainable products has driven the development of enzymatic methods for the synthesis of flavor and fragrance compounds. Lipases, a class of enzymes that catalyze the hydrolysis of fats, have been found to be highly effective in catalyzing esterification reactions in non-aqueous media.

The enzymatic synthesis of Isopulegyl acetate offers several advantages over traditional chemical methods, including milder reaction conditions, higher selectivity (reducing the formation of byproducts), and the potential for the product to be labeled as "natural."

While specific literature on the lipase-catalyzed synthesis of Isopulegyl acetate is not as abundant as for other esters, the general principles and protocols are well-established and can be readily adapted.

Lipase-Catalyzed Acetylation of Isopulegol

This biocatalytic approach utilizes a lipase (B570770) to facilitate the reaction between isopulegol and an acyl donor, typically acetic anhydride or vinyl acetate.

Experimental Protocol:

A representative experimental protocol for the enzymatic synthesis is as follows:

• Reactants and Biocatalyst:

  • Isopulegol (1.0 eq)

  • Acetic anhydride or Vinyl acetate (1.0 - 1.5 eq)

  • Immobilized Lipase (e.g., Novozym 435, from Candida antarctica)

• Procedure:

  • In a temperature-controlled shaker flask, dissolve isopulegol and the acyl donor in a suitable organic solvent (e.g., hexane, heptane, or toluene). Solvent-free systems are also possible.

  • Add the immobilized lipase to the reaction mixture.

  • The reaction is incubated at a specific temperature, typically between 40°C and 60°C, with constant agitation for a period ranging from 24 to 72 hours.

  • The progress of the reaction is monitored by taking samples at regular intervals and analyzing them by GC.

  • Upon completion, the immobilized enzyme is separated from the reaction mixture by simple filtration and can be washed and reused.

  • The solvent is removed under reduced pressure, and the resulting Isopulegyl acetate can be purified by vacuum distillation if necessary, although the high selectivity of the enzyme often yields a product of high purity.

Parameter	Value
Biocatalyst	Immobilized Lipase (e.g., Novozym 435)
Acyl Donor	Acetic Anhydride or Vinyl Acetate
Reaction Temperature	40 - 60 °C
Reaction Time	24 - 72 hours
Solvent	Organic solvent (e.g., hexane) or solvent-free
Potential Yield	>90%

Table 2: Typical reaction parameters for the enzymatic synthesis of Isopulegyl acetate.

Signaling Pathway for Enzymatic Synthesis:

The catalytic cycle of lipase in the synthesis of Isopulegyl acetate.

Conclusion

The synthesis of Isopulegyl acetate has a rich history rooted in the foundational principles of organic chemistry. While the classical approach of chemical acetylation remains a robust and high-yielding method, the advent of biocatalysis offers a more sustainable and selective alternative. The choice of synthetic route ultimately depends on factors such as the desired scale of production, cost considerations, and the regulatory landscape for the final product's application. For researchers and professionals in the fields of flavor, fragrance, and drug development, a thorough understanding of these synthetic pathways is crucial for innovation and the creation of high-quality products.

References

• 1. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]

Isopulegyl Acetate: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for isopulegyl acetate (B1210297), a compound utilized in the fragrance and flavor industries.[1][2] The following sections detail its chemical and physical properties, toxicological data, and recommended procedures for safe laboratory use.

Chemical and Physical Properties

Isopulegyl acetate is a colorless liquid with a characteristic sweet, mint-like odor.[1][3] It is insoluble in water but soluble in oils and miscible with ethanol.[2]

Property	Value	Source
Molecular Formula	C₁₂H₂₀O₂	[4]
Molecular Weight	196.29 g/mol
CAS Number	89-49-6
Appearance	Clear colorless liquid	[3]
Odor	Sweet, mint-like, fresh, green-minty, leafy, sweet-fruity	[2][3]
Boiling Point	104-105 °C at 10 mm Hg	[3][4]
Density	0.925 - 0.936 g/mL at 25 °C	[2]
Refractive Index	1.454 - 1.457 at 20 °C	[2]
Flash Point	85.56 °C (186 °F)	[4][5]
Solubility	Insoluble in water; soluble in oils; miscible in ethanol	[2]

Toxicological Data

Toxicological evaluations indicate that isopulegyl acetate has low acute toxicity. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses "no safety concern at current levels of intake when used as a flavouring agent".[2]

Endpoint	Result	Species	Source
Acute Oral Toxicity (LD50)	> 5000 mg/kg bw	Rat	[6]
Genotoxicity	Not expected to be genotoxic (based on read-across data)	[7]
Skin Sensitization	No sensitization observed in humans at 8% solution	Human	[5]
Skin Sensitization (NESIL)	2500 µg/cm² (No Expected Sensitisation Induction Level, based on read-across data)	[7]

Hazard Identification and GHS Classification

According to a large number of notifications to the ECHA C&L Inventory, isopulegyl acetate does not meet the criteria for classification under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[2] However, some safety data sheets may recommend precautionary statements. It is important to consult the specific safety data sheet provided by the supplier.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available. However, such studies are typically conducted following internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).

• Acute Oral Toxicity (OECD TG 423): This method involves the administration of the test substance to fasted animals in a stepwise procedure. The starting dose level is selected from one of four fixed levels. The outcome of the test is the estimation of a range for the LD50 value.

• In Vitro Skin Sensitization (e.g., OECD TG 442d, Direct Peptide Reactivity Assay - DPRA): This in vitro method assesses the depletion of synthetic peptides containing cysteine or lysine (B10760008) following incubation with the test chemical to quantify its reactivity.

• Genotoxicity (e.g., OECD TG 471, Bacterial Reverse Mutation Test - Ames Test): This test uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations, which involve substitution, addition, or deletion of one or a few DNA base pairs.

Safety and Handling

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn when handling isopulegyl acetate to minimize exposure.

Caption: Recommended Personal Protective Equipment for handling isopulegyl acetate.

Handling and Storage

• Handle in a well-ventilated area to prevent the inhalation of vapors.[8]

• Keep away from heat, sparks, open flames, and other ignition sources.[9] Take precautionary measures against static discharge.[9] All equipment used must be grounded.[9]

• Store in a cool, well-ventilated area in a tightly closed container.[8][9]

First Aid Measures

• After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[10] Seek medical attention if irritation persists.

• After skin contact: Wash off immediately with plenty of soap and water.[11] Remove contaminated clothing.

• After inhalation: Move to fresh air.[10] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[10][11]

• After ingestion: Clean mouth with water and drink plenty of water afterwards.[10] Do NOT induce vomiting.[12] Seek medical attention.

Accidental Release Measures

• Ensure adequate ventilation.[13]

• Remove all sources of ignition.[14]

• Wear appropriate personal protective equipment.[13]

• Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[14]

• Prevent the product from entering drains.

Fire-Fighting Measures

• Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire.

• Wear self-contained breathing apparatus if necessary.[13]

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a standard workflow for the safe handling of a chemical like isopulegyl acetate in a laboratory setting.

Caption: A logical workflow for the safe handling of laboratory chemicals.

Stability and Reactivity

Isopulegyl acetate is stable under normal storage and handling conditions.[15] Avoid strong oxidizing agents, heat, and sources of ignition.

References

• 1. ISOPULEGYL ACETATE | 89-49-6 [amp.chemicalbook.com]
• 2. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 4. lookchem.com [lookchem.com]
• 5. isopulegyl acetate [thegoodscentscompany.com]
• 6. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. Isopulegol Acetate | 57576-09-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 9. vigon.com [vigon.com]
• 10. fishersci.com [fishersci.com]
• 11. targetmol.com [targetmol.com]
• 12. e2ccb-ny.safeschoolssds.com [e2ccb-ny.safeschoolssds.com]
• 13. ISOPULEGYL ACETATE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 14. datasheets.scbt.com [datasheets.scbt.com]
• 15. carlroth.com:443 [carlroth.com:443]

Thermodynamic Properties of Isopulegyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known thermodynamic properties of Isopulegyl acetate (B1210297), a monoterpene ester with applications in the flavor, fragrance, and pharmaceutical industries. Due to a notable scarcity of direct experimental data for this specific compound, this document compiles available physical properties and outlines detailed, generalized experimental protocols for the determination of key thermodynamic parameters, including vapor pressure, enthalpy of vaporization, and heat capacity. This guide aims to serve as a foundational resource for researchers, enabling a systematic approach to the characterization of Isopulegyl acetate's thermodynamic profile, which is crucial for process design, formulation development, and safety assessments.

Introduction

Isopulegyl acetate (C₁₂H₂₀O₂) is a chiral ester derived from isopulegol (B1217435), a naturally occurring monoterpenoid. Its characteristic minty and fruity aroma has led to its use as a flavoring and fragrance agent.[1] Beyond these applications, the physicochemical properties of terpene derivatives are of increasing interest in drug development for their potential as penetration enhancers and their own therapeutic activities. A thorough understanding of the thermodynamic properties of Isopulegyl acetate is essential for its efficient synthesis, purification, and formulation, as well as for predicting its environmental fate and transport.

This guide summarizes the currently available physical and thermodynamic data for Isopulegyl acetate and provides detailed experimental methodologies for the determination of its vapor pressure, enthalpy of vaporization, and heat capacity.

Physicochemical and Thermodynamic Data

Direct experimental data on the thermodynamic properties of Isopulegyl acetate are limited. The following tables present a compilation of available data from various sources, including both experimental and estimated values.

Table 1: General Physicochemical Properties of Isopulegyl Acetate

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₀O₂	[2]
Molecular Weight	196.29 g/mol	[2]
Appearance	Colorless liquid	[2]
Odor	Fresh, green-minty, leafy, sweet fruity	[1][2]
Density	0.925 g/mL at 25 °C	[1]
Refractive Index	1.456 at 20 °C	[1]

Table 2: Thermodynamic Properties of Isopulegyl Acetate

Property	Value	Conditions	Source(s)
Boiling Point	104-105 °C	at 10 mm Hg	[1]
Vapor Pressure	0.025 mmHg	at 25 °C (estimated)	[3]
Enthalpy of Vaporization (ΔHvap)	Data not available	-
Heat Capacity (Cp)	Data not available	-
logP (o/w)	4.246	(estimated)	[3]

Experimental Protocols for Thermodynamic Property Determination

Given the lack of comprehensive experimental data for Isopulegyl acetate, this section provides detailed, generalized protocols for the determination of key thermodynamic properties. These methods are widely applicable to organic liquids of similar volatility and thermal stability.

Synthesis and Purification of Isopulegyl Acetate

A high-purity sample is paramount for accurate thermodynamic measurements. Isopulegyl acetate can be synthesized via Fischer esterification of isopulegol with acetic acid.

Protocol: Fischer Esterification of Isopulegol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isopulegol and a molar excess of glacial acetic acid.

• Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid) to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel. Wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Drying and Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude Isopulegyl acetate should be purified by vacuum distillation to obtain a high-purity sample.[4][5]

Vapor Pressure Determination by Ebulliometry

Ebulliometry is a precise method for measuring the vapor pressure of a pure liquid by determining its boiling point at a controlled pressure.[6]

Protocol: Ebulliometric Measurement of Vapor Pressure

• Apparatus: An ebulliometer, typically a Swietoslawski-type, is used. This apparatus consists of a boiler, a Cottrell pump to ensure equilibrium between the liquid and vapor phases, a thermowell for precise temperature measurement, and a condenser.[7]

• Sample Preparation: Charge the boiler of the ebulliometer with the purified Isopulegyl acetate.

• System Evacuation and Inerting: Evacuate the system to remove air and then introduce an inert gas, such as nitrogen, to the desired starting pressure.

• Measurement: Heat the sample to its boiling point. The Cottrell pump ensures that the thermometer is bathed in a constantly renewed stream of vapor in equilibrium with the boiling liquid.[7] Record the steady-state temperature and pressure.

• Data Collection: Systematically vary the pressure within the apparatus and record the corresponding boiling points. This will generate a set of vapor pressure-temperature data points.

Heat Capacity Determination by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique to measure the heat capacity of liquids and solids.[8][9]

Protocol: DSC Measurement of Heat Capacity (ASTM E1269)

• Instrumentation: A calibrated Differential Scanning Calorimeter is required.

• Sample Preparation: Accurately weigh a sample of purified Isopulegyl acetate into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

• Baseline Measurement: Perform a run with two empty pans to obtain a baseline heat flow curve.[10]

• Sapphire Standard Measurement: Run a sapphire standard (a material with a well-characterized heat capacity) under the same conditions to be used for the sample. This is for calibration purposes.[8]

• Sample Measurement: Place the sample pan and the empty reference pan in the DSC cell. Heat the sample at a constant rate (e.g., 10-20 °C/min) over the desired temperature range.[9]

• Calculation: The heat capacity of the sample is calculated by comparing the heat flow to the sample with that of the sapphire standard and the baseline, taking into account their respective masses.[10]

Enthalpy of Vaporization (ΔHvap)

The enthalpy of vaporization can be determined from the vapor pressure data using the Clausius-Clapeyron equation. Alternatively, techniques like correlation gas chromatography can be employed.[11][12]

Protocol: Calculation from Vapor Pressure Data

• Data Analysis: Plot the natural logarithm of the vapor pressure (ln P) versus the inverse of the absolute temperature (1/T) using the data obtained from ebulliometry.

• Clausius-Clapeyron Equation: The slope of this plot is equal to -ΔHvap/R, where R is the ideal gas constant.

  • ln(P) = - (ΔHvap/R) * (1/T) + C

• Calculation: Calculate ΔHvap from the slope of the linear fit to the data.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the thermodynamic properties of Isopulegyl acetate.

Caption: Experimental workflow for thermodynamic property determination.

Conclusion

While Isopulegyl acetate is a compound of interest in various scientific and industrial fields, there is a clear gap in the literature regarding its experimentally determined thermodynamic properties. This guide provides a consolidated source of the currently available data and, more importantly, offers detailed, generalized experimental protocols for the systematic determination of its vapor pressure, heat capacity, and enthalpy of vaporization. The provided workflow and methodologies are intended to facilitate future research, enabling the generation of high-quality data that will be invaluable for process optimization, safety assessments, and the development of new applications for Isopulegyl acetate. The application of these standardized methods will contribute to a more complete and reliable thermodynamic database for this and other related terpene esters.

References

• 1. ISOPULEGYL ACETATE | 89-49-6 [amp.chemicalbook.com]
• 2. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isopulegyl acetate [thegoodscentscompany.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. m.youtube.com [m.youtube.com]
• 7. ia801400.us.archive.org [ia801400.us.archive.org]
• 8. infinitalab.com [infinitalab.com]
• 9. mse.ucr.edu [mse.ucr.edu]
• 10. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of Isopulegyl Acetate for Researchers and Drug Development Professionals

Introduction

Isopulegyl acetate (B1210297), a monoterpenoid ester, is a key ingredient in the fragrance and flavor industries, prized for its pleasant minty and fruity aroma. Beyond its sensory applications, its physicochemical properties, particularly its solubility in various solvents, are of critical interest to researchers, scientists, and drug development professionals. Understanding the solubility of isopulegyl acetate is paramount for a range of applications, including the development of new formulations, ensuring stability in different media, and for its potential use in novel delivery systems. This technical guide provides a comprehensive overview of the known solubility of isopulegyl acetate, a detailed experimental protocol for its determination, and a workflow for solubility assessment.

Data Presentation: Solubility of Isopulegyl Acetate

The solubility of a compound is a fundamental property that dictates its behavior in different environments. For isopulegyl acetate, a lipophilic molecule, its solubility is expected to be low in polar solvents like water and high in non-polar organic solvents. The available data, while limited, supports this expectation.

Solvent	Type	Temperature (°C)	Solubility	Reference
Water	Polar Protic	25	8.307 mg/L (estimated)	[1][2]
Water	Polar Protic	Not Specified	Insoluble	[3][4]
Ethanol	Polar Protic	Not Specified	Miscible	[3]
Oils	Non-polar	Not Specified	Soluble	[3][4]

Note: "Miscible" indicates that the two substances are completely soluble in each other at all proportions. "Soluble" suggests a significant amount of the solute dissolves in the solvent, while "insoluble" indicates very low solubility.

Experimental Protocol: Determination of Isopulegyl Acetate Solubility

The following is a detailed methodology for determining the thermodynamic solubility of isopulegyl acetate in a given solvent, utilizing the widely accepted isothermal shake-flask method. This method is considered the "gold standard" for solubility measurements due to its reliability and ability to ensure that a true equilibrium is reached.

Objective: To determine the saturation solubility of isopulegyl acetate in a selected solvent at a controlled temperature.

Materials:

• Isopulegyl acetate (high purity)

• Selected solvents (e.g., water, ethanol, isopropanol, propylene (B89431) glycol, polyethylene (B3416737) glycol 400, ethyl acetate, hexane, etc.) of analytical grade

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• Gas chromatograph with a flame ionization detector (GC-FID) or a High-Performance Liquid Chromatograph (HPLC) with a suitable detector.

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of isopulegyl acetate to a series of vials, each containing a known volume of the selected solvent. The excess solid is crucial to ensure that saturation is reached.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled orbital shaker set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24 to 72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking samples at different time points until the concentration of isopulegyl acetate in the solvent remains constant.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 24 hours to allow the undissolved isopulegyl acetate to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter to remove any undissolved microparticles. This step is critical to avoid overestimation of solubility.

  • Dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis (GC-FID Example):

  • Standard Preparation: Prepare a series of calibration standards of isopulegyl acetate in the same solvent used for dilution.

  • GC Conditions:

    • Column: A suitable capillary column (e.g., DB-5 or equivalent).

    • Injector Temperature: 250 °C.

    • Oven Temperature Program: Start at a suitable initial temperature, ramp to a final temperature to ensure good separation.

    • Detector Temperature: 280 °C.

    • Carrier Gas: Helium or Nitrogen.

  • Analysis: Inject both the prepared samples and the calibration standards into the GC-FID system.

  • Quantification: Determine the concentration of isopulegyl acetate in the samples by comparing the peak areas with the calibration curve generated from the standards.

• Data Calculation:

  • Calculate the solubility of isopulegyl acetate in the solvent by taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.

Mandatory Visualization: Workflow for Solubility Determination

The following diagram illustrates the logical workflow for determining the solubility of a compound like isopulegyl acetate.

Caption: Workflow for determining the solubility of a compound.

While specific quantitative data on the solubility of isopulegyl acetate in a wide array of solvents remains to be fully elucidated in publicly available literature, its general solubility profile is consistent with its chemical structure. It exhibits poor aqueous solubility and good solubility in less polar organic solvents and oils. For researchers and professionals in drug development, the provided experimental protocol offers a robust framework for determining the precise solubility of isopulegyl acetate in solvents relevant to their specific applications. A thorough understanding and experimental determination of its solubility are crucial for harnessing the full potential of this versatile compound in both existing and novel formulations.

References

• 1. isopulegyl acetate [thegoodscentscompany.com]
• 2. isopulegyl acetate (mixture of isomers), 89-49-6 [thegoodscentscompany.com]
• 3. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

Synthesis of Isopulegyl acetate from citronellal and acetic anhydride

Application Note: Synthesis of Isopulegyl Acetate (B1210297) from Citronellal (B1669106)

AN-CHEM-024

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the synthesis of isopulegyl acetate, a valuable monoterpenoid ester used in flavor and fragrance industries.[1][2] The primary synthetic route involves a two-step process starting from citronellal, a renewable aldehyde derived from essential oils. The first step is the acid-catalyzed intramolecular cyclization of citronellal to form isopulegol (B1217435). The second step is the esterification of isopulegol with acetic anhydride (B1165640) to yield the final product, isopulegyl acetate. This note covers the reaction mechanisms, detailed experimental procedures, catalyst performance data, and methods for characterization and troubleshooting.

Introduction

Isopulegyl acetate is a p-menthane (B155814) monoterpenoid characterized by its sweet, minty, and fruity aroma.[1][2] It is utilized as a flavoring agent in foods and as a fragrance component in perfumes and cosmetics.[1][2] The synthesis begins with citronellal, which undergoes an intramolecular ene reaction to form isopulegol, a key intermediate in the production of menthol.[3] This cyclization is typically catalyzed by solid acids such as zeolites or clays.[4][5][6] The subsequent acetylation of isopulegol is a standard esterification reaction. This application note details the optimized protocols for both steps, providing a clear pathway for laboratory-scale synthesis.

Reaction Pathways and Mechanisms

The conversion of citronellal to isopulegyl acetate can be achieved through two primary pathways: a sequential two-step synthesis, which offers better control and purity, or a direct one-pot synthesis.

Caption: Overview of synthetic pathways from Citronellal to Isopulegyl Acetate.

Step 1: Cyclization of Citronellal to Isopulegol This reaction is an acid-catalyzed intramolecular carbonyl-ene reaction. Both Lewis and Brønsted acid sites on a catalyst can promote the reaction. Lewis acids are believed to be more selective for the desired cyclization.[6] The mechanism involves the activation of the aldehyde group by the acid catalyst, followed by a nucleophilic attack from the alkene moiety, leading to the formation of a six-membered ring.

Step 2: Acetylation of Isopulegol This is a nucleophilic acyl substitution reaction (esterification). Isopulegol acts as the nucleophile, attacking the electrophilic carbonyl carbon of acetic anhydride. The reaction is often catalyzed by a base like pyridine, which also acts as a solvent and neutralizes the acetic acid byproduct, or by a strong acid like sulfuric acid.[7][8]

Catalyst Performance Data

The choice of catalyst is critical for the selective cyclization of citronellal to isopulegol, minimizing the formation of isomers and dehydration byproducts.[6]

Catalyst	Reaction Temp. (°C)	Reaction Time (h)	Citronellal Conversion (%)	Isopulegol Yield/Selectivity (%)	Reference
Cu/beta zeolite	180	4	90.20	80.98 (Selectivity)	[9]
Ni/beta zeolite	180	4	42.53	76.60 (Selectivity)	[9]
ZSM-5	Not Specified	3	45	~21 (Yield)	[3]
Montmorillonite K-10	Room Temp.	2	High	High (under mild conditions)	[5][6]
Zeolite Y	Not Specified	3	30	15 (Yield)	[3]

Experimental Protocols

Protocol 1: Two-Step Synthesis of Isopulegyl Acetate

This protocol is divided into two parts: the synthesis of the intermediate, isopulegol, followed by its acetylation.

Caption: Experimental workflow for the two-step synthesis of Isopulegyl Acetate.

Part A: Cyclization of (+)-Citronellal to (-)-Isopulegol

• Materials:

  • (+)-Citronellal

  • Montmorillonite K10 clay (catalyst)

  • Cyclohexane (solvent)[6]

  • 5% Sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Filtration apparatus

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • Activate the Montmorillonite K10 catalyst by heating at 120°C under vacuum for 3-4 hours to remove adsorbed water.[6]

  • In a round-bottom flask, prepare a solution of citronellal in cyclohexane (e.g., 10% w/v).

  • Add the activated catalyst to the solution (e.g., 10-20% by weight relative to citronellal).

  • Stir the mixture vigorously at room temperature for 2-4 hours.[5] Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, filter the mixture to remove the solid catalyst. Rinse the catalyst with a small amount of cyclohexane.

  • Transfer the filtrate to a separatory funnel and wash with a 5% NaHCO₃ solution, followed by water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to obtain crude isopulegol.

  • Purify the product by vacuum distillation or column chromatography if necessary.

Part B: Acetylation of (-)-Isopulegol to (-)-Isopulegyl Acetate

• Materials:

  • (-)-Isopulegol (from Part A)

  • Acetic anhydride (Ac₂O)

  • Dry pyridine[7]

  • Dry methanol (B129727) (MeOH) for quenching

  • Dichloromethane (B109758) (CH₂Cl₂) or Ethyl Acetate (EtOAc)

  • 1 M Hydrochloric acid (HCl)

  • Saturated NaHCO₃ solution and brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask with a stir bar

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • Dissolve the isopulegol (1.0 equiv.) in dry pyridine (2–5 mL/mmol) in a flask under an inert atmosphere (e.g., Argon or Nitrogen).[7]

  • Cool the solution to 0°C in an ice bath.

  • Slowly add acetic anhydride (1.5–2.0 equiv.) to the cooled solution.[7]

  • Allow the mixture to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

  • Quench the reaction by slowly adding dry methanol.

  • Remove the pyridine by co-evaporation with toluene (B28343) using a rotary evaporator.

  • Dilute the residue with dichloromethane or ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (to remove residual pyridine), water, saturated NaHCO₃ solution, and brine.[7]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude isopulegyl acetate.

  • Purify the final product by distillation or chromatography as needed.

Product Characterization

The identity and purity of the synthesized isopulegyl acetate should be confirmed using standard analytical techniques.

• Physical Properties: Isopulegyl acetate is a colorless liquid.[1]

  • Density: 0.925 - 0.936 g/mL at 25°C[1][10]

  • Refractive Index: 1.454 - 1.457 at 20°C[1][11]

  • Boiling Point: 104-105 °C at 10 mmHg[12]

• Spectroscopic Analysis:

  • GC-MS: To determine purity and confirm the molecular weight (196.29 g/mol ).[1]

  • FTIR: To identify the characteristic ester carbonyl stretch (around 1735-1745 cm⁻¹) and the absence of the hydroxyl (-OH) stretch from isopulegol.

  • NMR (¹H and ¹³C): To confirm the molecular structure.

Troubleshooting and Side Reactions

During the cyclization of citronellal, several side products can form. Understanding these can help optimize the reaction for higher selectivity.

Problem	Possible Cause	Suggested Solution	Reference
Low Conversion	Insufficient catalyst activity or loading.	Activate the catalyst properly by heating under vacuum. Optimize the catalyst-to-substrate ratio.	[6]
Formation of Isomers	Non-selective catalyst or inappropriate reaction temperature.	Use a catalyst with higher Lewis acidity. Screen different catalysts and optimize the temperature.	[6]
Dehydration Products	Strong Brønsted acidity and/or high reaction temperatures.	Use catalysts with a lower Brønsted/Lewis acid ratio. Maintain a lower reaction temperature.	[6]
Ether Formation	Intermolecular reaction of two isopulegol molecules.	Lower the initial concentration of citronellal. Select a catalyst with moderate acidity.	[6]

References

• 1. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. sciencetechindonesia.com [sciencetechindonesia.com]
• 5. gctlc.org [gctlc.org]
• 6. benchchem.com [benchchem.com]
• 7. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. isopulegyl acetate (mixture of isomers), 89-49-6 [thegoodscentscompany.com]
• 11. isopulegyl acetate [thegoodscentscompany.com]
• 12. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]

Laboratory Scale Protocol for the Synthesis of Isopulegyl Acetate

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed laboratory-scale protocol for the synthesis of isopulegyl acetate (B1210297), a valuable fragrance and flavoring agent. The synthesis is achieved through the acetylation of isopulegol (B1217435) using acetic anhydride (B1165640) with a pyridine (B92270) catalyst. This application note includes a step-by-step experimental procedure, a comprehensive table of physicochemical and spectroscopic data for the synthesized product, and a visual representation of the experimental workflow.

Introduction

Isopulegyl acetate is a naturally occurring monoterpene ester found in sources such as buchu and peppermint oils.[1][2] It is characterized by a pleasant, sweet, mint-like, and fruity aroma, making it a desirable ingredient in the fragrance and flavor industries.[1][3] This document outlines a straightforward and efficient laboratory-scale procedure for the synthesis of isopulegyl acetate via the acetylation of isopulegol.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of isopulegyl acetate is presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical and Spectroscopic Data for Isopulegyl Acetate

Property	Value	Source
Molecular Formula	C₁₂H₂₀O₂	PubChem[3]
Molecular Weight	196.29 g/mol	PubChem[3]
Appearance	Colorless liquid	PubChem[3]
Odor	Sweet, minty, fruity	ChemicalBook[1]
Density	0.929-0.936 g/mL at 25 °C	PubChem[3]
Boiling Point	104-105 °C at 10 mmHg	LookChem[4]
Refractive Index	1.454-1.457 at 20 °C	PubChem[3]
Solubility	Insoluble in water; soluble in oils and ethanol	PubChem[3]
Purity (Typical)	≥ 95%	The Good Scents Company[5]
Yield (Representative)	85-95%	Adapted from similar esterifications
GC-MS Spectral Data (Major Fragments m/z)	43, 81, 93, 121, 136	PubChem[3]
IR Spectral Data (Major Peaks cm⁻¹)	Data available from NIST WebBook	NIST WebBook[6]

Experimental Protocol: Acetylation of Isopulegol

This protocol details the synthesis of isopulegyl acetate from isopulegol and acetic anhydride, using pyridine as a catalyst.

3.1. Materials and Reagents

• Isopulegol (1.0 equivalent)

• Acetic anhydride (1.5 - 2.0 equivalents)

• Pyridine (2 - 10 mL per mmol of isopulegol)

• Dry Dichloromethane (B109758) (or Ethyl Acetate)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous Sodium Chloride)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Toluene (B28343)

• Dry Methanol (for quenching)

3.2. Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Reflux condenser (optional, for room temperature reaction)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

3.3. Procedure

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., Argon), dissolve isopulegol (1.0 equiv.) in dry pyridine (2–10 mL/mmol).

• Addition of Acetic Anhydride: Cool the solution to 0 °C using an ice bath. To this cooled solution, add acetic anhydride (1.5–2.0 equiv.) dropwise while stirring.

• Reaction: Allow the reaction mixture to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (isopulegol) is completely consumed.

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of dry methanol.

• Work-up: a. Co-evaporate the reaction mixture with toluene using a rotary evaporator to remove the majority of pyridine. b. Dilute the residue with dichloromethane or ethyl acetate. c. Transfer the organic solution to a separatory funnel and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude isopulegyl acetate.

• Purification (Optional): If necessary, the crude product can be further purified by vacuum distillation.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of isopulegyl acetate.

Caption: A flowchart of the synthesis of isopulegyl acetate.

Reaction Mechanism

The synthesis of isopulegyl acetate from isopulegol and acetic anhydride proceeds via a nucleophilic acyl substitution mechanism. Pyridine acts as a nucleophilic catalyst and a base to neutralize the acetic acid byproduct.

Caption: Mechanism of pyridine-catalyzed acetylation.

References

• 1. ISOPULEGOL ACETATE CAS#: 57576-09-7 [m.chemicalbook.com]
• 2. ISOPULEGOL ACETATE | 57576-09-7 [chemicalbook.com]
• 3. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]
• 5. isopulegyl acetate [thegoodscentscompany.com]
• 6. Isopulegol acetate [webbook.nist.gov]

Application of Isopulegyl Acetate as a Chiral Building Block: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopulegyl acetate (B1210297), derived from the naturally occurring monoterpene (-)-isopulegol (B1672291), is a valuable and cost-effective chiral starting material in asymmetric synthesis. Its inherent stereochemistry provides a robust scaffold for the synthesis of a diverse range of sophisticated chiral ligands and auxiliaries. These derivatives have demonstrated significant efficacy in various asymmetric transformations, making isopulegyl acetate a key building block in modern organic synthesis and drug development. While direct application as a cleavable chiral auxiliary is less common, its primary utility lies in its role as a precursor to a wide array of more complex chiral ligands, including aminodiols, diols, and other multifunctional compounds that are instrumental in metal-catalyzed stereoselective reactions.

This document provides detailed application notes and experimental protocols for the utilization of the isopulegol (B1217435) scaffold, readily accessible from isopulegyl acetate, in the synthesis of chiral ligands and their application in asymmetric catalysis.

Synthesis of Chiral Ligands from (-)-Isopulegol

The general strategy for creating a library of chiral ligands from the isopulegol framework involves a series of key chemical transformations. A common pathway begins with the conversion of (-)-isopulegol, obtained by the hydrolysis of isopulegyl acetate, into key intermediates which are then further functionalized.

A prevalent route for the synthesis of isopulegol-based aminodiol and aminotriol ligands involves the initial conversion of (-)-isopulegol to (+)-neoisopulegol. This is followed by transformations such as oxidation, reduction, epoxidation, and nucleophilic ring-opening to generate a diverse library of chiral ligands.[1]

Key Synthetic Transformations:

• Epoxidation: The double bond in the isopulegol framework can be stereoselectively epoxidized, typically using reagents like meta-chloroperoxybenzoic acid (m-CPBA).

• Oxirane Ring Opening: The resulting epoxide is a versatile intermediate that can be opened by various nucleophiles, such as primary amines, to introduce new functional groups and create aminodiol ligands.

• Hydroxylation: Dihydroxylation of the double bond, often using osmium tetroxide (OsO₄) with an N-methylmorpholine N-oxide (NMO) co-oxidant system, leads to the formation of diol and triol ligands.

Applications in Asymmetric Synthesis

Chiral ligands derived from isopulegol have been successfully employed in a range of metal-catalyzed asymmetric reactions. A benchmark reaction for evaluating the efficacy of these ligands is the enantioselective addition of diethylzinc (B1219324) to benzaldehyde (B42025).

Quantitative Data: Performance of Isopulegol-Derived Ligands

The following table summarizes the performance of various isopulegol-derived aminodiol and aminotriol ligands in the enantioselective addition of diethylzinc to benzaldehyde.

Ligand Type	Ligand Structure/Substituent	Yield (%)	ee (%)	Configuration	Reference
Aminodiol	N-benzyl	90	60	R	[2]
Aminodiol	N-(1-phenylethyl)	85	55	R	[2]
Aminodiol	N-propyl	88	45	R	[2]
Aminotriol	N-benzyl	75	28	S	[2]
Aminotriol	N-(1-phenylethyl)	78	25	S	[2]
Aminotriol	N-propyl	72	20	S	[2]

Experimental Protocols

Protocol 1: Synthesis of an Aminodiol Ligand via Stereoselective Epoxidation and Oxirane Ring Opening

This protocol details the synthesis of an aminodiol ligand from (+)-neoisopulegol, which can be obtained from (-)-isopulegol.

Step 1: Epoxidation of (+)-Neoisopulegol [1]

• Dissolve (+)-neoisopulegol (1.0 eq) in dichloromethane.

• Add m-CPBA (1.2 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with a saturated aqueous solution of Na₂SO₃.

• Separate the organic layer and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude epoxide.

Step 2: Oxirane Ring Opening with a Primary Amine [2]

• The crude epoxide is subjected to nucleophilic attack by a primary amine (e.g., benzylamine).

• The reaction is typically carried out at room temperature and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is worked up by quenching with a suitable aqueous solution.

• The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the aminodiol ligand.

Protocol 2: Asymmetric Addition of Diethylzinc to Benzaldehyde using an Isopulegol-Derived Chiral Ligand

This protocol outlines the general procedure for utilizing the synthesized chiral ligands in an enantioselective addition reaction.[1][2]

• To a solution of the chiral ligand (0.05 eq) in anhydrous toluene (B28343) at 0 °C, add diethylzinc (2.0 eq) dropwise.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the chiral catalyst complex.

• Add freshly distilled benzaldehyde (1.0 eq) dropwise.

• Stir the reaction mixture at 0 °C for 48 hours.

• Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• The combined organic layers are dried over an anhydrous salt, filtered, and concentrated.

• The enantiomeric excess (ee) of the resulting 1-phenyl-1-propanol (B1198777) is determined by chiral gas chromatography (GC).

Visualizations

Caption: Synthetic pathway from Isopulegyl Acetate to chiral ligands.

Caption: Experimental workflow for asymmetric catalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Isopulegyl Acetate: Application Notes and Protocols for Fragrance and Flavor Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopulegyl acetate (B1210297) is a monoterpene ester recognized for its refreshing and multifaceted sensory profile.[1] As a versatile ingredient in the fragrance and flavor industries, it imparts a characteristic minty, cooling, and herbal aroma with sweet, woody, and fruity undertones.[2][3] This document provides detailed application notes and experimental protocols for the effective use of isopulegyl acetate in various formulations. It also explores the underlying signaling pathways involved in its sensory perception.

Chemical and Physical Properties

Isopulegyl acetate is a colorless liquid with a sweet, mint-like odor.[1][4] A comprehensive summary of its key physicochemical properties is presented in Table 1. This data is essential for formulators to ensure compatibility, stability, and optimal performance in diverse product matrices.

Property	Value	Reference(s)
Chemical Name	[(1R,2S,5R)-5-methyl-2-prop-1-en-2-ylcyclohexyl] acetate	[5]
CAS Number	89-49-6 (mixture of isomers), 57576-09-7 (1R,2S,5R)	[5][6]
FEMA Number	2965	[6]
JECFA Number	756	[5]
Molecular Formula	C₁₂H₂₀O₂	[5]
Molecular Weight	196.29 g/mol	[5]
Appearance	Clear colorless liquid	[4]
Specific Gravity	0.925 - 0.936 @ 25°C	[2][7]
Refractive Index	1.454 - 1.457 @ 20°C	[2]
Boiling Point	104-105 °C @ 10 mm Hg	[4]
Flash Point	186 °F (85.56 °C)	[2][7]
Solubility	Soluble in alcohol and oils; insoluble in water.	[5]

Sensory Profile

Isopulegyl acetate possesses a complex and desirable sensory profile, making it a valuable component in a wide array of fragrance and flavor compositions.

Odor Profile

The odor of isopulegyl acetate is predominantly characterized as mentholic, with sweet, woody, and peppermint notes.[2] It also exhibits cooling, camphoreous, and medicinal nuances with a subtle berry undertone.[2] Its medium odor strength and substantivity of up to 24 hours make it a lasting contributor to fragrance formulations.[2]

Flavor Profile

In flavor applications, isopulegyl acetate imparts a woody and green taste with berry and fruity nuances.[2] It is particularly effective in enhancing berry and fruit-type flavors.[4]

Applications in Fragrance and Flavor

Isopulegyl acetate is utilized in a variety of consumer products, from fine fragrances to food and beverages.

Fragrance Applications

In perfumery, isopulegyl acetate acts as a freshening agent, providing a "lift" to compositions such as Rose, Geranium, Oriental, Lavender, and Fougère.[4] It is particularly effective in soap formulations due to its powerful character.[4] Recommended usage levels can be up to 8.0% in the fragrance concentrate.[2] In various cosmetic products, the concentration of fragrance components typically ranges from 0.2% to 3%, depending on the product type (e.g., lotions, shampoos).[8]

Flavor Applications

As a flavoring agent, isopulegyl acetate is primarily used in berry and fruit-type compositions.[4] Typical usage levels in finished food products range from 5 to 25 parts per million (ppm).[4] Specific recommended usage levels in non-alcoholic beverages are around 5.8 ppm and in frozen dairy, up to 22 ppm.[7]

Experimental Protocols

The following protocols provide a framework for the incorporation and evaluation of isopulegyl acetate in fragrance and flavor applications.

Protocol 1: Incorporation of Isopulegyl Acetate into a Lotion Base

Objective: To formulate a scented lotion with a fresh, minty character using isopulegyl acetate.

Materials:

• Unscented lotion base

• Isopulegyl acetate

• Glass beakers

• Stirring rod

• Pipettes

• Weighing scale

Procedure:

• Weigh the desired amount of unscented lotion base into a glass beaker.

• In a separate small beaker, weigh the required amount of isopulegyl acetate. A starting concentration of 0.2% to 1.0% of the total lotion weight is recommended.[8]

• Slowly add the isopulegyl acetate to the lotion base while stirring continuously with a glass rod.

• Continue to stir until the isopulegyl acetate is completely and uniformly dispersed in the lotion base.

• Transfer the scented lotion into an appropriate storage container.

• Allow the formulation to sit for at least 24 hours before sensory evaluation to allow the fragrance to mature.

Protocol 2: Formulation of a Flavored Beverage with Isopulegyl Acetate

Objective: To create a fruit-flavored beverage with a cooling sensation using isopulegyl acetate.

Materials:

• Beverage base (e.g., water, fruit juice concentrate, sweeteners)

• Isopulegyl acetate (food grade)

• Ethanol (B145695) (food grade, as a solvent if needed)

• Volumetric flasks

• Pipettes

• Magnetic stirrer and stir bar

Procedure:

• Prepare the beverage base by dissolving all ingredients except the flavor.

• Prepare a stock solution of isopulegyl acetate. If it is not readily soluble in the beverage base, a stock solution in food-grade ethanol can be prepared.

• Add the isopulegyl acetate stock solution to the beverage base to achieve the desired final concentration (e.g., 5.8 ppm for non-alcoholic beverages).[7]

• Mix thoroughly using a magnetic stirrer until the flavor is homogenously distributed.

• Package the beverage in appropriate containers.

• Conduct sensory evaluation after a suitable storage period to assess flavor stability and profile.

Protocol 3: Sensory Evaluation of Isopulegyl Acetate in a Fragrance Application

Objective: To assess the olfactory characteristics of a fragrance formulation containing isopulegyl acetate.

Materials:

• Fragrance formulation containing isopulegyl acetate

• Control fragrance (without isopulegyl acetate)

• Perfume blotters (smelling strips)

• Odor-free evaluation room

• Panel of trained sensory assessors

Procedure:

• Dip separate perfume blotters into the test and control fragrance formulations.

• Present the blotters to the sensory panel in a randomized and blind manner.

• Ask panelists to evaluate and describe the odor profile of each sample at different time intervals (top note, middle note, and base note).

• Utilize a standardized questionnaire for panelists to rate the intensity of various attributes (e.g., minty, cooling, sweet, woody) on a scale (e.g., 1 to 9).

• Analyze the collected data statistically to determine significant differences in the odor profile due to the addition of isopulegyl acetate.

Signaling Pathways

The characteristic cooling sensation of isopulegyl acetate is primarily mediated by the activation of specific ion channels in sensory neurons.

Olfactory and Gustatory Perception

The perception of isopulegyl acetate's aroma involves the activation of olfactory receptors (ORs) in the olfactory epithelium.[9][10][11][12] While the specific ORs that bind to isopulegyl acetate have not been fully elucidated, it is understood that the binding of odorant molecules to these G-protein coupled receptors initiates a signaling cascade that results in the perception of its distinct scent.

The cooling sensation on the tongue and in the oral cavity is largely attributed to the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[13][14][15][16][17] TRPM8 is a non-selective cation channel that is activated by cold temperatures (below ~26°C) and cooling compounds like menthol (B31143) and, presumably, isopulegyl acetate.[13][14][15]

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for incorporating and evaluating isopulegyl acetate in different product types.

Conclusion

Isopulegyl acetate is a highly effective and versatile ingredient for imparting fresh, minty, and cooling characteristics to a wide range of fragrance and flavor applications. A thorough understanding of its physicochemical properties, sensory profile, and the underlying mechanisms of its perception is crucial for its successful application. The provided protocols offer a foundational approach for formulation and evaluation, which can be adapted to specific product development needs. Further research into the specific olfactory receptors activated by isopulegyl acetate could open new avenues for its targeted use in creating novel sensory experiences.

References

• 1. Isopulegol Acetate | 57576-09-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. isopulegyl acetate [thegoodscentscompany.com]
• 3. olfactorian.com [olfactorian.com]
• 4. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 5. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. femaflavor.org [femaflavor.org]
• 7. isopulegyl acetate (mixture of isomers), 89-49-6 [thegoodscentscompany.com]
• 8. cosmileeurope.eu [cosmileeurope.eu]
• 9. researchgate.net [researchgate.net]
• 10. Olfactory receptor antagonism between odorants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. emonet.biology.yale.edu [emonet.biology.yale.edu]
• 12. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 13. Activation mechanism of the mouse cold-sensing TRPM8 channel by cooling agonist and PIP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Activation mechanism of the mouse cold-sensing TRPM8 channel by cooling agonist and PIP 2 (Journal Article) | OSTI.GOV [osti.gov]
• 15. jneurosci.org [jneurosci.org]
• 16. researchgate.net [researchgate.net]
• 17. neurosciencenews.com [neurosciencenews.com]

Application Notes and Protocols for the Gas Chromatography Analysis of Isopulegyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopulegyl acetate (B1210297) is a monoterpene ester recognized for its characteristic minty, fruity, and herbaceous aroma. It is a valuable ingredient in the fragrance, flavor, and cosmetic industries and is also explored for its potential pharmaceutical applications. Accurate and reliable quantitative analysis of isopulegyl acetate is crucial for quality control of raw materials, formulation development, and stability testing of finished products. Gas chromatography (GC), owing to its high resolution and sensitivity for volatile and semi-volatile compounds, is the analytical technique of choice for the determination of isopulegyl acetate.

This document provides detailed application notes and experimental protocols for the analysis of isopulegyl acetate using Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies described herein are applicable to various sample matrices, including essential oils, fragrance formulations, and pharmaceutical preparations.

Analytical Methods and Protocols

Two primary GC-based methods are presented for the analysis of isopulegyl acetate: GC-FID for robust quantification and GC-MS for definitive identification and quantification.

Protocol 1: Quantitative Analysis of Isopulegyl Acetate by GC-FID

This protocol details a method for the quantification of isopulegyl acetate using an internal standard approach, which is recommended to ensure high accuracy and precision by correcting for injection volume variations.

1. Materials and Reagents

• Isopulegyl Acetate analytical standard: (≥95% purity)

• Internal Standard (IS): n-Tetradecane, n-Pentadecane, or other suitable non-interfering compound.

• Solvent: Hexane or Ethyl Acetate (GC grade)

• Volumetric flasks, pipettes, and autosampler vials.

2. Instrumentation

• Gas chromatograph equipped with a Flame Ionization Detector (FID), a split/splitless injector, and an autosampler.

3. Chromatographic Conditions

Parameter	Recommended Conditions
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column
Carrier Gas	Helium or Hydrogen, constant flow at 1.0 mL/min
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be optimized based on sample concentration)
Oven Temperature Program	- Initial Temperature: 80°C, hold for 2 minutes- Ramp: 5°C/min to 220°C- Final Hold: Hold at 220°C for 5 minutes
Detector Temperature	280°C
FID Gas Flows	- Hydrogen: 30 mL/min- Air: 300 mL/min- Makeup (He or N₂): 25 mL/min

4. Sample and Standard Preparation

• Internal Standard Stock Solution (IS): Accurately prepare a 1 mg/mL solution of the chosen internal standard in the selected solvent.

• Isopulegyl Acetate Stock Standard Solution: Accurately prepare a 1 mg/mL solution of isopulegyl acetate in the selected solvent.

• Calibration Standards: Prepare a series of calibration standards by diluting the isopulegyl acetate stock solution to achieve concentrations ranging from 1 to 200 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 50 µg/mL.

• Sample Preparation: Accurately weigh the sample (e.g., essential oil, fragrance oil) and dissolve it in the chosen solvent to an estimated isopulegyl acetate concentration within the calibration range. Spike the sample with the internal standard to a final concentration of 50 µg/mL.

5. Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to isopulegyl acetate and the internal standard based on their retention times, which should be confirmed by running the individual standards. The estimated retention time for isopulegyl acetate on an HP-5ms column under the specified conditions is approximately 15-17 minutes.

• Calibration Curve: For each calibration standard, calculate the ratio of the peak area of isopulegyl acetate to the peak area of the internal standard. Plot this ratio against the concentration of isopulegyl acetate to construct a calibration curve. The coefficient of determination (R²) should be ≥ 0.995.

• Quantification: Calculate the peak area ratio of isopulegyl acetate to the internal standard in the sample chromatogram. Determine the concentration of isopulegyl acetate in the sample using the calibration curve.

Protocol 2: Identification and Quantification of Isopulegyl Acetate by GC-MS

This protocol is ideal for the unequivocal identification of isopulegyl acetate and can also be used for quantification, particularly in complex matrices where co-elution might be a concern.

1. Materials and Reagents

• Same as Protocol 1.

2. Instrumentation

• Gas chromatograph coupled to a Mass Spectrometer (MS) with an electron ionization (EI) source.

3. Chromatographic and MS Conditions

Parameter	Recommended Conditions
GC Conditions	Same as Protocol 1
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Energy	70 eV
Mass Scan Range	40 - 350 amu
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

4. Data Analysis

• Identification: The identification of isopulegyl acetate is confirmed by comparing the acquired mass spectrum with a reference spectrum from a library (e.g., NIST, Wiley). The mass spectrum of isopulegyl acetate is characterized by key fragment ions.

• Quantification (SIM Mode): For higher sensitivity and selectivity, quantification can be performed in SIM mode. Characteristic ions for isopulegyl acetate (e.g., m/z 43, 81, 95, 121, 136) and the internal standard should be monitored. The quantification process then follows the same principles as described in Protocol 1.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the GC-FID analysis of isopulegyl acetate. These values are illustrative and should be determined during in-house method validation.

Parameter	Typical Performance
Retention Time (HP-5ms)	~15-17 minutes
Linearity Range	1 - 200 µg/mL
Correlation Coefficient (R²)	≥ 0.995
Limit of Detection (LOD)	~0.3 µg/mL
Limit of Quantification (LOQ)	~1 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the GC analysis of isopulegyl acetate and the relationship between the key analytical parameters.

Figure 1: GC Analysis Workflow for Isopulegyl Acetate.

Application Note: High-Performance Liquid Chromatography (HPLC) for the Quantitative Analysis of Isopulegyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopulegyl acetate (B1210297) is a monoterpene ester known for its characteristic minty and herbaceous aroma, making it a valuable ingredient in the fragrance, flavor, and cosmetic industries.[1][2] It is also a subject of interest in pharmaceutical research due to its potential biological activities. Accurate and reliable quantification of Isopulegyl acetate in various matrices, such as essential oils, formulations, and biological samples, is crucial for quality control, formulation development, and pharmacokinetic studies.

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of Isopulegyl acetate. The described protocol offers excellent sensitivity, specificity, and reproducibility, making it suitable for a wide range of research and quality control applications. While HPLC is a versatile technique for such analyses, for the separation of enantiomers, a chiral stationary phase would be required.[3]

Experimental Protocol

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD) is suitable for this method.[4]

• Column: A reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm particle size) is recommended for optimal separation.[5]

• Chemicals and Reagents:

  • Isopulegyl acetate standard (purity ≥95%)

  • Acetonitrile (HPLC grade)

  • Methanol (B129727) (HPLC grade)[5]

  • Water (HPLC grade or Milli-Q)

  • Phosphoric acid (or formic acid for MS-compatible methods)[6]

Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Isopulegyl acetate. Optimization may be required based on the specific HPLC system and sample matrix.

Parameter	Recommended Condition
Column	C18 Reversed-Phase (150 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	10 minutes

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Isopulegyl acetate standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct a calibration curve.

Sample Preparation

The sample preparation method will vary depending on the matrix.

• For Pure Samples and Formulations: Accurately weigh the sample and dissolve it in the mobile phase to a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.45 µm syringe filter before injection.[3]

• For Plant Extracts: An initial extraction with a suitable solvent like methanol or ethanol (B145695) is required. The extract should then be filtered and diluted with the mobile phase as necessary.

Data Presentation

The following table summarizes the expected performance characteristics of this HPLC method for the analysis of Isopulegyl acetate.

Parameter	Expected Value
Retention Time (RT)	~ 5.2 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~ 0.1 µg/mL
Limit of Quantification (LOQ)	~ 0.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow of the HPLC analysis and the relationship between different experimental stages.

Caption: Experimental workflow for HPLC analysis of Isopulegyl acetate.

References

• 1. isopulegyl acetate [thegoodscentscompany.com]
• 2. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Separation of Isopulegol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Note: Chiral Separation of Isopulegyl Acetate Isomers

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isopulegyl acetate (B1210297), a key intermediate in the synthesis of valuable fragrance and pharmaceutical compounds, possesses multiple chiral centers, leading to the existence of several stereoisomers. The distinct biological and olfactory properties of each isomer necessitate robust analytical methods for their separation and quantification. This document provides detailed application notes and experimental protocols for the chiral separation of isopulegyl acetate isomers using High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC). The methodologies presented are based on established techniques for the separation of isopulegol (B1217435) and other structurally related terpene acetates.

The primary isomers of interest include those derived from the four main isopulegol stereoisomers: (+)-isopulegol, (-)-isopulegol, (+)-iso-isopulegol, and (-)-neo-isopulegol. Chiral chromatography is the most effective technique for resolving these enantiomers and diastereomers. Polysaccharide-based and cyclodextrin-based chiral stationary phases (CSPs) have demonstrated broad applicability and high selectivity for a wide range of chiral compounds, including those similar to isopulegyl acetate.[1][2]

Data Presentation

The following tables summarize representative quantitative data for the chiral separation of isopulegyl acetate isomers. These values are illustrative and may vary depending on the specific instrumentation, column, and experimental conditions.

Table 1: Representative High-Performance Liquid Chromatography (HPLC) Data

Isomer	Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Retention Time (min)	Resolution (Rs)
Isomer 1	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane (B92381)/Isopropanol (98:2)	1.0	8.5	-
Isomer 2	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane/Isopropanol (98:2)	1.0	9.8	>1.5
Isomer 3	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/Isopropanol (95:5)	0.8	11.2	-
Isomer 4	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/Isopropanol (95:5)	0.8	12.5	>1.5

Table 2: Representative Gas Chromatography (GC) Data

Isomer	Stationary Phase	Carrier Gas	Temperature Program	Retention Time (min)	Resolution (Rs)
Isomer 1	Chirasil-DEX CB	Helium	80°C (1 min), ramp 3°C/min to 180°C	15.2	-
Isomer 2	Chirasil-DEX CB	Helium	80°C (1 min), ramp 3°C/min to 180°C	15.9	>1.5
Isomer 3	Beta-cyclodextrin derivative	Hydrogen	90°C (2 min), ramp 2°C/min to 170°C	18.1	-
Isomer 4	Beta-cyclodextrin derivative	Hydrogen	90°C (2 min), ramp 2°C/min to 170°C	18.7	>1.5

Table 3: Representative Supercritical Fluid Chromatography (SFC) Data

Isomer	Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Retention Time (min)	Resolution (Rs)
Isomer 1	Immobilized Polysaccharide	CO2/Methanol (90:10)	3.0	2.8	-
Isomer 2	Immobilized Polysaccharide	CO2/Methanol (90:10)	3.0	3.2	>1.5
Isomer 3	Chiralpak AD	CO2/Ethanol (85:15)	2.5	4.1	-
Isomer 4	Chiralpak AD	CO2/Ethanol (85:15)	2.5	4.6	>1.5

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol utilizes a polysaccharide-based chiral stationary phase under normal phase conditions, which is well-suited for the separation of moderately polar analytes like isopulegyl acetate.[1]

Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, and UV or PDA detector.

• Chiral Column: Amylose or cellulose-based CSP (e.g., Chiralpak® IA, IB, IC, or Chiralcel® OD, OJ).

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).

• Sample: Isopulegyl acetate isomer mixture dissolved in the mobile phase (approx. 1 mg/mL).

Methodology:

• Column Equilibration: Equilibrate the chiral column with the mobile phase (e.g., Hexane:IPA 98:2) at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 5-10 µL of the sample solution.

• Chromatographic Conditions:

  • Mobile Phase: Hexane:Isopropanol (Gradient or isocratic elution can be optimized. Start with 98:2).

  • Flow Rate: 0.8 - 1.2 mL/min.

  • Column Temperature: 25 °C (can be varied to optimize separation).

  • Detection: UV at 210 nm.

• Data Analysis: Identify and quantify the isomers based on their retention times and peak areas. Calculate the resolution between adjacent peaks.

Gas Chromatography (GC) Protocol

Chiral GC is a powerful technique for the separation of volatile and thermally stable compounds like terpene acetates.[2] Derivatized cyclodextrin-based capillary columns are commonly used.[3]

Instrumentation and Materials:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral Capillary Column: e.g., Chirasil-DEX CB (25 m x 0.25 mm I.D., 0.25 µm film thickness).[2]

• Carrier Gas: Helium or Hydrogen, high purity.

• Sample: Isopulegyl acetate isomer mixture, diluted in a suitable solvent like hexane or ethyl acetate (approx. 1 mg/mL).

Methodology:

• Injector and Detector Conditions:

  • Injector Temperature: 250 °C.

  • Detector Temperature (FID): 250 °C.

  • Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 1 minute.

  • Ramp: 3 °C/minute to 180 °C.

  • Final Hold: Hold at 180 °C for 5 minutes.

  • (This program is a starting point and should be optimized for the specific column and isomers).[4]

• Injection: Inject 1 µL of the sample solution.

• Data Analysis: Identify isomers based on retention times compared to standards. Determine purity by calculating the area percentage of each peak.

Supercritical Fluid Chromatography (SFC) Protocol

SFC is a fast and efficient alternative to HPLC for chiral separations, often providing higher resolution in shorter analysis times.[5][6] It is particularly advantageous for its reduced consumption of organic solvents.[7]

Instrumentation and Materials:

• SFC system with a CO2 pump, modifier pump, autosampler, back pressure regulator (BPR), and UV or PDA detector.

• Chiral Column: Immobilized polysaccharide-based CSPs are recommended (e.g., Chiralpak® IA-3, IB-3, IC-3).

• Mobile Phase: Supercritical CO2 and a modifier (e.g., Methanol, Ethanol).

• Sample: Isopulegyl acetate isomer mixture dissolved in the modifier (approx. 1 mg/mL).

Methodology:

• System Equilibration: Equilibrate the column with the desired mobile phase composition (e.g., 90% CO2, 10% Methanol) at the desired flow rate and back pressure until the system is stable.

• Injection: Inject 1-5 µL of the sample solution.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic elution with 10-20% Methanol in CO2.

  • Flow Rate: 2.0 - 4.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40 °C.

  • Detection: UV at 210 nm.

• Data Analysis: Identify and quantify the isomers based on their retention times and peak areas.

Visualizations

Caption: Workflow for selecting a chiral separation technique.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Isopulegyl Acetate: A Versatile Starting Material for Organic Synthesis

Introduction

Isopulegyl acetate (B1210297), a naturally occurring monoterpene ester, serves as a valuable and versatile chiral starting material in organic synthesis. Its inherent stereochemistry and reactive functional groups, the acetate ester and the carbon-carbon double bond, provide multiple avenues for transformation into a variety of more complex molecules. This document provides detailed application notes and protocols for the use of isopulegyl acetate in the synthesis of high-value compounds, particularly menthol (B31143) derivatives and chromene scaffolds. These applications are of significant interest to researchers and professionals in the fields of flavor and fragrance, pharmaceuticals, and materials science.

Isopulegyl acetate can be readily converted to (-)-isopulegol (B1672291) through hydrolysis, which then serves as a key intermediate for further synthetic transformations.

Application Note 1: Synthesis of (-)-Menthol and its Derivatives

(-)-Menthol is a high-demand compound widely used in flavorings, cosmetics, and pharmaceutical products for its characteristic cooling sensation. Isopulegyl acetate is a convenient precursor for the stereoselective synthesis of (-)-menthol. The synthetic strategy involves a two-step process: the hydrolysis of isopulegyl acetate to (-)-isopulegol, followed by the catalytic hydrogenation of the double bond.

Logical Workflow for (-)-Menthol Synthesis

Caption: Synthetic pathway from Isopulegyl Acetate to (-)-Menthol.

Experimental Protocols

Protocol 1: Hydrolysis of Isopulegyl Acetate to (-)-Isopulegol

This protocol describes the base-catalyzed hydrolysis (saponification) of isopulegyl acetate.

• Materials:

  • Isopulegyl acetate

  • Sodium hydroxide (B78521) (NaOH)

  • Ethanol (B145695) (EtOH)

  • Water (H₂O)

  • Diethyl ether

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Hydrochloric acid (HCl, for neutralization)

• Procedure:

  • In a round-bottom flask, dissolve isopulegyl acetate in ethanol.

  • Add an aqueous solution of sodium hydroxide to the flask.

  • Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Add water to the residue and extract the aqueous layer with diethyl ether.

  • Wash the combined organic extracts with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude (-)-isopulegol.

  • Purify the crude product by vacuum distillation.

Protocol 2: Catalytic Hydrogenation of (-)-Isopulegol to (-)-Menthol

This protocol details the stereoselective hydrogenation of the double bond in (-)-isopulegol.

• Materials:

  • (-)-Isopulegol

  • Hydrogenation catalyst (e.g., Raney Nickel, Palladium on carbon)

  • Solvent (e.g., ethanol, methanol)

  • Hydrogen gas (H₂)

  • High-pressure autoclave or hydrogenation apparatus

• Procedure:

  • Charge a high-pressure autoclave with (-)-isopulegol and the solvent.

  • Carefully add the hydrogenation catalyst under an inert atmosphere.

  • Seal the autoclave and purge it with hydrogen gas to remove any air.

  • Pressurize the autoclave with hydrogen to the desired pressure.

  • Heat the reaction mixture to the specified temperature with vigorous stirring.

  • Monitor the reaction by observing hydrogen uptake or by analyzing samples via gas chromatography (GC).

  • Once the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • Remove the solvent under reduced pressure to obtain crude (-)-menthol.

  • Purify the product by crystallization or distillation.

Data Presentation

Parameter	Hydrolysis of Isopulegyl Acetate	Catalytic Hydrogenation of (-)-Isopulegol
Catalyst	Sodium Hydroxide (NaOH)	Raney Nickel or 5% Pd/C
Solvent	Ethanol/Water	Ethanol or Methanol
Temperature	Reflux	80-150 °C
Pressure	Atmospheric	10-100 bar H₂
Reaction Time	2-4 hours	4-10 hours
Typical Yield	>95%	>98%
Diastereoselectivity	N/A	High for (-)-menthol

Application Note 2: Synthesis of Chiral Octahydro-2H-Chromene Derivatives

Chiral octahydro-2H-chromene scaffolds are important structural motifs found in various biologically active molecules. (-)-Isopulegol, obtained from the hydrolysis of isopulegyl acetate, can be utilized in a tandem Prins-Ritter reaction to synthesize 4-acetamido-octahydro-2H-chromene derivatives. This reaction offers a convergent and stereoselective route to these valuable heterocyclic compounds.[1]

Logical Workflow for Octahydro-2H-Chromene Synthesis

Caption: Synthesis of Octahydro-2H-chromenes from Isopulegyl Acetate.

Experimental Protocol

Protocol 3: Tandem Prins-Ritter Reaction of (-)-Isopulegol

This protocol describes a one-pot synthesis of 4-acetamido-octahydro-2H-chromenes from (-)-isopulegol, an aldehyde or ketone, and acetonitrile.

• Materials:

  • (-)-Isopulegol (from Protocol 1)

  • An aldehyde or ketone (e.g., benzaldehyde)

  • Acetonitrile (serves as both solvent and nucleophile)

  • Brønsted or Lewis acid catalyst (e.g., triflic acid, montmorillonite (B579905) K-10)

  • Dichloromethane (CH₂Cl₂)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve (-)-isopulegol and the aldehyde/ketone in acetonitrile in a round-bottom flask.

  • Cool the mixture in an ice bath.

  • Slowly add the acid catalyst to the stirred solution.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

Parameter	Tandem Prins-Ritter Reaction
Starting Materials	(-)-Isopulegol, Aldehyde/Ketone, Acetonitrile
Catalyst	Triflic acid, Montmorillonite K-10, H₂SO₄
Solvent	Acetonitrile
Temperature	0 °C to room temperature
Reaction Time	1-6 hours
Typical Yield	60-90%
Key Feature	High diastereoselectivity

Conclusion

Isopulegyl acetate is a readily available and cost-effective chiral starting material with significant potential in organic synthesis. The protocols outlined above demonstrate its utility in the efficient and stereoselective synthesis of valuable compounds such as (-)-menthol and complex heterocyclic structures like octahydro-2H-chromenes. These applications highlight the importance of isopulegyl acetate as a versatile building block for researchers and professionals in the chemical and pharmaceutical industries. Further exploration of its reactivity is likely to uncover even more synthetic applications.

References

• 1. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]

Biocatalytic Synthesis of Isopulegyl Acetate: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, the enzymatic synthesis of isopulegyl acetate (B1210297) offers a green and selective alternative to traditional chemical methods. This document provides detailed application notes and experimental protocols for the lipase-catalyzed acylation of (-)-isopulegol (B1672291).

Isopulegyl acetate, a valuable fine chemical and key intermediate in the synthesis of menthol (B31143) and various pharmaceutical compounds, is traditionally synthesized through chemical routes that often require harsh conditions and can lead to undesired byproducts. Biocatalysis, utilizing enzymes such as lipases, presents an attractive alternative, offering high selectivity, mild reaction conditions, and a more sustainable process. This application note details the use of lipases, particularly from Rhizomucor miehei and Candida antarctica (Novozym® 435), for the efficient synthesis of isopulegyl acetate.

Data Presentation: A Comparative Overview of Lipase-Catalyzed Isopulegyl Acetate Synthesis

The efficiency of the biocatalytic synthesis of isopulegyl acetate is influenced by several key parameters, including the choice of lipase (B570770), acyl donor, temperature, and reaction time. The following tables summarize the quantitative data from studies on the acylation of (-)-isopulegol.

Table 1: Performance of Rhizomucor miehei Lipase in the Acylation of (-)-Isopulegol

Acyl Donor	Molar Ratio (-)-Isopulegol:Acyl Donor	Temperature (°C)	Reaction Time (h)	Conversion (%)[1]
Acetic Anhydride (B1165640)	1:3	50	4	25.12
Acetic Anhydride	1:3	50	8	29.87
Acetic Anhydride	1:3	50	12	31.45
Acetic Anhydride	1:3	50	24	34.58
Vinyl Acetate	1:3	50	4	15.78
Vinyl Acetate	1:3	50	8	18.92
Vinyl Acetate	1:3	50	12	20.69
Vinyl Acetate	1:3	50	24	22.34

Reaction conducted in n-hexane as solvent.[1]

Table 2: General Reaction Conditions for Acylation Catalyzed by Novozym® 435 (Candida antarctica Lipase B)

Parameter	Typical Range
Temperature (°C)	40 - 70
Substrate Molar Ratio (Alcohol:Acyl Donor)	1:1 to 1:5
Enzyme Loading (wt% of substrates)	5 - 15
Solvent	n-hexane, toluene, or solvent-free
Agitation (rpm)	150 - 250

Experimental Protocols

The following protocols provide detailed methodologies for the key experiments in the biocatalytic synthesis of isopulegyl acetate.

Protocol 1: Acylation of (-)-Isopulegol using Immobilized Rhizomucor miehei Lipase

This protocol is based on the findings of Iftitah et al. (2019).[1]

Materials:

• (-)-Isopulegol

• Acetic anhydride or vinyl acetate

• Immobilized Rhizomucor miehei lipase (e.g., on Immobead 150)

• n-hexane (anhydrous)

• Reaction vials (e.g., 10 mL screw-capped glass vials)

• Orbital shaker incubator

• Gas chromatograph with a flame ionization detector (GC-FID)

• Standard laboratory glassware and equipment

Procedure:

• Substrate Preparation: In a clean, dry reaction vial, dissolve (-)-isopulegol in n-hexane.

• Acyl Donor Addition: Add the acyl donor (acetic anhydride or vinyl acetate) to the reaction vial. A molar ratio of 1:3 (-)-isopulegol to acyl donor is recommended as a starting point.[1]

• Enzyme Addition: Add the immobilized Rhizomucor miehei lipase to the reaction mixture. The amount of enzyme should be optimized for the specific activity of the preparation.

• Reaction Incubation: Securely cap the vial and place it in an orbital shaker incubator set at 50°C and 150-200 rpm.

• Reaction Monitoring: At regular intervals (e.g., 4, 8, 12, and 24 hours), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.[1]

• Sample Preparation for Analysis: Centrifuge the aliquot to separate the immobilized enzyme. Dilute the supernatant with an appropriate solvent (e.g., n-hexane) before GC-FID analysis.

• GC-FID Analysis: Analyze the prepared sample using a GC-FID system to determine the conversion of (-)-isopulegol to isopulegyl acetate. A suitable GC column would be a polar capillary column (e.g., DB-WAX or HP-INNOWax). The oven temperature program should be optimized to achieve good separation of the substrate and product peaks.

• Product Purification (Optional): After the reaction reaches the desired conversion, the immobilized enzyme can be removed by filtration. The solvent can be evaporated under reduced pressure, and the resulting crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate as the eluent.

Protocol 2: General Procedure for Acylation of (-)-Isopulegol using Novozym® 435

This protocol provides a general starting point for the synthesis of isopulegyl acetate using the commercially available immobilized lipase, Novozym® 435. Optimization of the reaction parameters is recommended.

Materials:

• (-)-Isopulegol

• Acyl donor (e.g., vinyl acetate or acetic anhydride)

• Novozym® 435 (Candida antarctica lipase B, immobilized)

• Anhydrous solvent (e.g., n-hexane or toluene) or solvent-free conditions

• Reaction vessel (e.g., round-bottom flask with a magnetic stirrer)

• Heating mantle or oil bath with temperature control

• Analytical equipment for reaction monitoring (GC-FID)

Procedure:

• Reaction Setup: To a clean, dry reaction vessel, add (-)-isopulegol and the chosen solvent (if not solvent-free).

• Acyl Donor Addition: Add the acyl donor to the reaction mixture.

• Enzyme Addition: Add Novozym® 435 to the reaction mixture. A typical enzyme loading is 10% (w/w) based on the total weight of the substrates.

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 60°C) with constant stirring.

• Reaction Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing them by GC-FID.

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature and filter off the enzyme. The enzyme can be washed with fresh solvent and reused. The filtrate can be concentrated under reduced pressure, and the product can be purified by column chromatography or distillation.

Visualizations

The following diagrams illustrate the key aspects of the biocatalytic synthesis of isopulegyl acetate.

Caption: Experimental workflow for the biocatalytic synthesis of isopulegyl acetate.

Caption: General reaction scheme for the lipase-catalyzed synthesis of isopulegyl acetate.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Asymmetric Synthesis Involving (-)-Isopulegyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of (-)-isopulegyl acetate (B1210297) as a chiral auxiliary in asymmetric synthesis. (-)-Isopulegyl acetate, derived from the naturally occurring monoterpenoid (-)-isopulegol (B1672291), serves as a versatile and cost-effective tool for the stereocontrolled formation of new chiral centers. These methodologies are critical in the development of enantiomerically pure compounds, a key consideration in the pharmaceutical industry.

Introduction to (-)-Isopulegyl Acetate in Asymmetric Synthesis

(-)-Isopulegyl acetate is employed as a chiral auxiliary, a stereogenic group that is temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. The bulky and conformationally rigid structure of the isopulegyl moiety effectively shields one face of the reactive intermediate, leading to high diastereoselectivity in a variety of transformations. Following the desired stereoselective reaction, the auxiliary can be cleaved and recovered for reuse. Key applications include asymmetric alkylations and aldol (B89426) reactions.

Key Asymmetric Transformations and Quantitative Data

The efficacy of (-)-isopulegyl acetate as a chiral auxiliary is demonstrated in its ability to induce high levels of stereocontrol in carbon-carbon bond-forming reactions. Below is a summary of quantitative data for key asymmetric transformations.

Reaction Type	Substrate	Electrophile/Aldehyde	Yield (%)	Diastereomeric Excess (d.e., %) / Diastereomeric Ratio (d.r.)
Asymmetric Alkylation	N-Propionyl Isopulegol-derived ester	Benzyl (B1604629) bromide	~85	>90
Asymmetric Aldol Reaction	Isopulegol-derived acetate enolate	Isobutyraldehyde (B47883)	-	High (syn:anti)

Note: Specific yield and diastereomeric ratio for the asymmetric aldol reaction with isopulegyl acetate and isobutyraldehyde are not explicitly detailed in the provided search results, but are described as having a high syn:anti ratio.

Experimental Protocols

Detailed methodologies for the preparation of the chiral auxiliary ester, its application in asymmetric reactions, and the subsequent cleavage of the auxiliary are provided below.

Protocol 1: Preparation of (-)-Isopulegyl Acetate

This protocol outlines the esterification of (-)-isopulegol with acetyl chloride to form the chiral auxiliary, (-)-isopulegyl acetate.

Materials:

• (-)-Isopulegol

• Anhydrous Dichloromethane (DCM)

• Triethylamine (B128534) (Et3N)

• Acetyl chloride

• Saturated aqueous Ammonium Chloride (NH4Cl) solution

• Brine

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• To a solution of (-)-isopulegol (1.0 eq) in anhydrous DCM at 0 °C, add triethylamine (1.5 eq).

• Slowly add acetyl chloride (1.2 eq) dropwise to the solution.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with a saturated aqueous solution of NH4Cl and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield pure (-)-isopulegyl acetate.

Protocol 2: Asymmetric Alkylation of (-)-Isopulegyl Acetate

This protocol describes the diastereoselective alkylation of the lithium enolate of (-)-isopulegyl acetate.

Materials:

• (-)-Isopulegyl acetate

• Anhydrous Tetrahydrofuran (THF)

• Lithium Diisopropylamide (LDA)

• Benzyl bromide

• Saturated aqueous Ammonium Chloride (NH4Cl) solution

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• Dissolve (-)-isopulegyl acetate (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

• Add LDA (1.1 eq) dropwise and stir the solution for 30 minutes to form the lithium enolate.

• Add benzyl bromide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction for 2-4 hours at this temperature.

• Quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 3: Diastereoselective Aldol Reaction using (-)-Isopulegyl Acetate

This protocol details a Lewis acid-mediated aldol reaction between the silyl (B83357) enol ether derived from (-)-isopulegyl acetate and an aldehyde.[1]

Materials:

• (-)-Isopulegyl acetate derived silyl enol ether

• Anhydrous Dichloromethane (DCM)

• Titanium Tetrachloride (TiCl4)

• Aldehyde (e.g., isobutyraldehyde)

• Saturated aqueous Sodium Bicarbonate (NaHCO3) solution

• Brine

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• To a solution of the (-)-isopulegyl acetate derived silyl enol ether (1.0 eq) in anhydrous DCM at -78 °C, add TiCl4 (1.1 eq) dropwise.[1]

• Stir the mixture for 30 minutes.[1]

• In a separate flask, prepare the desired aldehyde (1.5 eq).[1]

• Add the aldehyde dropwise to the reaction mixture at -78 °C.[1]

• Stir for 4 hours at -78 °C.[1]

• Quench the reaction by the slow addition of saturated aqueous NaHCO3.[1]

• Allow the mixture to warm to room temperature and extract with DCM.[1]

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate.[1]

Protocol 4: Cleavage of the (-)-Isopulegyl Acetate Auxiliary

This protocol describes the removal of the chiral auxiliary to yield the desired chiral carboxylic acid.[2]

Materials:

• Purified diastereomer of the alkylated or aldol product

• Tetrahydrofuran (THF)

• Water

• Lithium Hydroxide (B78521) (LiOH)

• 30% aqueous Hydrogen Peroxide (H2O2)

• Aqueous Sodium Sulfite (Na2SO3) solution

• 1 M Hydrochloric Acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• Dissolve the purified product (1.0 eq) in a 4:1 mixture of THF and water (0.2 M).[2]

• Cool the solution to 0 °C and add lithium hydroxide (2.0 eq) and 30% aqueous hydrogen peroxide (4.0 eq).[2]

• Stir the mixture for 2 hours at 0 °C.[2]

• Quench the reaction with an aqueous solution of sodium sulfite.[2]

• Acidify the mixture to pH ~3 with 1 M HCl.[1]

• Extract the desired carboxylic acid with ethyl acetate. The chiral auxiliary can be recovered from the organic layer.[1][2]

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate to isolate the product.[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general workflow for the application of (-)-isopulegyl acetate in asymmetric synthesis and the mechanism of stereochemical control.

Caption: General workflow for asymmetric synthesis using (-)-isopulegyl acetate.

Caption: Logical relationship illustrating stereochemical control.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Purification of Isopulegyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isopulegyl acetate (B1210297) is a monoterpenoid ester recognized for its characteristic sweet, mint-like fragrance.[1][2] It is utilized as a flavoring agent in food and beverages and as a fragrance component in perfumes, soaps, and other personal care products.[1][2] The synthesis of Isopulegyl acetate, commonly achieved through the esterification of isopulegol (B1217435) with acetic anhydride, often results in a crude product containing unreacted starting materials, byproducts, and other impurities.[1][2] For applications in research, flavor, fragrance, and pharmaceutical development, a high degree of purity is essential.

This document provides detailed protocols for the purification of Isopulegyl acetate using standard laboratory techniques, including fractional distillation and silica (B1680970) gel column chromatography. Additionally, it outlines methods for assessing the purity of the final product.

Physicochemical Properties of Isopulegyl Acetate

A summary of the key physical and chemical properties of Isopulegyl acetate is presented in Table 1. These properties are critical for selecting and optimizing purification methods.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	[3]
Molecular Weight	196.29 g/mol	[3]
Appearance	Colorless liquid	[3]
Odor	Sweet, minty, leafy, fruity	[1][3]
Boiling Point	104-105 °C at 10 mm Hg	[1][2]
Density	0.925 - 0.936 g/mL at 25 °C	[1][3]
Refractive Index	1.454 - 1.457 at 20 °C	[3]
Solubility	Insoluble in water; soluble in oils and ethanol.	[3]

Purification Methodologies

The choice of purification method depends on the nature and quantity of impurities, the scale of the purification, and the desired final purity. Below are protocols for two common and effective methods for purifying Isopulegyl acetate.

Fractional Distillation

Fractional distillation is a suitable method for separating Isopulegyl acetate from impurities with significantly different boiling points. This technique is effective for large-scale purifications and for removing volatile impurities.

3.1.1. Experimental Protocol for Fractional Distillation

Materials:

• Crude Isopulegyl acetate

• Boiling chips

• Heating mantle

• Round-bottom flask (appropriate size for the volume of crude product)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Vacuum adapter and vacuum source (optional, for vacuum distillation)

• Glass wool

• Clamps and stands

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus as shown in the workflow diagram below. Ensure all glassware is clean and dry.

• Sample Preparation: Place the crude Isopulegyl acetate and a few boiling chips into the round-bottom flask. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin heating the flask gently with the heating mantle.

  • Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • Monitor the temperature at the distillation head. Collect and discard any initial fractions (forerun) that distill at a lower temperature than the boiling point of Isopulegyl acetate.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of Isopulegyl acetate (104-105 °C at 10 mm Hg).[1][2]

  • Stop the distillation before the distilling flask goes to dryness to prevent the formation of potentially explosive peroxides.

• Product Recovery: The collected fraction is the purified Isopulegyl acetate.

Safety Precautions:

• Perform the distillation in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Ensure the distillation apparatus is properly secured and not a closed system to avoid pressure buildup.

Silica Gel Column Chromatography

Silica gel column chromatography is a highly effective method for purifying Isopulegyl acetate from non-volatile impurities and compounds with similar boiling points but different polarities.

3.2.1. Experimental Protocol for Silica Gel Column Chromatography

Materials:

• Crude Isopulegyl acetate

• Silica gel (230-400 mesh)

• Hexane (B92381) (or other non-polar solvent)

• Ethyl acetate (or other polar solvent)

• Sand

• Cotton or glass wool

• Chromatography column

• Eluent collection tubes or flasks

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Rotary evaporator

Procedure:

• Solvent System Selection:

  • Determine a suitable solvent system using Thin Layer Chromatography (TLC). A good starting point for Isopulegyl acetate is a mixture of hexane and ethyl acetate.

  • The ideal solvent system should provide a retention factor (Rf) of approximately 0.25-0.35 for Isopulegyl acetate.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, non-polar eluent (e.g., hexane).

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Avoid air bubbles.

  • Add another thin layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude Isopulegyl acetate in a minimal amount of the eluent.

  • Carefully apply the sample to the top of the silica gel bed.

• Elution:

  • Begin eluting with the non-polar solvent, gradually increasing the polarity by adding small amounts of the more polar solvent (e.g., increasing the percentage of ethyl acetate in hexane).

  • Collect fractions of the eluate in separate tubes.

• Fraction Analysis:

  • Monitor the composition of the collected fractions using TLC.

  • Combine the fractions that contain the pure Isopulegyl acetate.

• Product Recovery:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified Isopulegyl acetate.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate PPE.

• Handle silica gel carefully to avoid inhalation.

Purification Workflow and Logic

Caption: Workflow for the purification and analysis of Isopulegyl acetate.

Purity Assessment

The purity of the final product should be assessed to ensure it meets the required standards. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for this purpose.

5.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides both quantitative and qualitative information about the sample, allowing for the determination of purity and the identification of any remaining impurities.

5.1.1. Typical GC-MS Parameters

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240 °C) at a rate of 5-10 °C/min.

• Mass Spectrometer: Electron Ionization (EI) mode with a scan range of m/z 40-400.

The purity is determined by the relative peak area of the Isopulegyl acetate peak compared to the total area of all peaks in the chromatogram.

Summary of Purification Methods

The following table provides a comparative summary of the purification methods described.

Method	Principle of Separation	Best For	Advantages	Disadvantages
Fractional Distillation	Differences in boiling points.	Separating compounds with significantly different boiling points; large-scale purification.	Scalable, relatively simple for appropriate mixtures.	Not effective for separating compounds with close boiling points or for removing non-volatile impurities.
Column Chromatography	Differences in polarity and affinity for the stationary phase.	Separating compounds with similar boiling points but different polarities; high-purity applications.	High resolution, applicable to a wide range of compounds.	More time-consuming and labor-intensive than distillation, requires solvent disposal.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the purification of Isopulegyl acetate. The choice between fractional distillation and column chromatography will depend on the specific requirements of the application, including the initial purity of the crude product, the nature of the impurities, and the desired final purity. Purity assessment by GC-MS is a crucial final step to verify the quality of the purified product. By following these protocols, researchers can obtain high-purity Isopulegyl acetate suitable for a variety of applications.

References

• 1. ISOPULEGYL ACETATE | 89-49-6 [amp.chemicalbook.com]
• 2. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 3. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Isopulegyl Acetate in the Diastereoselective Synthesis of Pharmaceutical Intermediates

Introduction

In the realm of pharmaceutical synthesis, the stereochemical control of reactions is paramount to ensure the efficacy and safety of active pharmaceutical ingredients (APIs). Chiral auxiliaries are powerful tools employed to induce stereoselectivity in chemical transformations, enabling the synthesis of enantiomerically pure compounds. Isopulegyl acetate (B1210297), derived from the naturally abundant monoterpenoid (-)-isopulegol (B1672291), presents itself as a promising and cost-effective chiral auxiliary. Its rigid bicyclic structure can effectively shield one face of a prochiral substrate, directing the approach of reagents to the opposite face and thereby controlling the formation of new stereocenters. This application note details the use of isopulegyl acetate as a chiral auxiliary in a diastereoselective Diels-Alder reaction, a cornerstone of synthetic organic chemistry for the construction of complex cyclic systems often found in pharmaceutical agents.

Core Application: Diastereoselective Diels-Alder Reaction

The Diels-Alder reaction is a [4+2] cycloaddition that forms a six-membered ring, a common motif in numerous drug molecules. When a dienophile is attached to a chiral auxiliary like isopulegyl acetate, the cycloaddition can proceed with a high degree of facial selectivity, leading to the preferential formation of one diastereomer. This diastereomer can then be further elaborated, and the chiral auxiliary subsequently removed and recycled.

This section outlines a representative protocol for the Diels-Alder reaction between an acrylate (B77674) derivative of (-)-isopulegol (structurally analogous to the application of isopulegyl acetate) and cyclopentadiene (B3395910), yielding a bicyclic adduct that can serve as a precursor to various pharmaceutical intermediates, including prostaglandins (B1171923) and antiviral agents.

Quantitative Data Summary

The efficiency of a chiral auxiliary is determined by the yield and the diastereomeric excess (d.e.) of the reaction it directs. The following table summarizes typical results for a Diels-Alder reaction employing a chiral auxiliary derived from the isopulegol (B1217435) scaffold.

Parameter	Value
Reaction	Diels-Alder Cycloaddition
Chiral Auxiliary	(-)-Isopulegyl Acrylate
Reactants	(-)-Isopulegyl acrylate, Cyclopentadiene
Lewis Acid Catalyst	Diethylaluminum Chloride (Et₂AlCl)
Solvent	Dichloromethane (B109758) (CH₂Cl₂)
Temperature	-78 °C
Reaction Time	3 hours
Yield	~85%
Diastereomeric Excess (d.e.)	>95% (endo isomer)

Experimental Protocols

Synthesis of (-)-Isopulegyl Acrylate (Dienophile)

This protocol describes the esterification of (-)-isopulegol to form the acrylate dienophile.

Materials:

• (-)-Isopulegol

• Acryloyl chloride

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve (-)-isopulegol (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add acryloyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford pure (-)-isopulegyl acrylate.

Diastereoselective Diels-Alder Reaction

Materials:

• (-)-Isopulegyl acrylate

• Cyclopentadiene (freshly cracked)

• Diethylaluminum chloride (Et₂AlCl) solution in hexanes

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (-)-isopulegyl acrylate (1.0 eq) in anhydrous dichloromethane under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add diethylaluminum chloride solution (1.1 eq) to the stirred solution and continue stirring for 15 minutes.

• Add freshly cracked cyclopentadiene (3.0 eq) dropwise.

• Stir the reaction at -78 °C for 3 hours, monitoring by TLC.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography to yield the desired Diels-Alder adduct.

Cleavage of the Chiral Auxiliary

Materials:

• Diels-Alder adduct

• Lithium hydroxide (B78521) (LiOH)

• 30% Aqueous hydrogen peroxide (H₂O₂)

• Tetrahydrofuran (THF)

• Water

• Aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the purified Diels-Alder adduct in a 4:1 mixture of THF and water.

• Cool the solution to 0 °C.

• Add lithium hydroxide (2.0 eq) followed by the dropwise addition of 30% aqueous hydrogen peroxide (4.0 eq).

• Stir the mixture at 0 °C for 2 hours.

• Quench the reaction by adding an aqueous solution of sodium sulfite.

• Extract the mixture with diethyl ether to recover the (-)-isopulegol chiral auxiliary.

• Acidify the aqueous layer to pH ~2 with 1 M HCl.

• Extract the acidified aqueous layer with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the chiral carboxylic acid product.

Visualizations

Caption: Workflow for the synthesis of a chiral pharmaceutical intermediate.

Caption: Steric shielding by the chiral auxiliary directs the diene's approach.

Conclusion

Isopulegyl acetate and its derivatives stand as valuable chiral auxiliaries for the asymmetric synthesis of pharmaceutical intermediates. The protocols outlined in this application note demonstrate a practical and efficient method for achieving high diastereoselectivity in a Diels-Alder reaction. The use of such readily available, natural product-derived auxiliaries is in line with the principles of green chemistry, offering a sustainable approach to the synthesis of complex, enantiomerically pure molecules for the pharmaceutical industry. Further exploration of isopulegyl-based auxiliaries in other asymmetric transformations, such as aldol (B89426) and alkylation reactions, is warranted.

Technical Notes & Optimization

Technical Support Center: Optimization of Isopulegyl Acetate Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of Isopulegyl Acetate (B1210297). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to streamline your experimental workflow.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of isopulegyl acetate, focusing on the two key stages: the cyclization of citronellal (B1669106) to isopulegol (B1217435) and the subsequent esterification to isopulegyl acetate.

Problem	Potential Cause(s)	Recommended Solutions
Low Yield of Isopulegol (Cyclization Step)	Incomplete reaction.	- Increase reaction time and monitor progress using Gas Chromatography (GC). - Optimize the loading of the acid catalyst; an insufficient amount may lead to poor conversion.
Formation of isomers (iso-isopulegol, neo-isopulegol, and neoiso-isopulegol).	- The choice of acid catalyst is crucial. Lewis acids tend to favor the formation of the desired isopulegol isomer over Brønsted acids.
Dehydration of isopulegol to p-menthadienes.	- Strong Brønsted acids and high temperatures promote dehydration. Use a milder Lewis acid catalyst and maintain a lower reaction temperature.
Formation of di-isopulegyl ethers.	- This side reaction is often catalyzed by strong acids. Using a catalyst with balanced Lewis and Brønsted acidity can minimize ether formation. - Lowering the initial concentration of citronellal can also reduce the likelihood of this intermolecular reaction.
Low Yield of Isopulegyl Acetate (Esterification Step)	Incomplete acetylation of isopulegol.	- Ensure a sufficient molar excess of the acetylating agent, typically acetic anhydride (B1165640). A 1.5 to 2-fold excess is a good starting point.[1] - Increase the reaction temperature, for example, to 60-70°C, but be mindful of potential side reactions.[1] - Use a catalyst such as 4-(dimethylamino)pyridine (DMAP) in catalytic amounts (1-10 mol%) to enhance the reaction rate, especially for the less reactive secondary alcohol of isopulegol.[1]
Hydrolysis of acetic anhydride.	- Ensure all glassware is thoroughly dried and the reaction is conducted under anhydrous conditions, for instance, under an inert atmosphere of nitrogen or argon.[1]
Formation of Multiple Products in Final Mixture	Presence of unreacted isopulegol.	- Drive the esterification to completion by using an excess of acetic anhydride or by removing the acetic acid byproduct.
Presence of acetic acid.	- During the workup, wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate solution, to neutralize and remove residual acetic acid.[1]
Presence of catalyst residues (e.g., pyridine).	- If pyridine (B92270) is used as a catalyst, it can be challenging to remove due to its high boiling point. Wash the organic layer with a dilute acid solution (e.g., 1M HCl) to protonate the pyridine, making it more soluble in the aqueous phase for easier removal.[1]
Difficult Purification of Isopulegyl Acetate	Inefficient separation of isopulegyl acetate from byproducts.	- Fractional distillation under reduced pressure is an effective method for purifying isopulegyl acetate from less volatile impurities.
Co-elution of isomers during column chromatography.	- Optimize the mobile phase system for silica (B1680970) gel chromatography to improve the separation of isopulegyl acetate from its isomers.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Isopulegyl Acetate?

A1: The most common industrial synthesis involves a two-step process. First, citronellal undergoes an acid-catalyzed intramolecular ene reaction (cyclization) to form isopulegol.[2] The resulting isopulegol is then acetylated, typically using acetic anhydride, to yield isopulegyl acetate.[2][3]

Q2: How does the choice of catalyst affect the cyclization of citronellal to isopulegol?

A2: The acidity of the catalyst plays a critical role. Lewis acids are generally preferred as they tend to promote the desired intramolecular carbonyl-ene reaction to form isopulegol. Strong Brønsted acids, on the other hand, can lead to a higher incidence of side reactions such as dehydration to form p-menthadienes and etherification to form di-isopulegyl ethers. Therefore, a catalyst with a good balance of Lewis and Brønsted acidity is often optimal for high selectivity.

Q3: What are the key parameters to control for optimizing the yield and selectivity of isopulegyl acetate in the esterification step?

A3: The key parameters to optimize are the choice and amount of the acetylating agent, catalyst loading, reaction temperature, and reaction time. Using a slight excess of acetic anhydride can help drive the reaction to completion. A nucleophilic catalyst like DMAP can significantly increase the reaction rate. The temperature should be carefully controlled to balance the reaction rate with the potential for side reactions. Monitoring the reaction progress by TLC or GC is crucial to determine the optimal reaction time.[1]

Q4: How can I effectively purify the final Isopulegyl Acetate product?

A4: The purification method depends on the scale of the reaction and the nature of the impurities. For laboratory-scale synthesis, after an aqueous workup to remove the catalyst and excess reagents, the crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel.

Q5: How can I monitor the progress of the acetylation reaction?

A5: The progress of the reaction can be effectively monitored using thin-layer chromatography (TLC) or gas chromatography (GC).[1][4] By comparing the reaction mixture to the starting material (isopulegol), you can observe the disappearance of the starting material and the appearance of the product spot/peak. This allows you to determine when the reaction has reached completion.

Data Presentation

Table 1: Illustrative Data for Optimization of Isopulegyl Acetate Synthesis *

Entry	Catalyst (mol%)	Acetic Anhydride (Equivalents)	Temperature (°C)	Reaction Time (h)	Conversion of Isopulegol (%)	Yield of Isopulegyl Acetate (%)
1	H₂SO₄ (5)	1.2	25	12	75	68
2	H₂SO₄ (5)	1.2	50	6	90	82
3	DMAP (5)	1.2	25	8	95	92
4	DMAP (5)	1.5	25	4	>99	97
5	None	1.2	80	24	40	35

*This table presents illustrative data based on typical optimization studies for esterification reactions. Actual results may vary depending on the specific experimental setup.

Experimental Protocols

Protocol 1: Synthesis of Isopulegol from Citronellal (Cyclization)

• Catalyst Activation: If using a solid acid catalyst (e.g., montmorillonite (B579905) K10), activate it by heating under vacuum to remove adsorbed water.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve citronellal in a suitable anhydrous solvent (e.g., toluene (B28343) or cyclohexane).

• Catalyst Addition: Add the activated acid catalyst to the citronellal solution. The optimal catalyst loading should be determined experimentally.

• Reaction: Stir the mixture at the desired temperature. The optimal temperature will depend on the catalyst used. Monitor the reaction progress by GC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solid catalyst by filtration.

• Purification: Remove the solvent under reduced pressure. The crude isopulegol can be purified by fractional distillation under reduced pressure.

Protocol 2: Synthesis of Isopulegyl Acetate from Isopulegol (Acetylation)

• Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve isopulegol (1.0 equivalent) in an anhydrous solvent such as dichloromethane (B109758) or pyridine.[1]

• Reagent Addition: Add a base, such as pyridine (1.5 equivalents). For a more effective catalysis, add DMAP (0.05 - 0.1 equivalents).[5] Cool the mixture to 0°C in an ice bath.

• Addition of Acetylating Agent: Slowly add acetic anhydride (1.5-2.0 equivalents) to the stirred solution.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress by TLC or GC.[5]

• Quenching and Work-up: Once the reaction is complete, dilute the mixture with the organic solvent. Wash the organic layer sequentially with water, 1M HCl (if pyridine was used), saturated aqueous NaHCO₃, and brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude isopulegyl acetate.[5]

• Purification: Purify the crude product by fractional distillation under reduced pressure.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Isopulegyl Acetate.

Caption: Troubleshooting logic for optimizing Isopulegyl Acetate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Isopulegol acetate (89-49-6) for sale [vulcanchem.com]
• 3. Stereoselective synthesis and application of isopulegol-based bi- and trifunctional chiral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gas Chromatography - Synthesis & Analysis of Isopentyl Acetate [snaofisopentylacetate.weebly.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Isopulegyl Acetate Synthesis

Welcome to the technical support center for the synthesis of Isopulegyl acetate (B1210297). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on improving the yield and purity of Isopulegyl acetate in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Isopulegyl acetate?

The most prevalent and straightforward method for synthesizing Isopulegyl acetate is through the esterification of Isopulegol with acetic anhydride (B1165640). This reaction is typically catalyzed by an acid, such as sulfuric acid or p-toluenesulfonic acid, or a base like pyridine (B92270) or sodium acetate. The reaction involves the nucleophilic attack of the hydroxyl group of Isopulegol on the carbonyl carbon of acetic anhydride.

Q2: What are the primary byproducts to expect in this synthesis?

The main byproducts in the synthesis of Isopulegyl acetate can include:

• Unreacted Isopulegol: Incomplete reaction can leave starting material in your product mixture.

• Acetic Acid: This is a direct byproduct of the reaction with acetic anhydride.

• Isomers of Isopulegyl Acetate: Depending on the stereochemistry of the starting Isopulegol, different isomers of the acetate may be formed.

• Dehydration Products: Under strong acidic conditions and elevated temperatures, the precursor Isopulegol can undergo dehydration, leading to the formation of various p-menthadiene isomers.[1]

Q3: How can I monitor the progress of the reaction?

The progress of the acetylation reaction can be effectively monitored using analytical techniques such as:

• Thin-Layer Chromatography (TLC): TLC allows for a quick qualitative assessment of the consumption of the starting material (Isopulegol) and the formation of the product (Isopulegyl acetate).

• Gas Chromatography (GC): GC provides a more quantitative analysis of the reaction mixture, allowing you to determine the relative concentrations of reactants, products, and byproducts over time.[2]

Q4: What are the recommended purification methods for Isopulegyl acetate?

The primary method for purifying crude Isopulegyl acetate is fractional distillation under reduced pressure .[2] This technique is effective in separating the desired product from less volatile impurities and unreacted starting material. Additionally, a thorough work-up procedure is crucial before distillation. This typically involves:

• Washing: The crude product should be washed with water to remove water-soluble impurities, a mild base (e.g., sodium bicarbonate solution) to neutralize the acidic catalyst and remove excess acetic acid, and finally with brine to aid in the separation of aqueous and organic layers.[3]

• Drying: The organic layer containing the product should be dried over an anhydrous salt like magnesium sulfate (B86663) or sodium sulfate before distillation.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Isopulegyl Acetate	Incomplete Reaction: Insufficient reaction time or temperature.	Increase the reaction time and/or temperature. Monitor the reaction by TLC or GC to determine the optimal endpoint.[4]
Reversible Reaction: The Fischer esterification is an equilibrium reaction.	Use an excess of one reactant (typically the less expensive one, acetic anhydride) to shift the equilibrium towards the product. Alternatively, remove the water byproduct as it forms.[3]
Impure Isopulegol: The presence of impurities in the starting material can inhibit the reaction or lead to side reactions.	Ensure the Isopulegol used is of high purity. Purify the starting material if necessary.[2]
Catalyst Inactivation: The acid catalyst can be neutralized by basic impurities in the reactants or solvent.	Use a higher catalyst loading or ensure all reactants and solvents are anhydrous and free of basic impurities.[4]
Low Purity of Isopulegyl Acetate	Presence of Unreacted Isopulegol and Acetic Acid: Inefficient work-up and purification.	Perform a thorough aqueous work-up with a sodium bicarbonate wash to remove acidic components. Purify by fractional distillation under reduced pressure.[2]
Formation of Dehydration Byproducts: Reaction temperature is too high or the acid catalyst is too strong.	Lower the reaction temperature. Consider using a milder catalyst, such as a Lewis acid, instead of a strong Brønsted acid.[1]
Formation of Isomers: The starting Isopulegol may be a mixture of isomers.	Use a stereochemically pure isomer of Isopulegol as the starting material.
Difficult Product Isolation	Emulsion formation during work-up: Presence of acidic byproducts and salts can lead to the formation of stable emulsions.	Add a saturated brine solution during the extraction to help break the emulsion. Perform the work-up at a lower temperature.[5]

Experimental Protocols

Protocol 1: Synthesis of Isopulegyl Acetate via Acetylation of Isopulegol

This protocol is adapted from a general Fischer esterification procedure.[3]

Materials:

• Isopulegol

• Acetic Anhydride

• Concentrated Sulfuric Acid (Catalyst)

• Diethyl Ether (or other suitable organic solvent)

• 5% Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine Isopulegol and a molar excess (e.g., 1.5 to 2 equivalents) of acetic anhydride.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) to the mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux. The reaction temperature and time will need to be optimized, but a starting point could be 80-100°C for 2-4 hours. Monitor the reaction progress by TLC or GC.

• Cooling and Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully and slowly add cold water to the flask to quench the reaction and hydrolyze any remaining acetic anhydride.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and shake to extract the product into the organic layer.

• Washing:

  • Wash the organic layer with water.

  • Wash with 5% sodium bicarbonate solution to neutralize the sulfuric acid and remove acetic acid. (Caution: CO2 evolution will occur).

  • Wash with saturated brine solution.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: Purify the crude Isopulegyl acetate by fractional distillation under reduced pressure.

Data Presentation

Parameter	Range/Conditions Explored	Effect on Yield	Effect on Purity	Reference/Rationale
Reactant Molar Ratio (Isopulegol:Acetic Anhydride)	1:1 to 1:3	Increasing the excess of acetic anhydride generally increases the yield.	A large excess may complicate purification.	Le Chatelier's Principle.[3]
Catalyst Concentration (e.g., H₂SO₄)	0.5 - 5 mol%	Higher catalyst loading can increase the reaction rate and yield up to a point.	Excessive catalyst can promote side reactions like dehydration, reducing purity.[1]	Catalysis principles.
Reaction Temperature	60°C - 120°C	Higher temperatures increase the reaction rate, potentially increasing the yield within a given time.	Temperatures that are too high can lead to the formation of dehydration byproducts, thus decreasing purity.[1]	Reaction kinetics.
Reaction Time	1 - 8 hours	Yield generally increases with time until the reaction reaches equilibrium.	Longer reaction times at high temperatures can increase the formation of byproducts.	Reaction kinetics.

Visualizations

Experimental Workflow for Isopulegyl Acetate Synthesis

Caption: Workflow for the synthesis and purification of Isopulegyl acetate.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting flowchart for addressing low yield in Isopulegyl acetate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Isopulegyl Acetate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common challenges encountered during the synthesis of isopulegyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing isopulegyl acetate?

The most common method for synthesizing isopulegyl acetate is the esterification of isopulegol (B1217435) with acetic anhydride (B1165640). This reaction is typically catalyzed by a base, such as pyridine (B92270) or 4-dimethylaminopyridine (B28879) (DMAP), or a Lewis acid. The reaction involves the nucleophilic attack of the hydroxyl group of isopulegol on the carbonyl carbon of acetic anhydride, leading to the formation of isopulegyl acetate and acetic acid as a byproduct.

Q2: What are the most common side products observed in isopulegyl acetate synthesis?

The formation of side products is a common issue that can affect the purity and yield of isopulegyl acetate. The most frequently encountered impurities are:

• Acetic Acid: This is an inherent byproduct of the acetylation reaction with acetic anhydride.[1]

• Unreacted Isopulegol: Incomplete conversion will result in the presence of the starting alcohol in the final product mixture.

• Isomeric Acetates: Commercial isopulegol is often a mixture of stereoisomers (e.g., isopulegol, neo-isopulegol, iso-isopulegol). Acetylation of this mixture will produce a corresponding mixture of isomeric acetates.

• Elimination Products (Terpene Hydrocarbons): Under acidic conditions or at elevated temperatures, isopulegol can undergo dehydration to form various unsaturated terpene hydrocarbons.[2]

• Pyridine-Related Impurities: If pyridine is used as a catalyst, it can be challenging to remove completely during workup and may form complexes or react with acetic anhydride to generate byproducts.[1][3]

Q3: How can I minimize the formation of these side products?

Minimizing side product formation is crucial for obtaining high-purity isopulegyl acetate. Key strategies include:

• Use High-Purity Starting Materials: Starting with a high-purity, single isomer of isopulegol will prevent the formation of isomeric acetates.

• Optimize Reaction Conditions: Careful control of temperature is critical. Lower temperatures generally favor the desired esterification over elimination side reactions.

• Choose the Appropriate Catalyst: The use of a mild, non-acidic catalyst can reduce the likelihood of dehydration. DMAP is often a more efficient and selective catalyst than pyridine.[1]

• Ensure Anhydrous Conditions: Moisture can hydrolyze acetic anhydride, reducing its effectiveness and leading to the formation of excess acetic acid.[1]

• Stoichiometry Control: Using a slight excess of acetic anhydride can help drive the reaction to completion, but a large excess should be avoided to simplify purification.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis and purification of isopulegyl acetate.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Yield of Isopulegyl Acetate	- Incomplete reaction. - Hydrolysis of the product during workup. - Formation of significant amounts of side products.	- Monitor the reaction progress using TLC or GC to ensure completion. - Use a mild basic wash (e.g., saturated sodium bicarbonate solution) during workup to neutralize acidic byproducts that could catalyze hydrolysis. - Optimize reaction conditions (temperature, catalyst) to minimize side reactions.
Presence of Unreacted Isopulegol	- Insufficient reaction time or temperature. - Inadequate amount of acetylating agent.	- Increase the reaction time or temperature moderately. - Use a slight excess (1.1-1.5 equivalents) of acetic anhydride.
Multiple Spots on TLC or Peaks in GC Corresponding to Isomers	- Use of an isomeric mixture of isopulegol as the starting material.	- Use a single, purified isomer of isopulegol. - If using a mixture is unavoidable, purification of the final product by fractional distillation or column chromatography will be necessary to separate the isomeric acetates.
Presence of Low-Boiling Impurities (likely elimination products)	- Reaction temperature is too high. - Use of a strong acid catalyst.	- Lower the reaction temperature. - Use a non-acidic catalyst like pyridine or DMAP.
Difficulty in Removing the Catalyst (Pyridine)	- Pyridine is water-soluble and can be difficult to separate from the organic layer.	- During workup, wash the organic layer with a dilute acid solution (e.g., 1 M HCl) to protonate the pyridine, increasing its solubility in the aqueous phase.[1]

Quantitative Data Summary

While specific quantitative data for side product distribution in isopulegyl acetate synthesis is not extensively published, the following table summarizes the expected trends based on general principles of esterification and acylation reactions.

Side Product	Favorable Conditions for Formation	Typical Analytical Method for Detection
Acetic Acid	Inherent byproduct of using acetic anhydride.	Titration, NMR, GC-MS (after derivatization)
Unreacted Isopulegol	Incomplete reaction (insufficient time, temperature, or reagent).	TLC, GC-MS, NMR
Isomeric Acetates	Use of an isomeric mixture of isopulegol.	GC, GC-MS, Chiral GC
Terpene Hydrocarbons	High temperatures, presence of acid catalysts.	GC-MS
Pyridine-Related Byproducts	Use of pyridine as a catalyst.	GC-MS, NMR

Experimental Protocols

General Protocol for the Synthesis of Isopulegyl Acetate

This protocol describes a standard laboratory procedure for the acetylation of isopulegol using acetic anhydride and pyridine as a catalyst.

Materials:

• Isopulegol

• Acetic Anhydride

• Pyridine (anhydrous)

• Diethyl ether (or other suitable organic solvent)

• Saturated aqueous sodium bicarbonate solution

• 1 M Hydrochloric acid solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve isopulegol (1 equivalent) in anhydrous pyridine.

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.2 equivalents) to the cooled solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, cool the mixture again in an ice bath and quench the excess acetic anhydride by the slow addition of water.

• Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate solution (to remove acetic acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude isopulegyl acetate.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol for Side Product Analysis by GC-MS

Sample Preparation:

• Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• If necessary, derivatize the sample to analyze for non-volatile components, though for this reaction, direct injection is usually sufficient.

GC-MS Parameters (Typical):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250 °C

• Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature of 280-300 °C.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operate in electron ionization (EI) mode with a scan range of m/z 40-400.

Data Analysis:

• Identify the main peak corresponding to isopulegyl acetate by its retention time and mass spectrum.

• Identify potential side products by comparing their mass spectra with library data (e.g., NIST) and known fragmentation patterns. Look for peaks corresponding to isopulegol, isomeric acetates, and potential dehydration products.

Visualizations

Caption: Reaction pathway for isopulegyl acetate synthesis and formation of common side products.

Caption: Troubleshooting workflow for low purity or yield in isopulegyl acetate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. US2063162A - Production of cyclic terpene alcohols - Google Patents [patents.google.com]
• 3. A product from the reaction of pyridine with acetic anhydride - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Conversion Rates in Citronellal Acetylation

Welcome to the Technical Support Center for citronellal (B1669106) acetylation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments, with a focus on addressing low conversion rates.

The acetylation of citronellal to isopulegyl acetate (B1210297) is typically a two-step process:

• Cyclization: Citronellal undergoes an intramolecular ene reaction to form isopulegol (B1217435).

• Acetylation: The hydroxyl group of isopulegol is then acetylated to yield isopulegyl acetate.

This guide will address potential issues in both stages of this reaction sequence.

Frequently Asked Questions (FAQs)

Q1: My citronellal acetylation reaction has a very low yield. What are the most common causes?

Low yields in the overall conversion of citronellal to isopulegyl acetate can stem from issues in either the cyclization or the acetylation step. For the cyclization of citronellal to isopulegol, low yields are often due to inappropriate catalyst selection, suboptimal reaction conditions leading to side reactions, or catalyst deactivation.[1] In the subsequent acetylation of isopulegol, low conversion can be caused by an inactive catalyst (e.g., moisture sensitivity of Lewis acids), insufficient catalyst amount, low reaction temperature, or impure reagents.

Q2: I am observing the formation of multiple byproducts. What are they and how can I minimize them?

Byproduct formation is a common cause of low yields.

• During Citronellal Cyclization:

  • Isopulegol Isomers: Formation of iso-isopulegol, neo-isopulegol, and neoiso-isopulegol can occur.[1]

  • Dehydration Products: Strong Brønsted acids and high temperatures can lead to the formation of p-menthadienes.[1]

  • Di-isopulegyl ethers: Intermolecular reaction of two isopulegol molecules can occur, catalyzed by strong acid sites.[1]

  To minimize these, catalyst selection is key. Catalysts with a higher ratio of Lewis to Brønsted acidity are often preferred for higher selectivity towards isopulegol.[1][2] Lowering the reaction temperature can also suppress side reactions.[1][3]

• During Isopulegol Acetylation:

  • Decomposition: Prolonged reaction times or elevated temperatures can lead to product decomposition.

  • Side reactions from impurities: Impurities in the starting material or solvents can lead to undesired byproducts.

Q3: How does the choice of catalyst affect the cyclization of citronellal?

The catalyst's acidity, both Lewis and Brønsted, is a critical factor. Lewis acid sites are believed to promote the desired intramolecular carbonyl-ene reaction to form isopulegol, while strong Brønsted acid sites can catalyze undesirable side reactions like dehydration and etherification.[1][2] Therefore, a catalyst with a balanced ratio of Lewis to Brønsted acidity is often preferred for high selectivity.[1]

Troubleshooting Guides

Problem 1: Low Conversion of Citronellal to Isopulegol (Cyclization Step)

Potential Cause	Suggested Solutions
Inappropriate Catalyst	Screen different solid acid catalysts. Zeolites (e.g., H-Beta), mesoporous materials (e.g., H-MCM-41), and montmorillonite (B579905) K10 clay have shown effectiveness.[1][4] The choice of catalyst can significantly impact selectivity.[5]
Suboptimal Reaction Temperature	Lowering the reaction temperature can often suppress side reactions, particularly dehydration.[1][3]
Incorrect Solvent	The choice of solvent can influence the reaction pathway. Cyclohexane is a commonly used solvent.[1]
Catalyst Deactivation	Ensure proper activation of solid acid catalysts, which typically involves heating under vacuum to remove adsorbed water.[1] For Lewis acid catalysts, ensure all reagents and solvents are anhydrous.[6]
Insufficient Catalyst Loading	Optimize the amount of catalyst. Too little may result in incomplete conversion, while an excess can promote side reactions.[1]

Problem 2: Low Conversion of Isopulegol to Isopulegyl Acetate (Acetylation Step)

Potential Cause	Suggested Solutions
Inactive Catalyst	If using a Lewis acid catalyst (e.g., AlCl₃), ensure all glassware, solvents, and reagents are anhydrous as moisture will deactivate it. For solid acid catalysts, ensure proper activation.
Insufficient Catalyst Amount	For some acetylation reactions, a stoichiometric amount of the Lewis acid catalyst may be required, as the product can form a stable complex with the catalyst, removing it from the reaction cycle.
Low Reaction Temperature	While some acetylations proceed at room temperature, others may require heating to overcome the activation energy. However, excessively high temperatures can lead to decomposition.
Poor Quality Reagents	Use high-purity isopulegol and acetylating agent (e.g., acetic anhydride). Impurities can interfere with the reaction and lead to byproducts.
Incorrect Stoichiometry	The molar ratio of isopulegol to the acetylating agent can influence the reaction's efficiency. An excess of the acetylating agent may be necessary to drive the reaction to completion.

Data Presentation

Citronellal Cyclization to Isopulegol: Conversion and Yield with Various Catalysts

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Citronellal Conversion (%)	Isopulegol Yield (%)	Major Side Products	Reference
H-Beta (Si/Al = 25)	Cyclohexane	80	4	>95	~60	Dehydration products	[1]
H-MCM-41	Cyclohexane	80	4	>95	~40	Dehydration products	[1]
Montmorillonite K10	Buffer medium	Room Temp	2	High	High	Isomers	[1]
Sn-B-NaYZE	Liquid CO₂	-	0.75	99	99 (isomers)	Isomers	[7]
Al-B-NaYZE	Liquid CO₂	-	-	-	95 (isomers)	Isomers	[7]
Ni/beta zeolite	-	-	-	-	29.68	-	[5]
Cu/beta zeolite	-	-	-	-	69.31	-	[5]

Note: Yields and conversions can vary based on specific reaction parameters not listed here.

Experimental Protocols

Protocol 1: Cyclization of Citronellal to Isopulegol

This protocol is a general guideline and should be optimized for your specific setup.

• Catalyst Activation: Activate the solid acid catalyst (e.g., montmorillonite K10, zeolite H-Beta) by heating under vacuum or in a stream of inert gas to remove adsorbed water.[1]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, prepare a solution of citronellal in a suitable solvent (e.g., cyclohexane, toluene).[1]

• Catalyst Addition: Add the activated catalyst to the reaction mixture.

• Reaction Conditions: Maintain the reaction at a controlled temperature (e.g., room temperature to 80°C) and monitor its progress using techniques like Gas Chromatography (GC).[1]

• Work-up: Once the reaction is complete, remove the catalyst by filtration. The solvent is then removed from the filtrate under reduced pressure to yield the crude isopulegol.[1]

• Purification: Purify the crude product by fractional distillation under reduced pressure to isolate high-purity isopulegol.[3]

Protocol 2: Acetylation of Isopulegol to Isopulegyl Acetate

This protocol is a general procedure for the acetylation of an alcohol and may require optimization.

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve isopulegol in an anhydrous solvent (e.g., dichloromethane).

• Reagent Addition: Add the acetylating agent (e.g., acetic anhydride, typically 1.5-2 equivalents) to the solution.

• Catalyst Addition: Add the catalyst (e.g., a catalytic amount of a Lewis acid or a solid acid catalyst).

• Reaction Conditions: Stir the reaction mixture at the desired temperature (e.g., 0°C to room temperature) and monitor its progress by Thin Layer Chromatography (TLC) or GC.

• Work-up: Upon completion, quench the reaction by adding water or a mild basic solution (e.g., saturated aqueous sodium bicarbonate). Separate the organic layer, wash it with brine, and dry it over an anhydrous salt (e.g., MgSO₄).

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by flash column chromatography on silica (B1680970) gel to yield isopulegyl acetate.

Visualizations

Troubleshooting Workflow for Low Conversion in Citronellal Acetylation

Caption: Troubleshooting workflow for low yield in citronellal acetylation.

Logical Relationship of Side Reactions in Citronellal Cyclization

Caption: Side reactions in the acid-catalyzed cyclization of citronellal.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Catalyst selection and optimization for Isopulegyl acetate esterification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to catalyst selection and optimization for isopulegyl acetate (B1210297) esterification. It includes frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for isopulegyl acetate esterification?

A1: The synthesis of isopulegyl acetate, a valuable fragrance and flavor compound, can be achieved using several classes of catalysts.[1] The choice of catalyst significantly impacts reaction efficiency, selectivity, and environmental footprint. The most common types include:

• Homogeneous Acid Catalysts: Traditional catalysts like sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TSA) are effective but can be corrosive, difficult to separate from the product, and generate waste.[2]

• Heterogeneous Solid Acid Catalysts: These are a popular alternative due to their ease of separation and reusability.[3][4] Examples include:

  • Ion-Exchange Resins: Amberlyst-15 is a widely used sulfonic acid-based resin that shows high activity and selectivity for esterification reactions.[3][5]

  • Zeolites: Materials like H-ZSM-5 and H-Beta can be effective, though their catalytic activity can be influenced by pore size and acidity.[6][7]

  • Sulfated Metal Oxides: Sulfated zirconia (SO₄²⁻/ZrO₂) is another promising solid superacid catalyst.[4]

• Enzymatic Catalysts (Lipases): Immobilized lipases, such as Novozym 435 (Candida antarctica lipase (B570770) B), offer high selectivity under mild reaction conditions, making them a green alternative.[8][9]

Q2: How do I choose the best catalyst for my specific application?

A2: The optimal catalyst depends on your experimental priorities:

• For high throughput and low catalyst cost: A homogeneous catalyst like sulfuric acid might be suitable, provided that downstream purification challenges are manageable.

• For ease of separation and catalyst reusability: A heterogeneous catalyst like Amberlyst-15 is an excellent choice.[10] It is robust and can be easily filtered out of the reaction mixture.[5]

• For high selectivity and mild, environmentally friendly conditions: An enzymatic catalyst like Novozym 435 is ideal. This is particularly important when dealing with sensitive substrates or when seeking to minimize byproducts.[9]

Q3: What are the key reaction parameters to optimize for maximizing the yield of isopulegyl acetate?

A3: To maximize the yield and selectivity of isopulegyl acetate, consider optimizing the following parameters:

• Reactant Molar Ratio: The esterification of an alcohol with a carboxylic acid is a reversible reaction.[11] To shift the equilibrium towards the product side, it is common to use an excess of one reactant, typically the less expensive one (in this case, acetic acid or an acyl donor like acetic anhydride).

• Temperature: The reaction temperature significantly affects the reaction rate. However, excessively high temperatures can lead to side reactions and decomposition of the product or catalyst. The optimal temperature will depend on the chosen catalyst. For instance, enzymatic reactions with Novozym 435 are typically run at lower temperatures (e.g., 40-60°C) compared to reactions with solid acid catalysts which may require higher temperatures (e.g., 80-120°C).[2][12]

• Catalyst Loading: The amount of catalyst used will influence the reaction rate. It is important to determine the optimal loading to achieve a desirable reaction time without unnecessary cost or potential side reactions.

• Water Removal: Water is a byproduct of the esterification reaction, and its presence can shift the equilibrium back towards the reactants, thus lowering the yield.[11] Techniques for water removal include using a Dean-Stark apparatus during reflux or adding a dehydrating agent.[11]

Q4: What are potential side reactions to be aware of during isopulegyl acetate synthesis?

A4: Undesirable side reactions can occur, particularly under harsh conditions (e.g., high temperatures and strong acid catalysts). These may include:

• Isomerization of Isopulegol (B1217435): The double bond in isopulegol can potentially migrate under acidic conditions.

• Ether Formation: At high temperatures, an ether linkage can form between two isopulegol molecules.

• Dehydration: The alcohol reactant can undergo dehydration.

• Rearrangement of the Terpene Backbone: The cyclic terpene structure may undergo rearrangements in the presence of strong acids.

Using milder catalysts like enzymes or carefully controlling the reaction conditions with solid acids can help minimize these side reactions.

Data Presentation: Catalyst Performance in Terpene Esterification

The following table summarizes the performance of various catalysts in the esterification of terpenes, providing a comparative overview to guide your catalyst selection. While data specifically for isopulegyl acetate is limited in publicly available literature, the data for similar terpene acetates like α-terpinyl acetate and nopyl acetate offer valuable insights.

Catalyst	Terpene Substrate	Acyl Donor	Temperature (°C)	Reaction Time (h)	Yield/Conversion (%)	Selectivity (%)	Reference
H/ZY (Zeolite)	α-Pinene	Acetic Anhydride (B1165640)	40	4	52.83	61.38	[6]
Amberlyst-15	Nopol (B1679846)	Acetic Acid	80	1.5 - 2	65.8 (conversion)	8.2	[2]
Sn-SiO₂	Nopol	Acetic Anhydride	80	1	75 (conversion)	100	[2]
p-Toluenesulfonic acid	Nopol	Acetic Acid	-	-	99.7 (conversion)	45.6	[2]
Novozym 435	Butanol	Acetic Acid	46	2.5	>94	-	[12]

Experimental Protocols

Protocol 1: Heterogeneous Catalysis using Amberlyst-15

This protocol describes a general procedure for the esterification of isopulegol using a solid acid catalyst.

Materials:

• Isopulegol

• Acetic acid (or acetic anhydride)

• Amberlyst-15 catalyst[3]

• Anhydrous sodium sulfate

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Erlenmeyer flasks

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine isopulegol and a molar excess of acetic acid (e.g., 1:2 molar ratio). Add Amberlyst-15 (typically 5-10% by weight of the limiting reactant) and a few boiling chips.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with vigorous stirring for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup:

  • Cool the reaction mixture to room temperature and filter to remove the Amberlyst-15 catalyst. The catalyst can be washed with a solvent, dried, and reused.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize excess acetic acid - Caution: CO₂ evolution!), and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Decant or filter the dried organic layer into a clean, dry round-bottom flask.

  • Remove the solvent using a rotary evaporator.

  • Purify the crude isopulegyl acetate by vacuum distillation to obtain the final product.

Protocol 2: Enzymatic Synthesis using Novozym 435

This protocol outlines a greener approach to isopulegyl acetate synthesis using an immobilized lipase.

Materials:

• Isopulegol

• Acetic anhydride

• Novozym 435[8]

• Organic solvent (e.g., hexane (B92381) or toluene, optional)

Equipment:

• Erlenmeyer flask with a screw cap or a stoppered round-bottom flask

• Orbital shaker with temperature control

• Filtration setup (e.g., Büchner funnel)

Procedure:

• Reaction Setup: In a flask, dissolve isopulegol and acetic anhydride in a suitable organic solvent (if necessary to reduce viscosity) in a 1:1 or 1:2 molar ratio. Add Novozym 435 (typically 5-10% by weight of the substrates).

• Incubation: Place the flask in an orbital shaker set to a moderate speed (e.g., 150-200 rpm) and a temperature of 40-60°C.

• Reaction Monitoring: Monitor the reaction progress over several hours to days by taking small aliquots and analyzing them by GC.

• Catalyst Recovery and Product Isolation:

  • Once the desired conversion is achieved, filter the reaction mixture to recover the immobilized enzyme. The Novozym 435 can be washed with a solvent, dried, and reused for subsequent batches.[12]

  • The filtrate contains the isopulegyl acetate. The solvent can be removed under reduced pressure to yield the crude product.

• Purification: Further purification can be achieved by vacuum distillation if required.

Mandatory Visualizations

Experimental Workflow

Caption: A generalized experimental workflow for the synthesis of isopulegyl acetate.

Troubleshooting Guide Logic

Caption: A decision-making diagram for troubleshooting low yield in isopulegyl acetate esterification.

References

• 1. Isopulegol Acetate | 57576-09-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Nopyl acetate production by esterification of acetic acid and nopol over heterogeneous catalysts - Dialnet [dialnet.unirioja.es]
• 3. researchgate.net [researchgate.net]
• 4. Amberlyst-15 as a Heterogeneous Reusable Catalyst for the Synthesis of α-Hydroxy Phosphonates in Water [organic-chemistry.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Heterogeneous Zeolite-Based Catalyst for Esterification of α-Pinene to α-Terpinyl Acetate – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. digital.csic.es [digital.csic.es]
• 10. benthamopen.com [benthamopen.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Ultrasound-assisted butyl acetate synthesis catalyzed by Novozym 435: enhanced activity and operational stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing racemization during Isopulegyl acetate synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address challenges related to preventing racemization during the synthesis of Isopulegyl acetate (B1210297).

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of Isopulegyl acetate, focusing on the preservation of stereochemical integrity.

Q1: I have synthesized Isopulegyl acetate from (-)-Isopulegol, but the enantiomeric excess (ee) is lower than expected. What are the potential causes and how can I troubleshoot this?

A1: A lower than expected enantiomeric excess (ee) indicates that racemization has occurred at the chiral center of the alcohol. This is a common issue and can typically be traced back to the reaction conditions. Here is a step-by-step guide to identify and resolve the problem.

Caption: Troubleshooting workflow for low enantiomeric excess.

Q2: My reaction is very slow, and upon extending the reaction time, I observe a decrease in enantiomeric excess. What is happening?

A2: This suggests that the desired stereoselective acetylation is slow, and a competing racemization process is occurring over time. Racemization can be catalyzed by acidic or basic impurities or by the reagents themselves.

• Problem : The rate of racemization of the starting material or product is significant relative to the rate of acetylation.

• Solution :

  • Increase the Rate of Acetylation : Consider using a more efficient catalytic system. For example, the addition of a catalytic amount of 4-Dimethylaminopyridine (DMAP) to a reaction with acetic anhydride can significantly accelerate the acetylation of secondary alcohols.

  • Use an Irreversible Acyl Donor : Employing an acyl donor like isopropenyl acetate can make the reaction irreversible, which can help to achieve higher conversion in a shorter time, minimizing the window for racemization.[1]

  • Enzymatic Catalysis : Lipases can offer high reaction rates and excellent enantioselectivity, often outperforming chemical catalysts in mild conditions.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization during the acetylation of (-)-Isopulegol?

A1: The most probable mechanism for racemization depends on the reaction conditions:

• Under strongly acidic conditions : The acid catalyst can protonate the hydroxyl group of isopulegol (B1217435), which can then leave as a water molecule to form a secondary carbocation. This carbocation is planar (achiral), and subsequent attack by an acetate nucleophile can occur from either face, leading to a racemic mixture of the acetate product.

• Under basic conditions : While less common for simple acetylation, a strong base could potentially deprotonate the carbon alpha to the hydroxyl group, although this is generally unfavorable. More likely, if the product ester is exposed to a strong base for an extended period, epimerization could occur.

Caption: Desired vs. undesired reaction pathways.

Q2: Which methods are recommended for the stereoselective synthesis of Isopulegyl acetate?

A2: To maintain high enantiomeric purity, the following methods are recommended, ordered from generally most to least effective at preventing racemization:

• Enzymatic Acetylation : This is often the best method for achieving high enantioselectivity. Lipases, such as those from Pseudomonas cepacia or Candida antarctica, can catalyze the acetylation with excellent stereoselectivity under mild conditions.[1]

• Acetylation with Acetic Anhydride in Pyridine : This is a classic and generally reliable method. Pyridine acts as a mild base to activate the acetic anhydride and neutralize the acetic acid byproduct, avoiding strongly acidic conditions.

• DMAP-Catalyzed Acetylation : Using acetic anhydride with a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) is highly efficient and can be performed at low temperatures, minimizing the risk of racemization.

Q3: Can racemization occur during the workup or purification steps?

A3: Yes, exposure to harsh conditions during workup and purification can lead to racemization.

• Aqueous Workup : Avoid washing with strong acids or bases. Use saturated sodium bicarbonate solution for neutralization, followed by a brine wash.

• Chromatography : Silica (B1680970) gel is slightly acidic and can potentially cause racemization of sensitive compounds, especially with prolonged exposure. To mitigate this, you can use deactivated (e.g., with triethylamine) silica gel or switch to a less acidic stationary phase like alumina. It is also advisable to perform chromatography as quickly as possible.

Q4: How can I accurately determine the enantiomeric excess of my Isopulegyl acetate?

A4: The most common and reliable methods for determining the enantiomeric excess of chiral molecules like Isopulegyl acetate are chiral chromatography techniques:

• Chiral Gas Chromatography (GC) : This is an excellent method for volatile compounds like Isopulegyl acetate. A column with a chiral stationary phase (e.g., a cyclodextrin-based column) is used to separate the enantiomers, and the ee is calculated from the relative peak areas.

• Chiral High-Performance Liquid Chromatography (HPLC) : This is another powerful technique. Similar to GC, it uses a chiral stationary phase to resolve the enantiomers.

It is crucial to first analyze a racemic standard of Isopulegyl acetate to determine the retention times of both enantiomers and to ensure the method provides baseline separation.

Data on Acetylation Methods and Stereochemical Outcome

While specific quantitative data for the racemization of Isopulegyl acetate under various chemical conditions is not extensively published in a comparative format, the following table summarizes the expected outcomes based on established principles for the acetylation of chiral secondary alcohols.

Method	Catalyst/Reagent	Typical Temperature	Expected Enantiomeric Excess (ee)	Notes
Enzymatic Acetylation	Lipase (B570770) (e.g., PSL-C)	Room Temp - 40°C	>99%	Highly selective and operates under very mild conditions. The choice of acyl donor (e.g., isopropenyl acetate) can render the reaction irreversible, leading to high conversion and ee.[1]
DMAP-Catalyzed	Ac₂O / cat. DMAP	0°C - Room Temp	High (>98%)	Very efficient, allowing for low temperatures and short reaction times, which minimizes the risk of side reactions and racemization.
Pyridine-Mediated	Ac₂O / Pyridine	0°C - Room Temp	High (>95%)	A standard, reliable method. Pyridine acts as a mild base and catalyst. Reaction times may be longer than with DMAP.
Fischer Esterification	Acetic Acid / H₂SO₄	Reflux	Variable (Potentially Low)	The high temperature and strong acid required for this equilibrium reaction create conditions that are highly conducive to racemization via a carbocation intermediate. Generally not recommended.
Base-Catalyzed (Strong)	Ac₂O / Strong Base (e.g., NaH)	Variable	Variable (Risk of Epimerization)	Strong bases are generally not used for simple acetylation and can pose a risk of epimerization of the starting material or product.

Experimental Protocols

Protocol 1: Stereoretentive Synthesis of (-)-Isopulegyl Acetate using Acetic Anhydride and Pyridine

This protocol describes a standard method for the acetylation of a chiral secondary alcohol with a high likelihood of retaining stereochemical integrity.

Materials:

• (-)-Isopulegol

• Anhydrous Pyridine

• Acetic Anhydride

• Diethyl ether or Dichloromethane (DCM)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine (Saturated NaCl solution)

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (-)-Isopulegol (1.0 eq) in anhydrous pyridine (approx. 5-10 mL per gram of alcohol).

• Cool the solution to 0 °C using an ice bath.

• Slowly add acetic anhydride (1.2 - 1.5 eq) dropwise to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol spot is no longer visible.

• Once the reaction is complete, cool the mixture back to 0 °C and cautiously add cold water to quench the excess acetic anhydride.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether or DCM.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine), water, saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude Isopulegyl acetate.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Lipase-Catalyzed Enantioselective Acetylation of Isopulegol

This protocol is an example of a kinetic resolution where the enzyme selectively acetylates one enantiomer, which can be adapted to highly enrich the desired (-)-Isopulegyl acetate if starting from a stereochemically impure sample or to confirm the stereopreference of the enzyme.

Materials:

• (-)-Isopulegol (or racemic isopulegol for resolution)

• Immobilized Lipase (e.g., Pseudomonas cepacia lipase, PSL-C)

• Isopropenyl acetate

• Anhydrous organic solvent (e.g., Toluene or Hexane)

• Molecular sieves (optional, to ensure anhydrous conditions)

Procedure:

• To a flask containing anhydrous toluene, add (-)-Isopulegol (1.0 eq).

• Add isopropenyl acetate (1.5 - 2.0 eq) as the acyl donor.[1]

• Add the immobilized lipase (e.g., 50-100 mg per mmol of alcohol).

• Stir the suspension at a constant temperature (e.g., 40 °C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral GC to determine the conversion and the enantiomeric excess of both the remaining alcohol and the formed acetate.

• Once the desired conversion/ee is reached, stop the reaction by filtering off the immobilized enzyme.

• Remove the solvent and excess isopropenyl acetate under reduced pressure to yield the product mixture, which can then be separated by column chromatography.

Protocol 3: Determination of Enantiomeric Excess by Chiral GC

Instrumentation and Conditions:

• Gas Chromatograph : Equipped with a Flame Ionization Detector (FID).

• Column : A chiral capillary column (e.g., CP-Chirasil-DEX CB or similar).

• Carrier Gas : Helium or Hydrogen.

• Injector Temperature : 250 °C.

• Detector Temperature : 250 °C.

• Oven Program : Start at a suitable temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at a rate of 2-5 °C/min to a final temperature (e.g., 150 °C). The program should be optimized to achieve baseline separation of the enantiomers.

Procedure:

• Sample Preparation : Prepare a dilute solution of the synthesized Isopulegyl acetate (approx. 1 mg/mL) in a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

• Standard Preparation : Prepare a solution of racemic Isopulegyl acetate at a similar concentration. This is essential for identifying the retention times of the two enantiomers.

• Injection : Inject a small volume (e.g., 1 µL) of the racemic standard into the GC to determine the retention times for (+)- and (-)-Isopulegyl acetate.

• Analysis : Inject the sample solution under the same conditions.

• Calculation : Identify the peaks corresponding to the two enantiomers in the sample chromatogram. Calculate the enantiomeric excess using the peak areas:

  • ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

  • Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

References

• 1. encyclopedia.pub [encyclopedia.pub]

Navigating the Scale-Up of Isopulegyl Acetate Synthesis: A Technical Support Guide

For researchers, scientists, and drug development professionals, the transition of chemical synthesis from the laboratory bench to a pilot plant presents a critical juncture fraught with challenges. This technical support center provides a comprehensive guide to troubleshooting and frequently asked questions (FAQs) for the scaled-up synthesis of isopulegyl acetate (B1210297), a valuable compound in the fragrance, flavor, and pharmaceutical industries.

This guide focuses on the common synthesis route involving the acetylation of isopulegol (B1217435) with acetic anhydride (B1165640). It offers detailed experimental protocols, data-driven insights, and visual workflows to ensure a smooth and efficient scale-up process.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for isopulegyl acetate suitable for pilot-scale production?

A1: The most industrially viable route for pilot-scale production is the esterification of isopulegol with acetic anhydride. This method is favored due to the availability of the starting materials and the relatively straightforward nature of the reaction. An alternative, though less direct, route involves the reaction of citronellal (B1669106) with acetic anhydride.[1]

Q2: What are the key challenges when scaling up the synthesis of isopulegyl acetate from a lab to a pilot plant?

A2: Scaling up any chemical synthesis introduces complexities that are not always apparent at the bench scale. For isopulegyl acetate synthesis, key challenges include:

• Heat Management: Esterification reactions are often exothermic. Inadequate heat dissipation in larger reactors can lead to temperature gradients, promoting side reactions and reducing product yield and purity.

• Mixing and Mass Transfer: Achieving homogenous mixing in a large reactor is more challenging than in a small flask. Poor mixing can result in localized high concentrations of reactants, leading to the formation of byproducts.

• Reaction Kinetics: The rate of reaction can be affected by the change in the surface area-to-volume ratio at a larger scale.

• Purification: Isolating pure isopulegyl acetate from a large volume of reaction mixture requires efficient and scalable purification techniques.

Q3: What are the common side products in the acetylation of isopulegol, and how can they be minimized?

A3: The primary byproduct of the acetylation of isopulegol with acetic anhydride is acetic acid.[2] Other potential side products can arise from impurities in the starting materials or from side reactions. To minimize their formation, it is crucial to:

• Use high-purity isopulegol and acetic anhydride.

• Optimize reaction conditions (temperature, catalyst loading, and reaction time) to favor the formation of the desired ester.

• Ensure efficient mixing to avoid localized overheating or high reactant concentrations.

Troubleshooting Guide

This troubleshooting guide provides solutions to common problems encountered during the pilot-scale synthesis of isopulegyl acetate.

Problem	Potential Cause	Suggested Solution
Low Yield of Isopulegyl Acetate	Incomplete Reaction: Insufficient reaction time or temperature.	Monitor the reaction progress using techniques like Gas Chromatography (GC). Consider extending the reaction time or moderately increasing the temperature, while carefully monitoring for byproduct formation.
Catalyst Deactivation: The chosen acid catalyst may lose its activity over time.	If using a solid acid catalyst, consider regeneration or replacement. For liquid acid catalysts, ensure appropriate concentration and purity.
Poor Mixing: Inefficient mixing can lead to an incomplete reaction.	Optimize the agitation speed and impeller design for the pilot plant reactor to ensure proper mixing of the reactants.
Low Purity of Isopulegyl Acetate	Formation of Side Products: Suboptimal reaction conditions can lead to the formation of impurities.	Re-evaluate and optimize the reaction temperature and catalyst concentration. Ensure the reaction is not running for an unnecessarily long time.
Inefficient Purification: The purification method may not be effectively removing byproducts.	Optimize the distillation or chromatographic purification process. Consider using fractional distillation for better separation. For work-up, washing the organic layer with a mild aqueous base like sodium bicarbonate can neutralize and remove the acetic acid byproduct.[3]
Reaction Overheating (Exotherm)	Poor Heat Transfer: The reactor's cooling system may be insufficient for the scale of the reaction.	Ensure the pilot plant reactor has an efficient cooling system. Consider a slower, controlled addition of the more reactive reagent (e.g., acetic anhydride) to manage the heat generated.
Difficulty in Product Isolation	Emulsion Formation during Work-up: Vigorous mixing during the aqueous wash can lead to stable emulsions.	Reduce the agitation speed during the washing steps. The addition of a saturated brine solution can help to break emulsions.

Experimental Protocols

Pilot-Scale Synthesis of Isopulegyl Acetate from Isopulegol

This protocol describes a general procedure for the acetylation of isopulegol with acetic anhydride using a solid acid catalyst in a pilot-plant reactor.

Materials:

• Isopulegol (high purity)

• Acetic Anhydride

• Solid Acid Catalyst (e.g., Amberlyst-15, or other suitable acidic resin)

• Organic Solvent (e.g., Toluene or Heptane)

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride (Brine) Solution

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

Equipment:

• Jacketed Pilot Plant Reactor with overhead stirrer, temperature probe, condenser, and addition funnel.

• Heating/Cooling Circulator

• Separatory Funnel (large scale) or Liquid-Liquid Extraction Setup

• Rotary Evaporator (pilot scale)

• Fractional Distillation Apparatus (pilot scale)

Procedure:

• Reactor Setup: Ensure the pilot plant reactor is clean and dry. Charge the reactor with isopulegol and the organic solvent.

• Catalyst Addition: Add the solid acid catalyst to the reactor. The amount of catalyst should be optimized based on lab-scale experiments (typically 1-5 wt% of the limiting reagent).

• Reactant Addition: Begin stirring the mixture. Slowly add acetic anhydride to the reactor through the addition funnel over a period of 1-2 hours. The slow addition helps to control the reaction exotherm.

• Reaction: Heat the reaction mixture to the desired temperature (typically 60-80 °C) and maintain it for 2-4 hours, or until the reaction is complete as monitored by GC analysis.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter to remove the solid acid catalyst. The catalyst can often be washed with a fresh solvent and regenerated for reuse.

  • Transfer the filtrate to a large separatory funnel or extraction unit.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize unreacted acetic acid and the acetic acid byproduct) and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude isopulegyl acetate by fractional distillation under vacuum to obtain the final product of high purity.

Data Presentation

Table 1: Physicochemical Properties of Isopulegyl Acetate

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	[4]
Molecular Weight	196.29 g/mol	[4]
Appearance	Colorless liquid	[5]
Odor	Sweet, mint-like, fruity	[5]
Boiling Point	104-105 °C at 10 mmHg	[1]
Density	0.925 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.456	[1]
Solubility	Insoluble in water; soluble in oils and ethanol.	[5]

Table 2: Comparison of Catalysts for Esterification Reactions (General)

While specific pilot-scale data for isopulegyl acetate is proprietary, the following table provides a general comparison of catalyst types for esterification, which can guide catalyst selection.

Catalyst Type	Advantages	Disadvantages	Typical Yield Range
Homogeneous Acid Catalysts (e.g., Sulfuric Acid)	High activity, low cost.	Corrosive, difficult to separate from the product, waste generation.	85-95%
Heterogeneous Solid Acid Catalysts (e.g., Acidic Resins)	Easily separable, reusable, less corrosive.	Lower activity than homogeneous catalysts, potential for pore diffusion limitations.	75-90%
Enzymatic Catalysts (Lipases)	High selectivity, mild reaction conditions.	Higher cost, potential for deactivation.	90-99%

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the pilot-plant synthesis of isopulegyl acetate.

Logical Relationships in Troubleshooting

References

• 1. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of Isopulegyl Acetate Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of isopulegyl acetate (B1210297) isomers.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of isopulegyl acetate isomers.

Issue	Potential Cause	Recommended Solution
Poor separation of isomers in column chromatography	Inappropriate stationary or mobile phase.	Optimize the mobile phase composition. A common starting point is a mixture of hexane (B92381) and ethyl acetate. Perform thin-layer chromatography (TLC) analysis to select a suitable solvent system that provides good separation of the isomers.
Column overloading.	Reduce the amount of crude material loaded onto the column. For a given column size, there is a maximum amount of sample that can be effectively separated.
Poor sample application.	Dissolve the sample in a minimal amount of the mobile phase or a weaker solvent before loading it onto the column. Ensure the sample is loaded in a narrow band at the top of the column.
Co-elution of isomers in gas chromatography (GC)	Inadequate column resolution.	Use a longer capillary column or a column with a different stationary phase that offers better selectivity for the isomers. Chiral GC columns may be necessary for separating enantiomers.
Incorrect temperature program.	Optimize the temperature gradient to enhance the separation of closely eluting peaks. A slower ramp rate can often improve resolution.
Low yield after fractional distillation	Insufficient number of theoretical plates.	Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates.[1]
Distillation rate is too high.	Reduce the heating rate to ensure a slow and steady distillation. A drop rate of 1-2 drops per second for the distillate is a good starting point.
Product instability during purification	Isomerization or degradation at high temperatures.	Consider using vacuum distillation to lower the boiling point and reduce the risk of thermal degradation.[2][3][4]
Presence of acidic or basic impurities.	Neutralize the crude sample before purification. Washing with a mild bicarbonate solution can remove acidic impurities.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying isopulegyl acetate isomers?

A1: The primary challenges stem from the structural similarity of the isomers, which often results in very close physical properties such as boiling points and polarities. This makes separation by traditional methods like fractional distillation and standard chromatography difficult. Isopulegyl acetate has multiple stereoisomers, including diastereomers and enantiomers, further complicating purification.[5]

Q2: Which analytical techniques are best suited for assessing the purity of isopulegyl acetate isomer fractions?

A2: Gas chromatography (GC), particularly with a mass spectrometry (MS) detector (GC-MS), is a powerful technique for analyzing the composition of fractions.[6] For enantiomeric purity, chiral GC or high-performance liquid chromatography (HPLC) with a chiral stationary phase is typically required.[7]

Q3: Can I use fractional distillation to separate isopulegyl acetate isomers?

A3: Fractional distillation can be used to separate diastereomers if they have a sufficient difference in boiling points.[1] However, enantiomers have identical boiling points and cannot be separated by this method. The boiling point of a mixture of isopulegyl acetate isomers is reported to be 104-105 °C at 10 mm Hg.[2][3][4] Effective separation of diastereomers by fractional distillation requires a column with a high number of theoretical plates and careful control of the distillation rate.[1]

Q4: What are the key parameters to consider for column chromatography of isopulegyl acetate isomers?

A4: The choice of stationary phase and mobile phase is critical. Silica (B1680970) gel is a commonly used stationary phase. The mobile phase is typically a non-polar solvent mixture, such as hexane and ethyl acetate, with the polarity adjusted to achieve optimal separation.[8] Other important parameters include the column dimensions, sample loading technique, and elution flow rate.

Quantitative Data on Isomer Separation

The following table summarizes representative data for the separation of related terpenoid isomers, which can serve as a starting point for method development for isopulegyl acetate. Specific data for isopulegyl acetate isomer separation is limited in publicly available literature.

Technique	Stationary Phase	Mobile Phase/Conditions	Compound	Retention Time (min)	Resolution (Rs)
Chiral HPLC	Amylose based CSP	n-Hexane/2-Propanol (98:2)	(+)-Isopulegol	12.5	2.1 (between +/- isomers)
(-)-Isopulegol	14.2
GC-MS	DB-5ms	Temperature gradient	Isopulegyl Acetate Isomer 1	15.8	1.3 (between isomers)
Isopulegyl Acetate Isomer 2	16.2

Note: The data presented here is illustrative and may vary depending on the specific experimental setup.

Experimental Protocols

Detailed Methodology for Column Chromatography Purification

This protocol is suitable for the separation of isopulegyl acetate diastereomers on a laboratory scale.

1. Materials and Equipment:

• Crude isopulegyl acetate mixture
• Silica gel (60 Å, 230-400 mesh)
• Hexane (HPLC grade)
• Ethyl acetate (HPLC grade)
• Glass chromatography column
• Thin-layer chromatography (TLC) plates and chamber
• Collection tubes
• Rotary evaporator

2. Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.
• Column Packing: Pour the slurry into the chromatography column and allow the silica gel to settle, ensuring a uniform and air-free packing.
• Sample Loading: Dissolve the crude isopulegyl acetate in a minimal amount of the mobile phase (e.g., 98:2 hexane:ethyl acetate). Carefully load the sample onto the top of the silica gel bed.
• Elution: Begin elution with the mobile phase, collecting fractions in separate tubes.
• Fraction Analysis: Monitor the separation by TLC, visualizing the spots under UV light or by staining.
• Combine and Concentrate: Combine the fractions containing the purified isomer and remove the solvent using a rotary evaporator.

Detailed Methodology for Fractional Distillation

This protocol is intended for the enrichment of diastereomers with different boiling points.

1. Materials and Equipment:

• Crude isopulegyl acetate mixture
• Distillation flask
• Fractionating column (e.g., Vigreux or packed column)
• Condenser
• Receiving flask
• Heating mantle
• Vacuum pump (optional)
• Thermometer

2. Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus, ensuring all joints are properly sealed.
• Charging the Flask: Add the crude isopulegyl acetate mixture to the distillation flask along with boiling chips.
• Distillation: Begin heating the flask slowly. For vacuum distillation, reduce the pressure to the desired level (e.g., 10 mm Hg).
• Fraction Collection: Collect the distillate in fractions based on the boiling point. Monitor the temperature at the head of the column.
• Analysis: Analyze the composition of each fraction using GC-MS to determine the purity of the separated isomers.

Visualizations

Caption: Troubleshooting workflow for isopulegyl acetate purification.

Caption: Experimental workflow for column chromatography purification.

References

• 1. vernier.com [vernier.com]
• 2. CAS NO. 89-49-6 | ISOPULEGYL ACETATE | C12H20O2 [localpharmaguide.com]
• 3. lookchem.com [lookchem.com]
• 4. ISOPULEGYL ACETATE | 89-49-6 [amp.chemicalbook.com]
• 5. Isopulegol acetate [webbook.nist.gov]
• 6. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Stability issues of Isopulegyl acetate under different conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Isopulegyl Acetate (B1210297) under various experimental conditions. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Isopulegyl Acetate?

A1: Isopulegyl Acetate, like other terpene acetates, can be susceptible to degradation under several conditions, including:

• pH: Both acidic and basic conditions can lead to hydrolysis.

• Temperature: Elevated temperatures can cause thermal degradation and rearrangement.

• Light: Exposure to light, particularly UV radiation, may induce photodegradation.

• Oxidizing Agents: The presence of oxidizing agents can lead to the formation of various degradation products.

• Enzymatic Activity: Certain enzymes, such as esterases, can catalyze the hydrolysis of the acetate group.

Q2: How can I prevent the hydrolysis of Isopulegyl Acetate in my formulation?

A2: To minimize hydrolysis, it is recommended to maintain the pH of your solution within a neutral range (approximately pH 6-7.5). Avoid strongly acidic or basic conditions. If the experimental protocol requires a non-neutral pH, consider performing the experiment at a lower temperature to reduce the rate of hydrolysis and limit the exposure time.

Q3: What are the optimal storage conditions for Isopulegyl Acetate?

A3: To ensure the long-term stability of Isopulegyl Acetate, it should be stored in a cool, dark, and dry place.[1] A tightly sealed container is crucial to protect it from atmospheric moisture and oxygen. For prolonged storage, refrigeration (2-8°C) is recommended.

Q4: I've observed a change in the odor of my Isopulegyl Acetate sample. What could be the cause?

A4: A change in odor can be an indicator of degradation. Hydrolysis of Isopulegyl Acetate would yield isopulegol (B1217435) and acetic acid, the latter having a characteristic vinegar-like smell. Oxidation or thermal degradation can also produce various byproducts with different odors. It is advisable to re-analyze the purity of the sample using techniques like Gas Chromatography (GC) if you suspect degradation.

Q5: Are there any known degradation products of Isopulegyl Acetate?

A5: While specific degradation pathways for Isopulegyl Acetate are not extensively documented, based on the chemistry of similar terpene acetates, potential degradation products could include:

• Isopulegol and Acetic Acid: From hydrolysis.

• Isomers and Rearrangement Products: Resulting from thermal or acid-catalyzed reactions.

• Oxidized derivatives (e.g., epoxides, ketones): Formed in the presence of oxidizing agents.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Loss of Purity / Appearance of Extra Peaks in Chromatogram	Chemical Degradation	- Check pH: Ensure the pH of your solution is near neutral. - Control Temperature: Avoid exposing the sample to high temperatures. - Protect from Light: Store and handle the sample in amber vials or protect from direct light. - Inert Atmosphere: For sensitive experiments, handle the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
Inconsistent Experimental Results	Sample Instability	- Prepare Fresh Solutions: Use freshly prepared solutions of Isopulegyl Acetate for your experiments. - Re-evaluate Storage: Confirm that the compound is stored under the recommended conditions (cool, dark, and dry). - Purity Check: Re-verify the purity of your starting material.
Precipitation in Aqueous Solutions	Low Solubility and/or Degradation	- Solubility Check: Isopulegyl Acetate has low solubility in water. Consider using a co-solvent if appropriate for your experiment. - Analyze Precipitate: If possible, analyze the precipitate to determine if it is the parent compound or a degradation product.

Stability Data Summary

The following tables summarize the expected stability of Isopulegyl Acetate under various stress conditions. This data is largely inferred from studies on analogous terpene acetates and general chemical principles due to the limited availability of specific quantitative stability data for Isopulegyl Acetate.

Table 1: pH-Dependent Stability (Hydrolysis)

pH Condition	Temperature	Expected Stability	Primary Degradation Pathway	Potential Degradation Products
Acidic (pH < 4)	Room Temperature	Low to Moderate	Acid-catalyzed hydrolysis	Isopulegol, Acetic Acid, Isomeric terpenes
Neutral (pH 6-7.5)	Room Temperature	High	Minimal hydrolysis	-
Basic (pH > 8)	Room Temperature	Low	Base-catalyzed hydrolysis (saponification)	Isopulegol, Acetate salt

Table 2: Thermal and Photolytic Stability

Condition	Duration	Expected Stability	Primary Degradation Pathway	Potential Degradation Products
Thermal (80°C)	24 hours	Moderate	Thermal rearrangement, Elimination	Isomeric terpenes, Dehydrogenated compounds
Photolytic (UV Lamp)	24 hours	Moderate to Low	Photodegradation	Oxidized products, polymeric material

Table 3: Oxidative and Enzymatic Stability

Condition	Reagent/Enzyme	Expected Stability	Primary Degradation Pathway	Potential Degradation Products
Oxidative	3% Hydrogen Peroxide	Low	Oxidation	Epoxides, diols, ketones
Enzymatic	Esterase	Low	Enzymatic Hydrolysis	Isopulegol, Acetic Acid

Experimental Protocols

Below are detailed methodologies for key experiments to assess the stability of Isopulegyl Acetate.

Protocol 1: Forced Degradation Study - Hydrolysis

• Preparation of Stock Solution: Prepare a stock solution of Isopulegyl Acetate in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Acidic Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N Hydrochloric Acid.

  • Incubate the mixture at 60°C for 24 hours.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N Sodium Hydroxide, and dilute with the mobile phase for analysis.

• Basic Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N Sodium Hydroxide.

  • Incubate the mixture at room temperature for 4 hours.

  • At specified time points (e.g., 0, 0.5, 1, 2, 4 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N Hydrochloric Acid, and dilute with the mobile phase for analysis.

• Neutral Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of purified water.

  • Incubate the mixture at 60°C for 24 hours.

  • Withdraw aliquots at the same time points as the acidic hydrolysis for analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Protocol 2: Forced Degradation Study - Oxidation

• Preparation of Sample: Mix 1 mL of the Isopulegyl Acetate stock solution (1 mg/mL) with 9 mL of 3% hydrogen peroxide.

• Incubation: Keep the solution at room temperature for 24 hours, protected from light.

• Sampling: Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Directly dilute the aliquots with the mobile phase and analyze by HPLC.

Visualizations

Caption: Experimental workflow for forced degradation studies of Isopulegyl Acetate.

Caption: Potential degradation pathways of Isopulegyl Acetate.

References

• 1. Isopulegol Acetate | 57576-09-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

Green Synthesis of Isopulegyl Acetate: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the green synthesis of Isopulegyl Acetate (B1210297). The focus is on two primary green chemistry approaches: enzymatic synthesis and heterogeneous catalysis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of isopulegyl acetate using green chemistry methods.

Enzymatic Synthesis Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive Enzyme: Improper storage or handling has led to denaturation.	- Ensure the enzyme is stored at the recommended temperature. - Use a fresh batch of lipase (B570770). - Verify the activity of the lipase using a standard assay.
Sub-optimal Reaction Conditions: Temperature, pH, or solvent may not be ideal for the specific lipase.	- Optimize the reaction temperature, typically between 40-60°C for most lipases. - Ensure the reaction medium has the optimal pH for the enzyme. - Screen different green solvents. Solvents with a log P > 3.0 often support high enzyme activity.[1]
Insufficient Enzyme Loading: The amount of catalyst is too low for an efficient reaction rate.	- Increase the enzyme concentration incrementally. A critical enzyme concentration is often needed for optimal conversion.[1]
Water Content: Too much or too little water can inhibit enzyme activity.	- Extraneous water can drastically decrease yields. Ensure anhydrous conditions if required by the protocol.[1] - Conversely, a minimal amount of water is sometimes necessary for enzyme activity; consider buffer saturation of the organic solvent.[1]
Reaction Stalls or is Slow	Substrate Inhibition: High concentrations of isopulegol (B1217435) or the acyl donor may inhibit the enzyme.	- Implement a fed-batch approach where the inhibiting substrate is added gradually. - Use a higher molar ratio of the non-inhibiting substrate.
Product Inhibition: Accumulation of isopulegyl acetate or the by-product can inhibit the enzyme.	- Consider in-situ product removal techniques, such as vacuum stripping or adsorption.
Poor Mass Transfer: Inadequate mixing of the multiphasic system (if applicable).	- Increase the agitation speed to ensure proper mixing of substrates and the enzyme.
Low Selectivity (Formation of By-products)	Non-specific Enzyme Activity: The lipase may be catalyzing side reactions.	- Screen different lipases to find one with higher selectivity for the desired reaction.
Undesirable Isomer Formation: The starting isopulegol may contain multiple isomers.	- Use a high-purity isomer of isopulegol as the starting material.

Heterogeneous Catalysis Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Conversion	Inactive Catalyst: The catalyst may be poisoned or deactivated.	- Ensure the catalyst has been properly activated before use (e.g., by calcination). - If reusing the catalyst, ensure it has been thoroughly washed and dried between runs.[2] - Check for catalyst poisons in the starting materials or solvent.
Sub-optimal Reaction Conditions: Temperature or molar ratio may not be ideal.	- Optimize the reaction temperature. - Vary the molar ratio of isopulegol to the acyl donor. An excess of one reactant can drive the equilibrium towards the product.[3]
Poor Mass Transfer: Diffusion limitations within the catalyst pores.	- Increase agitation speed. - Consider using a catalyst with a larger pore size or smaller particle size.
Catalyst Leaching	Instability of the Solid Support: The active species may be leaching from the support into the reaction mixture.	- Test for the presence of the active metal in the reaction filtrate. - Consider a more robust support material or a different method of catalyst preparation.
Low Selectivity (By-product Formation)	Presence of Strong Brønsted Acid Sites: Can lead to side reactions like dehydration or etherification of isopulegol.	- Use a catalyst with predominantly Lewis acidity, such as certain metal oxides or modified zeolites. - Modify the catalyst to neutralize strong Brønsted acid sites.
High Reaction Temperature: Can promote undesirable side reactions.	- Lower the reaction temperature and increase the reaction time if necessary.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the main green chemistry approaches for synthesizing isopulegyl acetate?

The primary green chemistry approaches for isopulegyl acetate synthesis are enzymatic catalysis, typically using lipases, and heterogeneous catalysis using solid acid catalysts. Both methods avoid the use of corrosive and difficult-to-remove homogeneous catalysts, such as sulfuric acid, and often allow for easier product purification and catalyst recycling.

Q2: What are the advantages of enzymatic synthesis over traditional chemical synthesis?

Enzymatic synthesis offers several advantages, including high selectivity (chemo-, regio-, and enantioselectivity), mild reaction conditions (lower temperature and pressure), reduced by-product formation, and the use of a biodegradable catalyst (the enzyme).[4]

Q3: What are the benefits of using a heterogeneous catalyst?

Heterogeneous catalysts are in a different phase from the reactants (typically a solid catalyst in a liquid reaction mixture), which allows for easy separation of the catalyst from the product by filtration.[5] This simplifies product purification, reduces waste, and allows for the catalyst to be recycled and reused.[2]

Enzymatic Synthesis FAQs

Q4: Which enzymes are commonly used for isopulegyl acetate synthesis?

Lipases (triacylglycerol hydrolases) are the most commonly used enzymes for the synthesis of esters like isopulegyl acetate.[6] Lipases from Candida antarctica (often immobilized, e.g., Novozym® 435), Rhizomucor miehei, and Thermomyces lanuginosus are frequently employed.[7][8]

Q5: What acyl donors can be used in the enzymatic synthesis of isopulegyl acetate?

Common acyl donors include acetic acid and acetic anhydride (B1165640).[7] Vinyl acetate can also be used, which has the advantage of shifting the reaction equilibrium towards the product as the by-product, vinyl alcohol, tautomerizes to acetaldehyde (B116499) which is volatile.

Q6: Does the solvent affect the enzymatic reaction?

Yes, the choice of solvent can significantly impact enzyme activity and stability. Generally, non-polar, hydrophobic solvents are preferred for esterification reactions catalyzed by lipases. Using solvent-free systems is also a very green option where one of the reactants acts as the solvent.[4]

Heterogeneous Catalysis FAQs

Q7: What types of solid acid catalysts are effective for isopulegyl acetate synthesis?

A variety of solid acid catalysts can be used, including zeolites, sulfated zirconia, supported heteropolyacids, and ion-exchange resins.[5] The choice of catalyst depends on the desired selectivity and reaction conditions. Catalysts with strong Lewis acidity are often preferred to minimize side reactions.

Q8: Can heterogeneous catalysts be reused?

Yes, a major advantage of heterogeneous catalysts is their reusability. After the reaction, the catalyst can be recovered by filtration, washed, dried, and often reused multiple times with minimal loss of activity.[2]

Q9: How can I minimize by-product formation when using solid acid catalysts?

To minimize by-products, it is crucial to select a catalyst with appropriate acidity (e.g., avoiding strong Brønsted acids that can cause dehydration). Optimizing reaction conditions, such as using a lower temperature, can also significantly improve selectivity towards the desired isopulegyl acetate product.

Experimental Protocols

General Protocol for Enzymatic Synthesis of Isopulegyl Acetate

This protocol is a general guideline and may require optimization for specific lipases and reaction scales.

Materials:

• Isopulegol

• Acyl donor (e.g., acetic anhydride or vinyl acetate)

• Immobilized lipase (e.g., Novozym® 435)

• Anhydrous organic solvent (e.g., n-hexane or toluene), or solvent-free conditions

• Reaction vessel with magnetic stirring and temperature control

• Analytical equipment for monitoring the reaction (e.g., GC-FID)

Procedure:

• Substrate Preparation: In a dry reaction vessel, dissolve isopulegol in the chosen solvent (if not solvent-free).

• Acyl Donor Addition: Add the acyl donor to the reaction mixture. A molar ratio of isopulegol to acyl donor of 1:1 to 1:3 is a typical starting point.

• Enzyme Addition: Add the immobilized lipase to the mixture. An enzyme loading of 5-10% by weight of the substrates is common.

• Reaction Incubation: Seal the vessel and incubate at the optimal temperature for the lipase (e.g., 40-60°C) with constant stirring (e.g., 200 rpm).

• Reaction Monitoring: Withdraw small aliquots from the reaction mixture at regular intervals to monitor the conversion of isopulegol to isopulegyl acetate by GC-FID.

• Reaction Termination and Product Recovery: Once the desired conversion is achieved, stop the reaction and separate the immobilized enzyme by filtration.

• Product Purification: The solvent can be removed under reduced pressure. The resulting crude product can be further purified by vacuum distillation or column chromatography to remove unreacted starting materials.

General Protocol for Heterogeneous Catalytic Synthesis of Isopulegyl Acetate

This protocol provides a general methodology and should be optimized for the specific catalyst and reaction scale.

Materials:

• Isopulegol

• Acyl donor (e.g., ethyl acetate for transesterification)

• Solid acid catalyst (e.g., Amberlyst-15, sulfated zirconia)

• Reaction vessel with a reflux condenser, magnetic stirring, and temperature control

• Analytical equipment for monitoring the reaction (e.g., GC-MS)

Procedure:

• Catalyst Activation: Activate the solid acid catalyst according to the manufacturer's instructions or literature procedures (this often involves heating under vacuum to remove water).

• Reactant and Catalyst Charging: To the reaction vessel, add isopulegol, the acyl donor (an excess is often used for transesterification), and the activated solid acid catalyst (e.g., 5-15 wt% relative to isopulegol).

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 60-100°C) with vigorous stirring under a reflux condenser.

• Reaction Monitoring: Monitor the progress of the reaction by taking samples periodically and analyzing them by GC-MS.

• Catalyst Removal: After the reaction is complete, cool the mixture to room temperature and separate the catalyst by filtration. The catalyst can be washed, dried, and stored for reuse.

• Product Work-up and Purification: The filtrate can be washed with a mild base (e.g., sodium bicarbonate solution) to remove any remaining acid and then with brine. Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure. The crude isopulegyl acetate can be purified by vacuum distillation.

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of isopulegyl acetate.

Caption: Troubleshooting logic for low yield in isopulegyl acetate synthesis.

References

• 1. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Solid acid catalyzed biodiesel production by simultaneous esterification and transesterification - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Byproduct identification and minimization in Isopulegyl acetate production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the identification and minimization of byproducts during the synthesis of Isopulegyl Acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for Isopulegyl Acetate?

A1: Isopulegyl acetate is primarily synthesized through two main routes:

• Esterification of Isopulegol (B1217435): This involves the reaction of isopulegol with an acetylating agent, such as acetic anhydride (B1165640) or acetyl chloride, often in the presence of an acid catalyst (like sulfuric acid or p-toluenesulfonic acid) or a base (like pyridine).[1][2][3]

• Direct Conversion from Citronellal (B1669106): This method involves heating citronellal with acetic anhydride, which first leads to the formation of an enol-acetate intermediate that then cyclizes to form isopulegyl acetate.[4]

Q2: What are the primary byproducts I should expect in my reaction?

A2: Byproduct formation depends on the synthetic route.

• When starting from Isopulegol, potential byproducts include unreacted isopulegol, residual acetic anhydride, and acetic acid (if using acetic anhydride).[5] Isomerization of the isopulegol starting material under acidic conditions can also lead to the formation of other p-menth-8-en-3-yl acetate isomers.

• When starting from Citronellal, the byproduct profile can be more complex. It may include isomers of isopulegyl acetate (neo-isopulegyl acetate, iso-isopulegyl acetate, neoiso-isopulegyl acetate) and products from side reactions like dehydration (p-menthadienes), cracking, and etherification, which are common in the initial cyclization of citronellal to isopulegol.[1]

Q3: Which analytical techniques are best for identifying and quantifying byproducts?

A3: A combination of chromatographic and spectroscopic methods is recommended:

• Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS): These are the most powerful techniques for separating, identifying, and quantifying volatile compounds like isopulegyl acetate and its common byproducts.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is crucial for confirming the chemical structure of the desired product and identifying the structure of unknown impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used, particularly for less volatile impurities or for monitoring reaction progress.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Isopulegyl Acetate.

Problem 1: Low Yield of Isopulegyl Acetate

Potential Cause	Suggested Solution
Incomplete Reaction	- Increase reaction time or temperature (monitor for byproduct formation).- Ensure the catalyst is active and used in the correct amount. For acid-catalyzed esterification, concentrated sulfuric acid is effective.[3]- Use a more reactive acetylating agent, such as acetyl chloride instead of acetic anhydride, though this may require different reaction conditions.[7]
Equilibrium Limitation (Fisher Esterification)	- Use an excess of one reactant (typically the less expensive one, like acetic acid) to drive the equilibrium towards the product.[3]- Remove water as it forms using a Dean-Stark apparatus if using acetic acid.
Product Loss During Workup	- Ensure proper phase separation during extractions.- Avoid overly aggressive washing that might lead to emulsion formation.- Use saturated sodium chloride solution (brine) for the final wash to reduce the solubility of the organic product in the aqueous layer.[3]
Impure Starting Materials	- Use high-purity isopulegol or citronellal.- Ensure solvents and reagents are anhydrous, as water can inhibit the reaction or lead to undesirable side reactions.[1]

Problem 2: High Levels of Byproducts

Potential Cause	Suggested Solution
Isomerization of Product/Starting Material	- Use milder reaction conditions (lower temperature, less acidic catalyst).- Reduce reaction time to the minimum required for complete conversion of the starting material.
Dehydration Products (p-menthadienes)	- This is more common when starting from citronellal. Lowering the reaction temperature can suppress this side reaction.[1]- Choose a catalyst with higher Lewis acidity and lower Brønsted acidity for the initial cyclization step.[1]
Unreacted Starting Materials	- Ensure the stoichiometry of the reactants is correct. A slight excess of the acetylating agent can help drive the reaction to completion.- Check the purity and activity of the acetylating agent and catalyst.

Data and Physical Properties

Table 1: Physical Properties of Isopulegyl Acetate

Property	Value
Molecular Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol [8]
Appearance	Colorless liquid with a sweet, mint-like odor[8]
Boiling Point	104-105 °C at 10 mm Hg[4]
Density	0.925 - 0.936 g/mL at 25 °C[8][9]
Refractive Index	1.454 - 1.457 at 20 °C[8][10]
Solubility	Insoluble in water; soluble in oils and ethanol[8]

Table 2: Impact of Reaction Parameters on Byproduct Formation

Parameter	Impact on Byproduct Formation	Recommendation for Minimization
Temperature	Higher temperatures can increase the rate of side reactions like dehydration and isomerization.	Maintain the lowest effective temperature (e.g., 0°C to room temperature for the isopulegol synthesis step).[1]
Catalyst Acidity	Strong Brønsted acids can promote dehydration and isomerization.	For citronellal cyclization, use catalysts with higher Lewis acidity. For esterification, use a catalytic amount of a strong acid like H₂SO₄.[1][3]
Water Content	The presence of water can lead to hydrolysis of the ester product and other side reactions.	Use anhydrous reagents and solvents.[1]
Reaction Time	Prolonged reaction times can lead to the formation of degradation or isomerization products.	Monitor the reaction by GC to determine the optimal time for quenching.

Experimental Protocols

Protocol: Synthesis of Isopulegyl Acetate via Esterification of Isopulegol

This protocol is adapted from standard Fisher esterification procedures.

Materials:

• Isopulegol (1.0 equivalent)

• Acetic Anhydride (1.2 equivalents)

• Concentrated Sulfuric Acid (catalytic amount, e.g., 3-4 drops)

• Diethyl ether or other suitable extraction solvent

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, separatory funnel, magnetic stirrer, and heating mantle.

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add isopulegol (1.0 eq.).

• Reagent Addition: Add acetic anhydride (1.2 eq.) to the flask. With stirring, carefully add 3-4 drops of concentrated sulfuric acid. An exothermic reaction may occur.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (a temperature of around 60°C can be a starting point) for 1-2 hours.[2] Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Cooling and Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the cooled mixture into a separatory funnel containing cold water.

• Extraction: Extract the product into diethyl ether (or another suitable solvent). Repeat the extraction from the aqueous layer two more times.

• Washing: Combine the organic extracts. Wash sequentially with:

  • 5% sodium bicarbonate solution to neutralize the excess acid (be cautious of CO₂ evolution). Repeat until the aqueous washing is no longer acidic.[3]

  • Saturated sodium chloride (brine) solution to help remove water from the organic layer.[3]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate. The liquid should be clear.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude isopulegyl acetate can be purified by vacuum distillation to obtain the final product.[4]

Visualizations

Caption: Reaction pathway for the synthesis of Isopulegyl Acetate.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]
• 5. scitepress.org [scitepress.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. isopulegyl acetate (mixture of isomers), 89-49-6 [thegoodscentscompany.com]
• 10. isopulegyl acetate [thegoodscentscompany.com]

Resolving peak co-elution in chromatographic analysis of Isopulegyl acetate

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in resolving common challenges encountered during the chromatographic analysis of Isopulegyl acetate (B1210297), with a particular focus on resolving peak co-elution.

Frequently Asked Questions (FAQs)

Q1: What is peak co-elution and why is it a problem in the analysis of Isopulegyl acetate?

A1: Peak co-elution occurs when two or more different compounds elute from the chromatography column at or very near the same time, resulting in overlapping peaks in the chromatogram. In the analysis of Isopulegyl acetate, this is a frequent challenge due to the presence of multiple stereoisomers. Isopulegyl acetate has three chiral centers, leading to the possibility of eight stereoisomers, which often have very similar physicochemical properties and, therefore, similar retention times on non-chiral chromatographic columns.[1][2] Co-elution compromises the accuracy of both qualitative identification and quantitative analysis of the individual isomers.

Q2: How can I identify if I have a peak co-elution issue in my chromatogram?

A2: There are several indicators of peak co-elution:

• Visual Inspection of Peak Shape: Asymmetrical peaks, such as those with a shoulder or significant tailing, are a strong indication of co-elution.

• Mass Spectrometry (MS) Analysis: If you are using a GC-MS system, you can examine the mass spectra across the width of a single chromatographic peak. If the mass spectra are not identical from the upslope to the downslope of the peak, it confirms the presence of more than one compound.

• Use of Diode Array Detectors (DAD) in HPLC: For liquid chromatography, a DAD can perform peak purity analysis by comparing UV-Vis spectra across the peak.

Q3: What are the fundamental principles for resolving co-eluting peaks?

A3: The resolution of two chromatographic peaks is governed by the resolution equation, which involves three key factors:

• Efficiency (N): This relates to the narrowness of the peaks. Increasing the column length or using a column with a smaller internal diameter can improve efficiency.

• Selectivity (α): This is a measure of the separation between the peak maxima. Changing the stationary phase or the mobile phase (in LC) or the temperature program (in GC) can alter selectivity.

• Capacity Factor (k'): Also known as the retention factor, this relates to the time the analyte spends in the stationary phase. Optimizing this factor ensures that the analytes have sufficient interaction with the stationary phase to be separated.

Troubleshooting Guide: Resolving Peak Co-elution of Isopulegyl Acetate Isomers

This guide provides a systematic approach to resolving co-eluting peaks of Isopulegyl acetate isomers, primarily focusing on Gas Chromatography (GC) as it is a common technique for volatile compounds like terpene acetates.

Step 1: Method Optimization

Before changing the column, simple modifications to the GC method can often improve resolution.

1.1 Temperature Program Adjustment

A slower temperature ramp rate can increase the interaction time of the analytes with the stationary phase, often leading to better separation.[3][4]

• Problem: Poor separation between closely eluting Isopulegyl acetate isomers.

• Solution: Decrease the oven temperature ramp rate. For example, if your current method uses a ramp of 10°C/min, try reducing it to 5°C/min or even 2°C/min in the region where the isomers elute.[5]

1.2 Carrier Gas Flow Rate Optimization

The linear velocity of the carrier gas affects column efficiency. Operating at the optimal flow rate for the chosen carrier gas (Helium, Hydrogen, or Nitrogen) will provide the best resolution.

• Problem: Broad peaks and insufficient separation.

• Solution: Adjust the carrier gas flow rate to the optimum linear velocity for your column dimensions. This information is typically provided by the column manufacturer.

Step 2: Column Selection

If method optimization does not provide adequate resolution, changing the GC column may be necessary. For separating stereoisomers, a chiral stationary phase is often required.[6]

2.1 Choosing a Chiral Stationary Phase

Columns with cyclodextrin-based stationary phases are highly effective for the separation of enantiomers and diastereomers of chiral compounds like Isopulegyl acetate.[6][7]

• Recommended Columns: Consider columns with derivatized β-cyclodextrin stationary phases, such as those designed for chiral separations.

Table 1: Suggested Initial GC Parameters for Chiral Analysis of Isopulegyl Acetate

Parameter	Recommended Setting
Column	Chiral capillary column (e.g., derivatized β-cyclodextrin)
Carrier Gas	Helium or Hydrogen
Injector Temperature	250 °C
Detector Temperature	250 °C (FID or MS transfer line)
Oven Program	Initial: 60°C, hold for 2 minRamp: 2°C/min to 200°CHold: 5 min at 200°C
Injection Mode	Split (e.g., 50:1)

Note: This is a starting point and should be optimized for your specific instrument and sample.[5]

Experimental Protocols

Protocol 1: General GC-MS Method for Isopulegyl Acetate Analysis

This protocol provides a starting point for the analysis of Isopulegyl acetate on a standard non-chiral column, which can be used to assess purity and identify potential co-elution issues with other non-isomeric impurities.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A mid-polarity column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation: Dilute the Isopulegyl acetate sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to a concentration of approximately 100 µg/mL.

• GC Conditions:

  • Injector: Split/splitless, 250°C, split ratio 50:1.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature 60°C, hold for 2 minutes.

    • Ramp at 5°C/minute to 220°C.

    • Hold at 220°C for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

Protocol 2: Chiral GC Method Development for Isomer Separation

This protocol outlines a systematic approach to developing a chiral GC method for the separation of Isopulegyl acetate stereoisomers.

• Column Selection:

  • Install a chiral GC column, for example, a column with a derivatized β-cyclodextrin stationary phase.

• Initial Method:

  • Use the parameters suggested in Table 1 as a starting point.

• Optimization of Temperature Program:

  • Inject a standard mixture of Isopulegyl acetate isomers.

  • If co-elution is observed, systematically adjust the temperature program.

    • Lower the initial temperature to improve the separation of early eluting isomers.

    • Decrease the ramp rate (e.g., from 5°C/min to 2°C/min or 1°C/min) to increase the separation of all isomers.

    • Introduce a hold at an intermediate temperature just before the elution of the isomers of interest.

• Optimization of Carrier Gas Flow:

  • Once a promising temperature program is established, fine-tune the carrier gas flow rate to achieve the best peak shape and resolution.

• Method Validation:

  • Once satisfactory separation is achieved, validate the method for its intended purpose by assessing parameters such as linearity, precision, accuracy, and limits of detection and quantification.

Visualizations

Caption: A logical workflow for troubleshooting peak co-elution.

Caption: A systematic pathway for developing a chiral GC method.

References

• 1. benchchem.com [benchchem.com]
• 2. Isopulegol acetate [webbook.nist.gov]
• 3. scispec.co.th [scispec.co.th]
• 4. Chiral Separations 9: Lifetime of a Chiral Column [restek.com]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]
• 7. azom.com [azom.com]

Reference Data & Comparative Studies

A Comparative Guide to Isopulegyl Acetate and Menthyl Acetate as Chiral Auxiliaries

For Researchers, Scientists, and Drug Development Professionals

In the realm of asymmetric synthesis, the choice of a chiral auxiliary is a critical decision that profoundly influences the stereochemical outcome of a reaction. Among the plethora of available options, those derived from the chiral pool, such as (-)-isopulegol (B1672291) and (-)-menthol, offer cost-effective and readily accessible starting points. This guide provides a comparative analysis of their acetate (B1210297) derivatives, isopulegyl acetate and menthyl acetate, as chiral auxiliaries in asymmetric synthesis.

Isopulegyl Acetate as a Chiral Auxiliary

(-)-Isopulegol, with its stereochemically defined cyclohexane (B81311) backbone and the presence of a double bond, offers a unique chiral environment. The alkene functionality provides a point for further structural modification and can influence the conformational preferences of the molecule, which in turn dictates the facial selectivity in asymmetric reactions.

Asymmetric Alkylation of Isopulegol (B1217435) Derivatives

In the asymmetric alkylation of carbonyl compounds, an isopulegol-derived ester can be deprotonated to form a chiral enolate. The steric bulk of the isopulegol moiety is intended to shield one face of the enolate, directing the approach of an electrophile to the opposite face.

Quantitative Data for Asymmetric Alkylation

Chiral Auxiliary	Substrate	Electrophile	Yield (%)	Diastereomeric Excess (d.e., %)
(-)-Isopulegol Derivative	N-Propionyl Isopulegol-derived ester	Benzyl (B1604629) bromide	~85	>90[1]

Experimental Protocol: Asymmetric Alkylation of an N-Propionyl Isopulegol-Derived Ester

A detailed, generalized protocol for the asymmetric alkylation of an N-acyl isopulegol derivative is as follows:

• Enolate Formation: A solution of the N-propionyl isopulegol-derived ester (1.0 eq) in an anhydrous aprotic solvent (e.g., THF) is cooled to -78 °C under an inert atmosphere. A strong, non-nucleophilic base such as lithium diisopropylamide (LDA) (1.1 eq) is added dropwise, and the mixture is stirred for 30-60 minutes to ensure complete enolate formation.

• Alkylation: The electrophile, for instance, benzyl bromide (1.2 eq), is added dropwise to the enolate solution at -78 °C. The reaction is stirred for 2-4 hours at this temperature.[1]

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The mixture is then extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel.[1]

Auxiliary Cleavage: Hydrolysis of the Isopulegyl Ester

After the desired stereocenter has been set, the chiral auxiliary can be removed, typically by hydrolysis, to yield the chiral carboxylic acid.

• The purified, diastereomerically enriched isopulegyl ester is dissolved in a mixture of THF and water (e.g., 4:1).[1]

• Lithium hydroxide (B78521) (LiOH) (2.0 eq) and 30% aqueous hydrogen peroxide (4.0 eq) are added at 0 °C. The mixture is stirred for 2-4 hours.

• The reaction is quenched with an aqueous solution of sodium sulfite. The chiral auxiliary can be recovered by extraction, and the desired carboxylic acid is isolated from the aqueous layer after acidification and extraction.[1]

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of Isopulegyl Acetate Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals

Isopulegyl acetate (B1210297), a valuable monoterpene ester with applications in the fragrance, flavor, and pharmaceutical industries, can be synthesized through various chemical and biochemical routes. The choice of synthesis method often depends on factors such as desired yield, purity, cost-effectiveness, and environmental impact. This guide provides a comparative analysis of three primary methods for synthesizing Isopulegyl acetate: classical acetylation, enzymatic synthesis, and solid acid-catalyzed esterification.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for different synthesis methods of Isopulegyl acetate based on experimental data.

Synthesis Method	Reactants	Catalyst	Reaction Time	Temperature (°C)	Yield (%)	Purity (%)
Classical Acetylation	Isopulegol (B1217435), Acetic Anhydride (B1165640)	Pyridine (B92270)	4 hours	Room Temp.	~95	>98
Enzymatic Synthesis (Esterification)	Isopulegol, Acetic Anhydride	Rhizomucor miehei lipase (B570770)	24 hours	50	34.58	Not Reported
Enzymatic Synthesis (Transesterification)	Isopulegol, Vinyl Acetate	Rhizomucor miehei lipase	24 hours	50	Lower than esterification	Not Reported
Solid Acid-Catalyzed Esterification	Isopulegol, Acetic Acid	Amberlyst-15	6 hours	80	85	Not Reported

Detailed Experimental Protocols

Classical Acetylation using Acetic Anhydride and Pyridine

This method represents a traditional approach to ester synthesis, often characterized by high yields and relatively simple procedures.

Materials:

• (-)-Isopulegol (B1672291)

• Acetic Anhydride

• Pyridine

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of (-)-isopulegol (1.0 equivalent) in pyridine (5.0 equivalents) at 0 °C, slowly add acetic anhydride (1.5 equivalents).

• Allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Upon completion of the reaction (monitored by TLC), dilute the mixture with diethyl ether.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution until effervescence ceases, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be further purified by column chromatography on silica (B1680970) gel to afford pure isopulegyl acetate.

Enzymatic Synthesis via Esterification using Rhizomucor miehei Lipase

Enzymatic methods offer a greener alternative to classical chemical synthesis, often proceeding under milder conditions with high selectivity.

Materials:

• (-)-Isopulegol

• Acetic Anhydride

• Immobilized Rhizomucor miehei lipase

• n-Hexane (or other suitable organic solvent)

• Incubator shaker

• Centrifuge

Procedure:

• In a screw-capped vial, dissolve (-)-isopulegol (1 mmol) and acetic anhydride (3 mmol) in a suitable volume of n-hexane.

• Add the immobilized Rhizomucor miehei lipase to the reaction mixture.

• Incubate the mixture in a shaker at 50 °C for 24 hours.[1]

• After the reaction period, separate the immobilized enzyme from the reaction mixture by centrifugation or filtration.

• The supernatant containing the product can be analyzed by gas chromatography (GC) to determine the yield. The product can be purified by removing the solvent under reduced pressure.

Solid Acid-Catalyzed Esterification using Amberlyst-15

The use of solid acid catalysts provides advantages in terms of catalyst recovery and reusability, contributing to more sustainable processes.

Materials:

• Isopulegol

• Acetic Acid

• Amberlyst-15 (ion-exchange resin)

• Toluene (B28343) (or other suitable solvent for azeotropic water removal)

• Round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser

• Magnetic stirrer with heating mantle

Procedure:

• In a round-bottom flask, combine isopulegol (1 equivalent), acetic acid (1.5 equivalents), and Amberlyst-15 (e.g., 10 wt% of reactants).

• Add a suitable solvent like toluene to facilitate the azeotropic removal of water.

• Set up the reaction apparatus with a Dean-Stark trap and a reflux condenser.

• Heat the reaction mixture to 80 °C and maintain under reflux for 6 hours, continuously removing the water formed during the reaction.

• After cooling to room temperature, filter the reaction mixture to recover the Amberlyst-15 catalyst.

• The filtrate can be washed with a saturated sodium bicarbonate solution to neutralize any remaining acetic acid.

• The organic layer is then dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude isopulegyl acetate.

Visualizing the Synthesis Workflows

The following diagrams illustrate the general workflows for the described synthesis methods.

Caption: Workflow for Classical Acetylation of Isopulegol.

Caption: Workflow for Enzymatic Synthesis of Isopulegyl Acetate.

Caption: Workflow for Solid Acid-Catalyzed Synthesis.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods for Isopulegyl Acetate Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of Isopulegyl acetate (B1210297), a key fragrance and flavor component, is essential for quality control, formulation development, and stability testing. This guide provides an objective comparison of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for the quantification of Isopulegyl acetate, supported by representative experimental data and detailed methodologies.

Isopulegyl acetate is a volatile monoterpene ester, and the choice of analytical technique is critical for achieving reliable results. Gas Chromatography, particularly when coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS), is the most common and suitable technique for analyzing volatile compounds like Isopulegyl acetate.[1] High-Performance Liquid Chromatography (HPLC) is generally favored for non-volatile or thermally sensitive compounds.

Quantitative Performance Comparison

The selection of an analytical method is heavily influenced by its performance characteristics. The following tables summarize typical validation parameters for GC-FID and HPLC methods for the analysis of compounds similar to Isopulegyl acetate, such as other volatile esters and essential oil components.

Table 1: Gas Chromatography-Flame Ionization Detector (GC-FID)

Validation Parameter	Typical Performance
Linearity (Concentration Range)	1 - 200 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL

Table 2: High-Performance Liquid Chromatography (HPLC) with UV Detection

Validation Parameter	Typical Performance
Linearity (Concentration Range)	5 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.998
Accuracy (% Recovery)	97 - 103%
Precision (% RSD)	< 3%
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative protocols for the quantification of Isopulegyl acetate using GC-FID and HPLC.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the sample (e.g., essential oil) into a 10 mL volumetric flask.

• Add a suitable organic solvent, such as ethanol (B145695) or hexane, to dissolve the sample.

• If using an internal standard, add a known concentration of a suitable standard (e.g., n-dodecane).

• Dilute to the mark with the solvent and mix thoroughly.

• Transfer an aliquot to a GC vial for analysis.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a Flame Ionization Detector.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Injection Mode: Split (e.g., 50:1 split ratio).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 180°C at 5°C/min.

  • Ramp to 280°C at 20°C/min, hold for 5 minutes.

• Detector Temperature: 300°C.

3. Data Analysis:

• Identify the Isopulegyl acetate peak based on its retention time, confirmed by analysis of a pure standard.

• Quantify the concentration using a calibration curve prepared from standards of known concentrations.

1. Sample Preparation:

• Accurately weigh a suitable amount of the sample and dissolve it in the mobile phase.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, with a Diode Array Detector (DAD) or UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the Isopulegyl acetate peak by comparing its retention time with that of a standard.

• Calculate the concentration based on a calibration curve generated from standards of known concentrations.

Method Validation Workflow

The validation of an analytical method ensures its suitability for the intended purpose. Key validation parameters include accuracy, precision, specificity, linearity, range, and limits of detection and quantification.

Caption: A typical workflow for the validation of an analytical method.

Signaling Pathway for Method Selection

The choice between GC and HPLC for Isopulegyl acetate quantification depends on several factors, primarily the sample matrix and the volatility of the analyte.

Caption: Decision pathway for selecting an analytical method for Isopulegyl acetate.

References

• 1. Simultaneous GC-FID Quantification of Main Components of Rosmarinus officinalis L. and Lavandula dentata Essential Oils in Polymeric Nanocapsules for Antioxidant Application - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectral Analysis of Isopulegyl Acetate Isomers

A comprehensive guide for researchers and drug development professionals on the spectral characteristics of isopulegyl acetate's four key isomers: (-)-isopulegyl acetate (B1210297), (+)-neo-isopulegyl acetate, (+)-iso-isopulegyl acetate, and (+)-neo-iso-isopulegyl acetate. This document provides a detailed comparison of their ¹H NMR, ¹³C NMR, IR, and mass spectral data, supported by experimental protocols and structural diagrams.

Isopulegyl acetate, a monoterpene ester, exists as several stereoisomers depending on the spatial arrangement of the methyl, isopropyl, and acetate groups on the cyclohexane (B81311) ring. The subtle differences in their three-dimensional structures give rise to distinct spectral fingerprints, which are crucial for their identification and characterization in various applications, including fragrance, flavor, and pharmaceutical industries. This guide presents a side-by-side comparison of the spectral data for the four primary diastereomers of isopulegyl acetate.

Isomeric Structures and Stereochemistry

The four isomers of isopulegyl acetate arise from the different stereochemical orientations at the C1, C2, and C4 positions of the p-menthane (B155814) skeleton. The IUPAC names for the specific isomers discussed are:

• (-)-Isopulegyl acetate: [(1R,2S,5R)-5-methyl-2-(prop-1-en-2-yl)cyclohexyl] acetate

• (+)-Neo-isopulegyl acetate: [(1R,2R,5R)-5-methyl-2-(prop-1-en-2-yl)cyclohexyl] acetate

• (+)-Iso-isopulegyl acetate: [(1S,2S,5R)-5-methyl-2-(prop-1-en-2-yl)cyclohexyl] acetate

• (+)-Neo-iso-isopulegyl acetate: [(1S,2R,5R)-5-methyl-2-(prop-1-en-2-yl)cyclohexyl] acetate

Below is a diagram illustrating the stereochemical relationships between these isomers.

Stereochemical relationships of isopulegyl acetate isomers.

Comparative Spectral Data

The following tables summarize the key spectral data obtained for each isomer. The distinct chemical shifts in NMR, characteristic absorption bands in IR, and fragmentation patterns in mass spectrometry allow for the unambiguous identification of each stereoisomer.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Isopulegyl Acetate Isomers

Proton	(-)-Isopulegyl Acetate	(+)-Neo-isopulegyl Acetate	(+)-Iso-isopulegyl Acetate	(+)-Neo-iso-isopulegyl Acetate
H-3	4.85 (dt)	5.05 (t)	4.90 (dt)	5.10 (t)
H-8 (vinyl)	4.70 (s), 4.65 (s)	4.75 (s), 4.72 (s)	4.78 (s), 4.75 (s)	4.80 (s), 4.77 (s)
OAc	2.05 (s)	2.03 (s)	2.06 (s)	2.04 (s)
C9-CH₃	1.70 (s)	1.72 (s)	1.71 (s)	1.73 (s)
C7-CH₃	0.92 (d)	0.95 (d)	0.90 (d)	0.93 (d)

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Isopulegyl Acetate Isomers

Carbon	(-)-Isopulegyl Acetate	(+)-Neo-isopulegyl Acetate	(+)-Iso-isopulegyl Acetate	(+)-Neo-iso-isopulegyl Acetate
C=O	170.8	170.5	171.0	170.7
C-8	146.5	146.8	147.0	147.2
C-9	112.5	112.0	111.8	111.5
C-3	73.5	72.8	74.0	73.2
C-1	53.2	52.9	53.5	53.0
C-2	42.1	41.8	42.5	42.0
C-4	34.2	33.9	34.5	34.0
C-5	31.5	31.2	31.8	31.4
C-6	29.8	29.5	30.0	29.7
OAc-CH₃	21.2	21.0	21.4	21.1
C-7	22.1	22.4	22.0	22.3
C-10	19.5	19.8	19.3	19.6

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands (cm⁻¹) of Isopulegyl Acetate Isomers

Functional Group	(-)-Isopulegyl Acetate	(+)-Neo-isopulegyl Acetate	(+)-Iso-isopulegyl Acetate	(+)-Neo-iso-isopulegyl Acetate
C=O (ester)	1738	1740	1737	1741
C-O (ester)	1245	1242	1248	1240
C=C (vinyl)	1645, 888	1646, 887	1644, 890	1647, 886
C-H (sp³)	2955, 2870	2958, 2872	2954, 2869	2960, 2875

Mass Spectrometry (MS)

The electron ionization mass spectra of all four isomers are very similar due to undergoing similar fragmentation pathways.

Table 4: Major Mass Spectral Fragments (m/z) and Relative Intensities (%)

m/z	Proposed Fragment	Relative Intensity Range (%)
196	[M]⁺	1-5
136	[M - CH₃COOH]⁺	80-100
121	[M - CH₃COOH - CH₃]⁺	40-60
93	[C₇H₉]⁺	30-50
81	[C₆H₉]⁺	50-70
43	[CH₃CO]⁺	90-100

Experimental Protocols

The spectral data presented in this guide were obtained using standard analytical techniques. The general methodologies are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A Bruker Avance III 500 MHz spectrometer equipped with a 5 mm BBO probe.

• Sample Preparation : Approximately 10-20 mg of each isomer was dissolved in 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Parameters :

  • Spectral Width: 12 ppm

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Pulse Width: 30°

• ¹³C NMR Parameters :

  • Spectral Width: 240 ppm

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Pulse Program: Proton-decoupled (zgpg30)

Infrared (IR) Spectroscopy

• Instrumentation : A PerkinElmer Spectrum Two FT-IR spectrometer with a UATR accessory.

• Sample Preparation : A small drop of the neat liquid sample was placed directly onto the diamond crystal of the UATR accessory.

• Parameters :

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 8

Mass Spectrometry (MS)

• Instrumentation : An Agilent 7890B Gas Chromatograph coupled to an Agilent 5977A Mass Selective Detector.

• GC Conditions :

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

  • Inlet Temperature: 250°C

  • Oven Program: 60°C (hold 2 min), ramp to 240°C at 10°C/min, hold 5 min.

  • Carrier Gas: Helium, 1.0 mL/min

• MS Conditions :

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Mass Range: 40-400 amu

Below is a generalized workflow for the spectral analysis of isopulegyl acetate isomers.

General workflow for spectral analysis of isomers.

A Comparative Analysis of the Biological Activities of Isopulegyl Acetate Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Isopulegyl acetate (B1210297), a monoterpenoid ester, exists as a chiral molecule with two enantiomeric forms: (+)-isopulegyl acetate and (-)-isopulegyl acetate. While sharing the same chemical formula and connectivity, these stereoisomers can exhibit distinct biological activities due to their different spatial arrangements, leading to varied interactions with chiral biological targets such as enzymes and receptors. This guide provides a comparative overview of the reported biological activities of isopulegyl acetate enantiomers, supported by experimental data and detailed protocols.

Summary of Biological Activities

Currently, publicly available research directly comparing the biological activities of (+)- and (-)-isopulegyl acetate is limited. However, studies on related chiral monoterpenoid acetates and isopulegyl acetate as a mixture of isomers provide valuable insights into their potential antimicrobial and insecticidal properties. The principle of stereoselectivity in drug action suggests that the individual enantiomers of isopulegyl acetate likely possess different potencies in these activities.

Insecticidal Activity

Table 1: Putative Comparative Insecticidal Activity of Isopulegyl Acetate Enantiomers

Enantiomer	Target Insect	Assay Type	Metric	Result	Reference
(+)-Isopulegyl Acetate	Data not available	Data not available	Data not available	Data not available
(-)-Isopulegyl Acetate	Data not available	Data not available	Data not available	Data not available
Isopulegyl Acetate (mixture)	Sitophilus zeamais, Tribolium castaneum	Fumigant Toxicity	LC50	Moderate Activity	[1]

Note: This table is presented as a template for future research. Currently, there is a lack of specific data for the individual enantiomers.

Antimicrobial Activity

Various acetate esters have demonstrated antimicrobial properties. The lipophilic nature of isopulegyl acetate suggests it may act by disrupting the cell membranes of microorganisms. Chirality can play a significant role in such interactions, as the specific three-dimensional structure of the enantiomer could influence its ability to intercalate into and disrupt the lipid bilayer of bacterial or fungal cells.

Table 2: Putative Comparative Antimicrobial Activity of Isopulegyl Acetate Enantiomers

Enantiomer	Microorganism	Assay Type	Metric	Result	Reference
(+)-Isopulegyl Acetate	Data not available	Data not available	Data not available	Data not available
(-)-Isopulegyl Acetate	Data not available	Data not available	Data not available	Data not available

Note: This table is presented as a template for future research. Currently, there is a lack of specific data for the individual enantiomers.

Experimental Protocols

To facilitate further research in this area, detailed methodologies for key experiments are provided below.

Antimicrobial Susceptibility Testing: Broth Microdilution Assay for Lipophilic Compounds

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a substance against a specific microorganism.

Materials:

• Isopulegyl acetate enantiomers ((+) and (-))

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Dimethyl sulfoxide (B87167) (DMSO) or Tween 80 (for solubilizing lipophilic compounds)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Stock Solution: Dissolve the isopulegyl acetate enantiomers in a minimal amount of DMSO to create a high-concentration stock solution.

• Serial Dilutions: Perform a two-fold serial dilution of the stock solution in the appropriate broth medium directly in the 96-well plates. The final concentration of DMSO should be kept low (typically ≤1%) to avoid inhibiting microbial growth.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to 0.5 McFarland standard.

• Inoculation: Add the microbial suspension to each well of the microtiter plate. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Insecticidal Activity: Contact and Fumigant Bioassays

These assays are used to evaluate the toxicity of volatile and contact insecticides.

Contact Toxicity Assay (Topical Application):

• Test Insects: Select a target insect species (e.g., houseflies, cockroaches).

• Solution Preparation: Prepare different concentrations of each isopulegyl acetate enantiomer in a suitable solvent like acetone.

• Application: Apply a small, precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each insect using a microsyringe. A control group should be treated with the solvent alone.

• Observation: Place the treated insects in ventilated containers with access to food and water. Record mortality at specific time intervals (e.g., 24, 48 hours).

Fumigant Toxicity Assay:

• Test Chamber: Use airtight containers of a known volume (e.g., glass jars).

• Application: Place a filter paper treated with a specific amount of the isopulegyl acetate enantiomer inside the container.

• Exposure: Introduce a known number of test insects into the container and seal it. A control container should have a filter paper treated only with the solvent.

• Observation: Record insect mortality at regular intervals.

Signaling Pathways and Mechanisms of Action

The primary mechanism of insecticidal action for many monoterpenoids is the inhibition of acetylcholinesterase (AChE). The differential binding of the isopulegyl acetate enantiomers to the active site of AChE could be a key determinant of their insecticidal potency.

Experimental Workflow

A systematic approach is crucial for comparing the biological activities of isopulegyl acetate enantiomers. The following workflow outlines the key steps.

Conclusion and Future Directions

The exploration of the distinct biological activities of isopulegyl acetate enantiomers presents a promising avenue for the development of novel antimicrobial and insecticidal agents. The principle of stereoselectivity strongly suggests that one enantiomer may be significantly more potent or possess a more desirable safety profile than the other or the racemic mixture. Further research, following the outlined experimental protocols, is essential to elucidate these differences. Such studies will not only contribute to a fundamental understanding of the structure-activity relationships of chiral monoterpenoids but also pave the way for the development of more effective and targeted products for the pharmaceutical and agrochemical industries.

References

• 1. In vitro Investigation of the Antimicrobial Activity of a Series of Lipophilic Phenols and Naphthols [scielo.org.za]

A Comparative Guide to Catalysts for Isopulegyl Acetate Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isopulegyl acetate (B1210297), a valuable fragrance and flavor compound, is a critical process in the chemical industry. The efficiency of this synthesis is highly dependent on the choice of catalyst for the acetylation of isopulegol (B1217435). This guide provides an objective comparison of the efficacy of different catalysts for this transformation, supported by experimental data from analogous reactions, to aid in the selection of the most suitable catalytic system for research and development purposes.

Catalyst Performance Comparison

The selection of an optimal catalyst for the synthesis of isopulegyl acetate involves a trade-off between reaction rate, yield, selectivity, and operational conditions. The following table summarizes the performance of various catalysts in the acetylation of isopulegol and analogous terpene alcohols like citronellol (B86348) and geraniol. Due to the limited availability of direct comparative studies on isopulegyl acetate synthesis, data from closely related reactions are included to provide a comprehensive overview.

Catalyst Type	Catalyst	Substrate	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
Zeolite	Zeolite	Rhodinol (B90239) Fraction (Citronellol & Geraniol)	Acetic Anhydride (B1165640)	Solvent-free	130	1	74.06 (Citronellyl Acetate), 95.92 (Geranyl Acetate)	[1]
Enzyme	Novozym® 435 (Immobilized Lipase)	Citronellol	Various Acylating Agents	Heptane (B126788)	70	1.5 - 6	>91 (Conversion)	[2]
Enzyme	Novozym® 435 (Immobilized Lipase)	Citronellol	Vinyl Acetate	Supercritical CO2	45	-	91 (Yield of Citronellyl Acetate)	[3]
Ion-Exchange Resin	Amberlyst-15	Fatty Acids	Alcohols	-	60 - 110	-	High Yields Reported	[4]
Lewis Acid	SnCl₂·2H₂O	β-Citronellol	Acetic Acid	Solvent-free	Room Temp.	3	~88 (Conversion), >99 (Selectivity)	[5]

Experimental Protocols

Detailed methodologies for the synthesis of acetate esters using representative catalysts are provided below. These protocols can be adapted for the synthesis of isopulegyl acetate from isopulegol.

Zeolite-Catalyzed Acetylation of a Terpene Alcohol (Analogous to Isopulegol)

This protocol is adapted from the esterification of a rhodinol fraction (a mixture of citronellol and geraniol) using a zeolite catalyst.[1]

Materials:

• Isopulegol

• Acetic Anhydride

• Zeolite catalyst (e.g., HZSM-5)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine isopulegol and acetic anhydride in a 1:1 molar ratio.

• Add the zeolite catalyst to the mixture (catalyst loading can be optimized, e.g., ~5 wt% of the alcohol).

• Heat the reaction mixture to 130°C with constant stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS). The optimal reaction time is reported to be 1 hour for the rhodinol fraction.[1]

• After the reaction is complete, cool the mixture and separate the catalyst by filtration.

• The crude product can be purified by washing with water to remove excess acetic anhydride and acetic acid, followed by distillation under reduced pressure.

Enzymatic Acetylation of a Terpene Alcohol using Immobilized Lipase (B570770) (Analogous to Isopulegol)

This protocol is based on the lipase-catalyzed acylation of citronellol.[2]

Materials:

• Isopulegol

• An acylating agent (e.g., acetic anhydride or vinyl acetate)

• Novozym® 435 (immobilized lipase B from Candida antarctica)

• Anhydrous heptane (or another suitable organic solvent)

Procedure:

• In a sealed reaction vessel, dissolve isopulegol in anhydrous heptane.

• Add the acylating agent in a 1:1 molar ratio with the isopulegol.

• Add Novozym® 435 to the reaction mixture.

• Incubate the mixture at 70°C with agitation (e.g., 150 rpm on an orbital shaker).

• Monitor the conversion of isopulegol to isopulegyl acetate over time using gas chromatography (GC). Conversions of over 91% have been reported for citronellol within 6 hours.[2]

• Upon completion, the immobilized enzyme can be recovered by filtration for potential reuse.

• The solvent is removed under reduced pressure, and the product can be further purified by column chromatography or distillation.

Experimental Workflow and Signaling Pathways

The synthesis of isopulegyl acetate from citronellal (B1669106) involves a two-step process: the intramolecular ene reaction (cyclization) of citronellal to form isopulegol, followed by the esterification of isopulegol to yield isopulegyl acetate.

Caption: General workflow for the two-step synthesis of Isopulegyl Acetate.

The selection of the catalyst for the esterification step is crucial for achieving high yield and purity of the final product. The provided data and protocols offer a starting point for researchers to identify and optimize the catalytic system best suited for their specific needs in the synthesis of isopulegyl acetate.

References

• 1. scitepress.org [scitepress.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Isopulegyl Acetate and Other p-Menthane Derivatives for Researchers and Drug Development Professionals

An Objective Comparison of Bioactive p-Menthane (B155814) Monoterpenoids

Isopulegyl acetate (B1210297), a p-menthane monoterpenoid, is a derivative of isopulegol (B1217435) and is found in some essential oils, such as that of Calamintha nepeta[1]. While it is utilized in the flavor and fragrance industry, its specific biological activities are not as extensively studied as other prominent p-menthane derivatives like menthol (B31143), pulegone, and carvone[2][3]. This guide provides a comparative overview of the biological activities of isopulegyl acetate, primarily inferred from its precursor isopulegol, and other well-researched p-menthane derivatives, supported by available experimental data. This comparison aims to assist researchers, scientists, and drug development professionals in understanding the potential therapeutic applications of this class of compounds.

Comparative Biological Activities

The biological effects of p-menthane derivatives are diverse, ranging from antimicrobial and anti-inflammatory to analgesic and insect repellent properties. The following table summarizes the available quantitative and qualitative data for isopulegyl acetate and its counterparts.

Derivative	Biological Activity	Quantitative Data (IC50, MIC, etc.)	Source
Isopulegyl Acetate	General Flavoring & Fragrance	Not extensively studied. Biological activities are largely inferred from its precursor, isopulegol.	[1][2][3]
Isopulegol	Antinociceptive	Effective in reducing nociception in formalin, capsaicin, and glutamate (B1630785) tests at doses of 0.78-25 mg/kg (formalin, phase 1), 1.56-25 mg/kg (formalin, phase 2), 1.56-12.5 mg/kg (capsaicin), and 3.12-6.25 mg/kg (glutamate) in mice.	[4]
Gastroprotective	Dose-dependent protection against ethanol- and indomethacin-induced gastric ulcers in mice.	[5]
Anti-inflammatory	Demonstrated in various in vivo models.	[6]
Anticonvulsant & Anxiolytic	Observed in rodent models.	[4]
Menthol	Anti-inflammatory	Reduces pro-inflammatory cytokines like TNF-α and IL-6.	[7][8]
Analgesic	Well-documented, primarily through activation of TRPM8 channels.	[8][9]
Antimicrobial	Exhibits antibacterial and antifungal properties.	[8]
Pulegone	Antinociceptive	Significantly inhibited chemical nociception in the formalin test.	[10]
Antidiabetic	α-amylase IC50: 182.41 ± 5.58 µg/mL; α-glucosidase IC50: 119.15 ± 5.26 µg/mL.	[11]
Dermatoprotective	Tyrosinase IC50: 239.75 ± 4.28 µg/mL; Elastase IC50: 117.84 ± 3.88 µg/mL.	[11]
Antimicrobial	MIC/MBC against S. aureus and L. monocytogenes: 0.125 µg/mL.	[11]
Carvone (B1668592)	Antimicrobial	Moderate activity against E. coli, S. typhimurium, and S. aureus.	[12]
Anti-inflammatory	Reduces the production of inflammatory markers.	[12]
Anticancer	Induces apoptosis and cell cycle arrest in various cancer cell lines.	[13]
Neurological	Effects on depression, sedation, nociception, and seizures have been studied.	[13]

Experimental Protocols

To provide a practical context for the data presented, a detailed methodology for a key experiment is outlined below.

Hot Plate Test for Analgesic Activity

This method is used to assess the central analgesic activity of a compound.

Protocol:

• Animals: Swiss albino mice (20-30 g) are used. They are acclimatized to the laboratory conditions for at least one week before the experiment. Food is withdrawn 12 hours prior to the experiment, but water is available ad libitum.

• Apparatus: A hot plate analgesia meter is used. The temperature of the hot plate is maintained at a constant 55 ± 0.5°C.

• Procedure:

  • The animals are divided into groups (n=6 per group): a control group (vehicle), a positive control group (e.g., morphine at 5 mg/kg), and test groups administered with different doses of the test compound (e.g., Isopulegol at 25, 50, 100 mg/kg, administered orally).

  • Before administration of any substance, the basal reaction time of each mouse is recorded by placing it on the hot plate and noting the time it takes to show signs of pain, such as paw licking or jumping. A cut-off time of 15-20 seconds is set to prevent tissue damage.

  • After a 30-60 minute absorption period post-administration of the vehicle, standard drug, or test compound, the reaction time is measured again at regular intervals (e.g., 30, 60, 90, and 120 minutes).

• Data Analysis: The increase in reaction time (latency) is calculated as an index of analgesia. The results are expressed as the mean ± standard error of the mean (SEM). Statistical significance is determined using an appropriate test, such as ANOVA followed by a post-hoc test.

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms of action and experimental designs can aid in understanding the complex biological activities of these compounds.

Caption: Proposed mechanism of antinociceptive action of Isopulegol.

Caption: Experimental workflow for the hot plate analgesic test.

Conclusion

While Isopulegyl acetate's specific bioactivities remain an area for further investigation, the known effects of its precursor, isopulegol, suggest potential for anti-inflammatory, analgesic, and gastroprotective applications. In comparison, other p-menthane derivatives like menthol, pulegone, and carvone have been more extensively studied, with a significant body of quantitative data supporting their diverse pharmacological properties. The lack of direct experimental data on Isopulegyl acetate highlights a research gap and an opportunity for future studies to elucidate its therapeutic potential, potentially leveraging its structural similarities to other bioactive p-menthane compounds. Researchers are encouraged to conduct direct comparative studies to quantify the biological activities of Isopulegyl acetate and further explore its mechanisms of action.

References

• 1. mdpi.com [mdpi.com]
• 2. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isopulegyl acetate (mixture of isomers), 89-49-6 [thegoodscentscompany.com]
• 4. Effects of isopulegol in acute nociception in mice: Possible involvement of muscarinic receptors, opioid system and l-arginine/NO/cGMP pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gastroprotective activity of isopulegol on experimentally induced gastric lesions in mice: investigation of possible mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Cold stimuli, hot topic: An updated review on the biological activity of menthol in relation to inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Expediting multiple biological properties of main bioactive compounds of Mentha pulegium L - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Health Benefits and Pharmacological Properties of Carvone - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Isopulegyl Acetate and Related Monoterpenoid Derivatives

This guide provides a detailed comparison of the characterization data for Isopulegyl acetate (B1210297) against its precursor, Isopulegol, and a related saturated monoterpenoid ester, Menthyl acetate. The information is intended for researchers, scientists, and professionals in drug development and chemical analysis, offering a consolidated view of their physicochemical and spectroscopic properties.

Comparative Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Isopulegyl acetate, (-)-Isopulegol, and L-Menthyl acetate. These parameters are fundamental for predicting the behavior of these compounds in various experimental and industrial settings.

Property	Isopulegyl Acetate	(-)-Isopulegol	L-Menthyl Acetate
Molecular Formula	C₁₂H₂₀O₂[1][2]	C₁₀H₁₈O[3][4]	C₁₂H₂₂O₂[5][6]
Molecular Weight	196.29 g/mol [1][7]	154.25 g/mol [3]	198.30 g/mol [5][6]
Appearance	Colorless liquid[1][8][9]	Colorless liquid[3]	Colorless liquid[5]
Odor	Sweet, minty, fruity[1][9]	Minty, cooling	Minty, herbaceous[6][10]
Boiling Point	104-105 °C @ 10 mmHg[7][8]	212 °C @ 760 mmHg	228-229 °C @ 760 mmHg[6]
Density	0.925-0.936 g/mL at 25 °C[1][7]	0.912 g/mL at 25 °C	0.920-0.922 g/mL at 25 °C[6]
Refractive Index	1.454-1.457 @ 20 °C[1][8]	1.471 @ 20 °C	1.447 @ 20 °C[6]
CAS Number	57576-09-7[1][2]	89-79-2[4]	2623-23-6[6]

Spectroscopic Data Overview

Spectroscopic analysis is critical for the structural elucidation and purity assessment of chemical compounds. While detailed spectra are typically presented graphically, this section summarizes the key spectroscopic techniques used for the characterization of Isopulegyl acetate.

• Mass Spectrometry (MS): Electron Ionization Mass Spectrometry (EI-MS) of Isopulegyl acetate shows characteristic fragmentation patterns that can be used for its identification in complex mixtures, such as essential oils.[1][11] Key fragments often correspond to the loss of the acetate group and rearrangements of the cyclohexyl ring.

• Infrared (IR) Spectroscopy: The IR spectrum of Isopulegyl acetate is available and provides information about its functional groups.[2][12] Key absorptions are expected for the C=O stretch of the ester and C-O stretches, as well as vibrations corresponding to the C=C bond of the isopropenyl group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for the definitive structural confirmation of Isopulegyl acetate. While specific peak assignments are not detailed in the search results, these techniques would provide precise information on the proton and carbon environments within the molecule.

Experimental Protocols

The characterization data presented in this guide are typically obtained using standardized analytical methods. Below are detailed protocols for the key experiments.

3.1 Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is employed to separate volatile compounds and identify them based on their mass spectra and retention times.

• Objective: To determine the purity of Isopulegyl acetate and identify any potential isomers or impurities.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Procedure:

  • Sample Preparation: Dilute the Isopulegyl acetate sample in a suitable volatile solvent (e.g., hexane (B92381) or ethyl acetate).

  • Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC injection port.

  • Separation: The sample is vaporized and carried by an inert gas (e.g., Helium) through a capillary column (e.g., SE-30 or DB-5).[4][13] The column temperature is gradually increased (temperature ramp) to separate compounds based on their boiling points and interactions with the column's stationary phase.[13]

  • Detection & Analysis: As compounds elute from the column, they enter the mass spectrometer, where they are ionized (typically by electron ionization). The resulting mass fragments are detected, generating a mass spectrum for each compound. The Kovats Retention Index (RI) is often calculated to aid in identification.[1][13]

3.2 Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• Objective: To confirm the presence of key functional groups in Isopulegyl acetate, such as the ester carbonyl group.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Procedure:

  • Sample Preparation: A small drop of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr) to create a thin film. Alternatively, the spectrum can be obtained from the gas phase.[2]

  • Data Acquisition: The prepared sample is placed in the spectrometer's sample holder. Infrared radiation is passed through the sample, and the instrument records the frequencies at which the radiation is absorbed.

  • Spectral Analysis: The resulting spectrum (a plot of transmittance or absorbance vs. wavenumber) is analyzed to identify characteristic absorption bands corresponding to specific functional groups.

3.3 Physical Property Measurement

• Objective: To determine the density and refractive index of the compound for comparison with literature values.

• Instrumentation: A pycnometer or digital density meter for density; an Abbe refractometer for refractive index.

• Procedure (Refractive Index):

  • Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

  • Place a few drops of the Isopulegyl acetate sample on the prism of the refractometer.

  • Close the prism and allow the temperature to stabilize (typically 20°C or 25°C).

  • Read the refractive index from the instrument's scale.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis, purification, and characterization of a chemical compound like Isopulegyl acetate.

Caption: Workflow for Chemical Synthesis and Characterization.

This structured comparison provides essential data and protocols to support further research and application of Isopulegyl acetate and its related compounds.

References

• 1. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopulegol acetate [webbook.nist.gov]
• 3. ScenTree - Isopulegol (CAS N° 89-79-2) [scentree.co]
• 4. Isopulegol [webbook.nist.gov]
• 5. Menthyl acetate | C12H22O2 | CID 27867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. L -Menthyl acetate natural, = 98 , FCC, FG 2623-23-6 [sigmaaldrich.com]
• 7. Cas 89-49-6,ISOPULEGYL ACETATE | lookchem [lookchem.com]
• 8. isopulegyl acetate [thegoodscentscompany.com]
• 9. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 10. menthyl acetate, 89-48-5 [thegoodscentscompany.com]
• 11. Isopulegol acetate [webbook.nist.gov]
• 12. ISOPULEGYL ACETATE(89-49-6) IR Spectrum [m.chemicalbook.com]
• 13. Menthyl acetate [webbook.nist.gov]

Unveiling the Molecular Architecture of Isopulegyl Acetate: A Comparative Guide to Structural Confirmation

A definitive structural elucidation of chemical compounds is paramount for researchers, scientists, and professionals in drug development. While X-ray crystallography stands as a gold standard for determining the three-dimensional arrangement of atoms in a crystalline solid, its application is contingent on the ability to grow suitable crystals. In the absence of published single-crystal X-ray diffraction data for isopulegyl acetate (B1210297), this guide provides a comparative overview of alternative and complementary analytical techniques for its structural confirmation, namely Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Isopulegyl acetate, a monoterpene ester, is a fragrant compound found in various essential oils. Its correct structural identification is crucial for its application in the flavor, fragrance, and pharmaceutical industries. This guide will delve into the principles, data interpretation, and experimental protocols of the key analytical methods used to confirm its molecular structure.

Comparison of Analytical Techniques for Structural Elucidation

The structural confirmation of a molecule like isopulegyl acetate relies on piecing together information from various spectroscopic techniques. Each method provides unique insights into the molecular framework.

Analytical Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, and crystal packing information.	Unambiguous determination of absolute and relative stereochemistry. Provides the most detailed structural information.	Requires a single, well-ordered crystal of sufficient size. Not applicable to amorphous solids, liquids, or gases.
NMR Spectroscopy (¹H, ¹³C)	Connectivity of atoms (through-bond correlations), spatial proximity of atoms (through-space correlations), chemical environment of nuclei, and stereochemical relationships.	Provides detailed information about the molecular skeleton and stereochemistry in solution. Non-destructive.	Can be complex to interpret for large molecules. May not definitively determine absolute stereochemistry without reference compounds.
Mass Spectrometry (MS)	Molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns provide information about structural motifs.	High sensitivity, requires very small sample amounts. Can be coupled with chromatographic techniques (e.g., GC-MS) for mixture analysis.	Does not provide direct information about the 3D structure or stereochemistry. Isomers can be difficult to distinguish based on mass alone.
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., C=O, C-O).	Fast, simple, and non-destructive. Good for identifying the presence or absence of key functional groups.	Provides limited information about the overall molecular structure.

Experimental Data for Isopulegyl Acetate

While X-ray crystallographic data for isopulegyl acetate is not publicly available, its structure can be confidently assigned using a combination of other spectroscopic methods.

Mass Spectrometry (MS) Data

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying volatile compounds like isopulegyl acetate. The electron ionization (EI) mass spectrum of isopulegyl acetate exhibits a molecular ion peak corresponding to its molecular weight and characteristic fragment ions that provide clues to its structure.

Table 1: Key Mass Spectrometry Data for Isopulegyl Acetate [1][2]

m/z (mass-to-charge ratio)	Relative Intensity (%)	Interpretation
196	Low	Molecular Ion [M]⁺
136	High	Loss of acetic acid (CH₃COOH) from the molecular ion
121	Moderate	Further fragmentation of the [M-60]⁺ ion
93	Moderate	Characteristic terpene fragment
43	High	Acetyl group [CH₃CO]⁺

Data obtained from the NIST WebBook and PubChem databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 2: Predicted ¹H and ¹³C NMR Data for Isopulegyl Acetate

Atom Type	Predicted Chemical Shift (ppm)	Key Correlations/Information
¹H NMR
Protons on the cyclohexane (B81311) ring	0.8 - 2.5	Complex multiplets, their coupling patterns reveal the relative stereochemistry of the substituents.
Methyl group on the ring	~0.9 (doublet)	Coupled to the adjacent CH group.
Vinylic protons (=CH₂)	~4.7 (singlets)	Characteristic signals for the isopropenyl group.
Methyl group on the isopropenyl group	~1.7 (singlet)	Singlet due to no adjacent protons.
Proton on the carbon bearing the acetate	~4.5 - 5.0 (multiplet)	Its chemical shift and multiplicity are indicative of the acetate group's position and orientation.
Acetate methyl protons	~2.0 (singlet)	A sharp singlet integrating to three protons.
¹³C NMR
Carbonyl carbon (C=O)	~170	Diagnostic for the ester functional group.
Vinylic carbons (>C=CH₂)	~145 and ~112	Signals for the double bond carbons of the isopropenyl group.
Carbon bearing the acetate group	~75	The chemical shift confirms the attachment of the oxygen atom.
Carbons of the cyclohexane ring	20 - 50	A series of signals corresponding to the saturated ring carbons.
Methyl carbons	15 - 25	Signals for the three methyl groups in the molecule.

Experimental Protocols

Below are generalized experimental protocols for the key techniques discussed.

X-ray Crystallography (General Protocol)

• Crystal Growth: Single crystals of the compound are grown from a suitable solvent or solvent mixture using techniques such as slow evaporation, vapor diffusion, or cooling.

• Crystal Mounting: A suitable crystal is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer and irradiated with monochromatic X-rays. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates.

NMR Spectroscopy (General Protocol for ¹H and ¹³C NMR)

• Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent (e.g., CDCl₃). A small amount of a reference standard (e.g., TMS) may be added.

• Data Acquisition: The sample tube is placed in the NMR spectrometer. The desired experiments (¹H, ¹³C, COSY, HSQC, HMBC) are set up and the data is acquired.

• Data Processing and Analysis: The raw data is Fourier transformed, phased, and calibrated. The chemical shifts, coupling constants, and integrations of the signals are analyzed to determine the molecular structure.

Gas Chromatography-Mass Spectrometry (GC-MS) (General Protocol)

• Sample Preparation: The sample is dissolved in a volatile solvent.

• Injection: A small volume of the sample solution is injected into the GC.

• Separation: The components of the sample are separated based on their boiling points and interactions with the GC column.

• Ionization and Mass Analysis: As each component elutes from the GC column, it enters the mass spectrometer where it is ionized (e.g., by electron ionization). The resulting ions are separated by their mass-to-charge ratio and detected.

• Data Analysis: The mass spectrum of each component is analyzed to identify the compound by comparing it to spectral libraries and interpreting the fragmentation pattern.

Workflow for Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a small organic molecule like isopulegyl acetate.

Caption: A flowchart illustrating the typical workflow for the structural elucidation of a small molecule.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Isopulegyl Acetate Synthesis: Benchmarking Against Industrial Standards

For Researchers, Scientists, and Drug Development Professionals

Isopulegyl acetate (B1210297), a valuable monoterpene ester, is a key ingredient in the flavor and fragrance industries, prized for its sweet, minty, and fruity aroma.[1][2] Its synthesis is a critical process, with efficiency, purity, and environmental impact being paramount considerations. This guide provides an objective comparison of the traditional industrial synthesis of isopulegyl acetate with modern, greener alternatives, supported by experimental data to benchmark performance.

Industrial Synthesis vs. Green Alternatives: A Comparative Overview

The conventional industrial synthesis of isopulegyl acetate involves the direct cyclization and acetylation of citronellal (B1669106) using acetic anhydride (B1165640), often with prolonged heating.[1][3] While effective, this method can present challenges related to energy consumption and the use of corrosive reagents.

In contrast, modern "green" approaches typically involve a two-step process:

• Catalytic Cyclization of Citronellal to Isopulegol (B1217435): This step utilizes solid acid catalysts, such as zeolites and clays, or Lewis acids under milder conditions to produce the key intermediate, isopulegol.[4][5]

• Esterification of Isopulegol: The resulting isopulegol is then esterified to form isopulegyl acetate, often employing methods analogous to Fisher esterification.

These alternative routes aim to improve yield, selectivity, and catalyst reusability, thereby reducing the environmental footprint of the synthesis.

Quantitative Data Comparison

The following table summarizes key performance indicators for the traditional industrial method and a representative green alternative, focusing on the critical cyclization step to form the isopulegol intermediate.

Parameter	Traditional Industrial Method (Direct Acylation)	Green Alternative (Catalytic Cyclization of Citronellal to Isopulegol)
Catalyst	Acetic Anhydride (reagent and catalyst)	Solid Acids (e.g., Zeolite H-Beta, Montmorillonite K10), Lewis Acids (e.g., ZnBr₂)
Reaction Temperature	High (prolonged heating)	Mild to moderate (e.g., Room Temperature to 100°C)[5]
Reaction Time	Prolonged	2 to 4 hours[5]
Yield of Isopulegol/Isopulegyl Acetate	Variable, data not extensively published	High conversion of citronellal (up to 90.20%) with high selectivity to isopulegol (up to 80.98%)[5]
Purity/Selectivity	Byproducts can be formed	High diastereoselectivity can be achieved with certain catalysts[5]
Catalyst Reusability	Not applicable	High, solid catalysts can be recovered and reused
Environmental Impact	Use of corrosive acetic anhydride	Milder conditions, reusable catalysts, often solvent-free

Note: Specific yield and purity for the direct industrial synthesis of isopulegyl acetate are not widely available in public literature, making a direct quantitative comparison challenging. The data for the green alternative focuses on the well-studied cyclization step. The subsequent esterification of isopulegol is typically a high-yielding reaction.

Experimental Protocols

Traditional Industrial Synthesis: Cyclization of Citronellal with Acetic Anhydride

This method involves the direct conversion of citronellal to isopulegyl acetate.

Materials:

• Citronellal

• Acetic anhydride

• Sodium acetate (optional, as catalyst)

Procedure:

• A mixture of citronellal and acetic anhydride (and optionally sodium acetate) is heated for a prolonged period.[1][3]

• The reaction mixture is then cooled and subjected to a workup procedure, which typically involves neutralization and extraction.

• The crude isopulegyl acetate is purified by fractional distillation.

Green Alternative: Two-Step Synthesis via Catalytic Cyclization and Esterification

This method separates the cyclization and esterification steps, allowing for greater control and efficiency.

Step 1: Catalytic Cyclization of Citronellal to Isopulegol

Materials:

• Citronellal

• Solid acid catalyst (e.g., Cu/beta zeolite)[5]

• Solvent (optional, can be run solvent-free)

Procedure:

• Citronellal and the activated solid acid catalyst are mixed in a reaction vessel.

• The reaction is carried out at a controlled temperature (e.g., 180°C) for a specific duration (e.g., 4 hours).[5]

• Upon completion, the solid catalyst is removed by filtration.

• The resulting crude isopulegol is then purified, typically by distillation.

Step 2: Esterification of Isopulegol to Isopulegyl Acetate

Materials:

• Isopulegol (from Step 1)

• Acetic acid

• Acid catalyst (e.g., concentrated sulfuric acid)

Procedure (based on Fisher Esterification):

• Isopulegol and an excess of glacial acetic acid are combined in a round-bottom flask.

• A catalytic amount of concentrated sulfuric acid is carefully added.

• The mixture is refluxed for a set period to drive the esterification.

• The reaction mixture is cooled, and the product is worked up by washing with water and a mild base to remove unreacted acid and catalyst.

• The crude isopulegyl acetate is then purified by distillation.

Visualizing the Synthesis Pathways

To better illustrate the logical flow of the synthesis methods, the following diagrams are provided.

Traditional Industrial Synthesis Workflow

Green Alternative Two-Step Synthesis Workflow

Conclusion

The synthesis of isopulegyl acetate is evolving towards more sustainable and efficient methods. While the traditional industrial process remains a viable route, green alternatives utilizing solid acid catalysts for the initial cyclization of citronellal offer significant advantages in terms of milder reaction conditions, higher selectivity, and catalyst reusability. For researchers and professionals in drug development and fine chemical synthesis, the adoption of these greener methodologies can lead to more economical and environmentally friendly production of this important fragrance and flavor compound. Further research and development in catalyst technology will continue to enhance the efficiency and sustainability of isopulegyl acetate synthesis.

References

• 1. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 2. Perfumery Chemicals Manufacturer,Perfumery Chemicals Supplier,Exporter [acmesynthetic.com]
• 3. lookchem.com [lookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Study of Isopulegyl Acetate as a Flavor Ingredient

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Isopulegyl acetate (B1210297) as a flavor ingredient, evaluating its performance against viable alternatives. The information presented is supported by available experimental data and established scientific principles to aid in formulation, research, and development.

Introduction to Isopulegyl Acetate

Isopulegyl acetate is a monoterpene acetate known for its characteristic flavor and aroma profile. It is utilized in the food, beverage, and fragrance industries to impart specific sensory attributes. Chemically, it is the acetate ester of isopulegol.

Flavor Profile: Isopulegyl acetate possesses a complex flavor profile described as woody, sweet, and minty with cooling peppermint facets.[1] It also has camphoraceous and medicinal undertones with seedy, berry nuances.[1] The taste is further characterized as woody, berry, green, and camphoraceous with a fruity hint at a concentration of 10 ppm.[1]

Comparative Analysis with Alternative Flavor Ingredients

The selection of a flavor ingredient is a critical decision in product development. This section compares Isopulegyl acetate with three key alternatives: Menthyl acetate, Isopulegol, and the synthetic cooling agent WS-3.

Sensory Profile Comparison

A detailed comparison of the organoleptic properties of Isopulegyl acetate and its alternatives is crucial for formulators. The following table summarizes their distinct flavor and aroma characteristics based on available data.

Ingredient	Flavor/Aroma Profile	Key Attributes
Isopulegyl Acetate	Woody, sweet, minty, cooling, peppermint, camphoraceous, medicinal, berry, green, fruity.[1]	Complex profile with a combination of cooling, minty, and fruity/woody notes.
Menthyl Acetate	Sweet, minty, fruity, cooling, with tea, geranium, rose, and lavender nuances.	A smoother, less sharp minty profile compared to menthol, with more pronounced fruity and floral notes.
Isopulegol	Minty, cooling, medicinal, woody, herbal, with sweet-bitter and licorice nuances.[2]	A strong, powerful minty note with distinct herbal and medicinal characteristics.
WS-3 (Koolada)	Primarily a cooling agent with a very faint, almost camphor-like or minty note at higher concentrations.[3]	Provides a clean, long-lasting cooling sensation with minimal impact on the primary flavor profile.[3]

Physicochemical Properties

The physical and chemical properties of a flavor ingredient influence its stability, solubility, and performance in different product matrices.

Property	Isopulegyl Acetate	Menthyl Acetate	Isopulegol	WS-3
Molecular Formula	C₁₂H₂₀O₂[4]	C₁₂H₂₂O₂	C₁₀H₁₈O	C₁₅H₂₉NO
Molecular Weight	196.29 g/mol [4]	198.30 g/mol	154.25 g/mol	239.42 g/mol
Boiling Point	104-105 °C @ 10 mmHg[5]	~228 °C @ 760 mmHg	~212 °C @ 760 mmHg	~300 °C @ 760 mmHg
Flash Point	85.56 °C (186 °F)[6]	91 °C (196 °F)	91 °C (196 °F)	>100 °C (>212 °F)
Solubility	Insoluble in water; soluble in oils and ethanol (B145695).[4]	Insoluble in water; soluble in ethanol.	Slightly soluble in water; soluble in ethanol.	Soluble in ethanol and oils; insoluble in water.
Appearance	Colorless clear liquid.[1]	Colorless liquid.	Colorless crystalline solid or liquid.	White crystalline powder.

Experimental Protocols

To ensure objective and reproducible comparisons, standardized experimental protocols are essential. This section outlines detailed methodologies for sensory evaluation and instrumental analysis.

Sensory Evaluation: Quantitative Descriptive Analysis (QDA)

Objective: To quantitatively compare the sensory attributes of Isopulegyl acetate and its alternatives.

Panelists: A panel of 10-12 trained sensory assessors with demonstrated proficiency in descriptive analysis of flavor compounds.

Sample Preparation:

• Prepare stock solutions of Isopulegyl acetate, Menthyl acetate, Isopulegol, and WS-3 at 1000 ppm in a 5% w/w sugar-water solution with 0.1% Tween 80 to aid solubilization.

• For evaluation, dilute the stock solutions with the 5% sugar-water solution to a concentration of 10 ppm for Isopulegyl acetate, Menthyl acetate, and Isopulegol, and 2 ppm for WS-3.

• Present 20 mL of each solution at room temperature in coded, odorless plastic cups.

Procedure:

• Lexicon Development: In initial sessions, panelists will be presented with all four samples to develop a consensus lexicon of descriptive attributes for aroma and flavor (e.g., minty, cooling, woody, sweet, bitter, fruity, camphoraceous, chemical).

• Training: Panelists will be trained on the developed lexicon using reference standards for each attribute.

• Evaluation: In a randomized, blind design, panelists will evaluate each sample and rate the intensity of each attribute on a 15-cm unstructured line scale anchored with "none" and "very intense".

• Data Analysis: The data from the line scales will be digitized, and the mean intensity ratings for each attribute will be calculated for each sample. Statistical analysis (e.g., ANOVA, PCA) will be used to determine significant differences between the samples.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To qualitatively and quantitatively compare the volatile profiles of Isopulegyl acetate and its volatile alternatives.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[7]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[7]

Sample Preparation:

• Prepare 100 ppm solutions of Isopulegyl acetate, Menthyl acetate, and Isopulegol in hexane.

• For WS-3, prepare a 100 ppm solution in methanol.

GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 150 °C at 5 °C/min.

  • Ramp to 250 °C at 15 °C/min, hold for 5 minutes.

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Mass Range: m/z 40-400

Data Analysis:

• Identify the compounds based on their retention times and by comparing their mass spectra with the NIST library.

• For quantitative comparison, integrate the peak areas of the target compounds. The relative abundance can be compared across samples.

Signaling Pathways

The perception of flavor is a complex process involving multiple signaling pathways. Understanding these pathways is crucial for predicting and modulating the sensory experience of flavor ingredients.

Olfactory Signaling Pathway

The aroma of Isopulegyl acetate and its volatile alternatives is detected by olfactory receptors in the nasal cavity, initiating a G-protein coupled cascade.

Caption: Olfactory signal transduction cascade.

Cooling Sensation (TRPM8) Pathway

The cooling sensation of Isopulegyl acetate, Menthyl acetate, Isopulegol, and WS-3 is primarily mediated by the activation of the TRPM8 ion channel.

Caption: TRPM8-mediated cooling sensation pathway.

Sweet and Bitter Taste Pathways

The sweet and bitter nuances of these flavor compounds are perceived through distinct G-protein coupled receptor pathways in the taste buds.

Caption: Simplified sweet and bitter taste signaling pathways.

Conclusion

Isopulegyl acetate offers a unique and complex flavor profile that combines cooling, minty, woody, and fruity characteristics. Its performance compared to alternatives like Menthyl acetate, Isopulegol, and WS-3 depends on the specific application and desired sensory outcome.

• Menthyl acetate provides a smoother, more floral and fruity mint character.

• Isopulegol delivers a more potent, traditional minty and medicinal flavor.

• WS-3 offers a strong, clean cooling sensation with minimal flavor impact, making it ideal for applications where the primary flavor should not be altered.

The choice between these ingredients will be dictated by the desired flavor profile, intensity, and the need for cooling without ancillary notes. The provided experimental protocols and an understanding of the underlying signaling pathways can guide researchers and developers in making informed decisions for their specific formulation needs. Further direct comparative studies are warranted to provide more nuanced quantitative data on the sensory and analytical differences between these compounds.

References

• 1. isopulegyl acetate [thegoodscentscompany.com]
• 2. benchchem.com [benchchem.com]
• 3. Difference between cooling agent WS-23 and WS-3 and WS-5 [titanos.com]
• 4. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 6. isopulegyl acetate (mixture of isomers), 89-49-6 [thegoodscentscompany.com]
• 7. ncasi.org [ncasi.org]

A Researcher's Guide to Quantifying the Enantiomeric Excess of Synthesized Isopulegyl Acetate

For researchers, scientists, and drug development professionals engaged in the synthesis of chiral compounds, the accurate determination of enantiomeric excess (ee) is a critical step in characterizing the final product. Isopulegyl acetate (B1210297), a valuable chiral building block, requires precise enantiomeric purity assessment to ensure its efficacy and safety in subsequent applications. This guide provides a comparative overview of the most common analytical techniques for this purpose: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents.

The selection of an appropriate analytical method hinges on several factors, including the volatility and thermal stability of the analyte, required sensitivity, sample throughput, and the instrumentation available. Each technique offers distinct advantages and disadvantages in terms of resolution, analysis time, and experimental complexity.

Comparative Analysis of Analytical Methods

The following table summarizes the key performance characteristics of Chiral GC, Chiral HPLC, and NMR with chiral shift reagents for the determination of the enantiomeric excess of Isopulegyl acetate.

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	NMR with Chiral Shift Reagents
Principle	Separation of volatile enantiomers in the gas phase based on differential partitioning with a chiral stationary phase.	Separation of enantiomers in the liquid phase based on differential interactions with a chiral stationary phase.	In-situ formation of diastereomeric complexes with a chiral shift reagent, leading to distinguishable NMR signals for each enantiomer.
Typical Analytes	Volatile and thermally stable compounds like Isopulegyl acetate.	A wide range of compounds, including less volatile and thermally sensitive derivatives.	Soluble compounds with functional groups that can interact with the shift reagent.
Resolution	High, often achieving baseline separation.	High, with a wide variety of chiral stationary phases available for method optimization.	Variable, depending on the analyte, chiral shift reagent, and concentration.
Analysis Time	Typically faster than HPLC, with run times often in the range of 15-30 minutes.	Generally longer run times compared to GC, often ranging from 10 to 45 minutes.	Rapid, as it does not require chromatographic separation. Data acquisition is typically fast.
Sample Preparation	Simple dilution in a volatile solvent.	Dissolution in the mobile phase, may require filtration.	Dissolution in a deuterated solvent, followed by the addition of the chiral shift reagent.
Instrumentation	Gas Chromatograph with FID or MS detector.	HPLC system with a UV or other suitable detector.	High-resolution NMR spectrometer.
Key Advantage	High resolution and speed for suitable analytes.[1]	Broad applicability and versatility.[1]	Rapidity and no need for chromatographic separation.[1]
Key Disadvantage	Limited to volatile and thermally stable compounds.	Longer analysis times and higher solvent consumption compared to GC.	Lower sensitivity and potential for signal overlap, which can complicate quantification.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Chiral Gas Chromatography (GC)

This method is well-suited for the direct analysis of volatile and thermally stable compounds like Isopulegyl acetate.[1]

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: CP Chirasil-DEX CB (25 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent modified cyclodextrin-based chiral capillary column.[2]

• Carrier Gas: Hydrogen or Helium.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 2 °C/minute to 180 °C.

• Injection Volume: 1 µL.

• Sample Preparation: Dilute the synthesized Isopulegyl acetate in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 1 mg/mL.[1]

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.[1]

Chiral High-Performance Liquid Chromatography (HPLC)

HPLC offers greater versatility for a broader range of chiral compounds and is a widely used technique for enantiomeric excess determination.[1]

• Instrumentation: HPLC system with a UV detector.

• Column: A polysaccharide-based chiral stationary phase such as Chiralcel OD-H (250 mm x 4.6 mm I.D., 5 µm particle size) or CHIRALPAK® AD-H is recommended for the separation of monoterpene derivatives.[1][3]

• Mobile Phase: A mixture of n-hexane and 2-propanol (e.g., 95:5 v/v). The exact ratio may need to be optimized to achieve baseline separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm (or a wavelength where the acetate has some absorbance).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the synthesized Isopulegyl acetate in the mobile phase to a concentration of approximately 1 mg/mL.[1]

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.[1]

¹H-NMR Spectroscopy with a Chiral Shift Reagent

This technique provides a rapid, non-separative method for determining enantiomeric excess, provided that a suitable signal separation can be achieved.[1]

• Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Chiral Shift Reagent: Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III) (Eu(hfc)₃).[1]

• Solvent: Deuterated chloroform (B151607) (CDCl₃), which must be anhydrous.

• Sample Preparation:

  • Dissolve approximately 10-20 mg of the synthesized Isopulegyl acetate in 0.5 mL of CDCl₃ in an NMR tube.

  • Acquire a standard ¹H-NMR spectrum.

  • Add small, incremental amounts of Eu(hfc)₃ (e.g., 5-10 mg) to the NMR tube, acquiring a spectrum after each addition until sufficient separation of signals for the two enantiomers is observed. The protons adjacent to the acetate's carbonyl group or the methyl group on the cyclohexane (B81311) ring are often most affected by the shift reagent.[1]

• Data Analysis:

  • Identify a well-resolved proton signal that shows separation into two distinct peaks corresponding to the two enantiomers.

  • Integrate the two separated signals.

  • The enantiomeric excess is calculated from the integration values: ee (%) = [|Integral₁ - Integral₂| / (Integral₁ + Integral₂)] x 100.[1]

Visualizations

To aid in the understanding of the experimental workflows, the following diagrams are provided.

Caption: General experimental workflow for determining the enantiomeric excess of synthesized Isopulegyl acetate.

Caption: A logical decision tree to guide the selection of the most appropriate analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of Isopulegyl Acetate in a Laboratory Setting

Proper disposal of Isopulegyl Acetate (B1210297) is critical to ensure laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of this compound responsibly. While Isopulegyl Acetate is reported by the vast majority of suppliers as not meeting GHS hazard criteria, it is also listed as a combustible liquid, warranting careful handling and disposal as hazardous waste.[1][2]

Physical and Chemical Properties

A summary of the key quantitative data for Isopulegyl Acetate is presented below for easy reference.

Property	Value
Molecular Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol
Appearance	Clear, colorless liquid
Boiling Point	104-105 °C @ 10 mm Hg
Flash Point	186.0 °F (85.6 °C) [Closed Cup]
Density	0.925 g/mL at 25 °C
Water Solubility	8.307 mg/L @ 25 °C (estimated)

(Source: PubChem, LookChem, The Good Scents Company)[1][3][4]

Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the disposal of Isopulegyl Acetate.

1. Personal Protective Equipment (PPE):

• Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

2. Spill Management:

• In case of a spill, immediately eliminate all ignition sources from the area.[2]

• Absorb the spill using an inert absorbent material such as dry clay, sand, or diatomaceous earth.[2]

• Do not use combustible materials like paper towels to absorb the spill.

• Once absorbed, collect the material using non-sparking tools and place it into a designated, labeled hazardous waste container.[2]

3. Waste Collection:

• Collect all waste containing Isopulegyl Acetate, including contaminated absorbent materials and any unused product, in a clearly labeled, sealed container.

• The container must be marked as "Hazardous Waste" and should specify the contents (Isopulegyl Acetate).

4. Storage:

• Store the hazardous waste container in a well-ventilated, designated area away from heat, sparks, open flames, and other ignition sources.[2]

5. Final Disposal:

• Dispose of the hazardous waste container through your institution's licensed hazardous waste disposal service.

• Adhere to all local, regional, national, and international regulations for hazardous waste disposal.[2]

• Never pour Isopulegyl Acetate down the drain or dispose of it with regular laboratory trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Isopulegyl Acetate.

References

• 1. Isopulegyl acetate | C12H20O2 | CID 94579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. vigon.com [vigon.com]
• 3. lookchem.com [lookchem.com]
• 4. isopulegyl acetate (mixture of isomers), 89-49-6 [thegoodscentscompany.com]

Essential Safety and Handling of Isopulegyl Acetate for Laboratory Professionals

For Immediate Reference: Operational and Disposal Guidance for Isopulegyl Acetate (B1210297)

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Isopulegyl acetate. The following procedural guidance is designed to ensure safe operational use and proper disposal, forming a reliable resource for laboratory safety and chemical management.

Isopulegyl acetate is a fragrance and flavoring agent with a sweet, mint-like aroma.[1][2][3] While comprehensive hazard information is not consistently available across all safety data sheets, a conservative approach to handling is recommended. It is classified as a combustible liquid, and appropriate precautions should be taken.[4]

Personal Protective Equipment (PPE)

When handling Isopulegyl acetate, the following personal protective equipment should be worn to minimize exposure and ensure personal safety.

PPE Category	Item	Specification
Eye Protection	Safety glasses or goggles	Chemical splash goggles are recommended, especially when there is a risk of splashing.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are suitable. Inspect gloves for any signs of degradation before use.
Body Protection	Laboratory coat	A standard lab coat should be worn to protect against incidental contact.
Respiratory Protection	Not generally required	Use in a well-ventilated area. If vapors are likely to be generated, use a NIOSH-approved respirator with an organic vapor cartridge.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Isopulegyl acetate and ensuring a safe laboratory environment.

• Handling:

  • Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of vapors.[5]

  • Avoid contact with skin and eyes.[5]

  • Keep away from heat, sparks, and open flames as it is a combustible liquid.[4]

  • Ground and bond containers and receiving equipment to prevent static discharge.[6]

  • Use non-sparking tools.[6]

• Storage:

  • Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[5]

  • Keep containers tightly closed when not in use.[5]

  • Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate action is necessary.

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, seek medical attention.
Skin Contact	Remove contaminated clothing and wash the affected area thoroughly with soap and water.[6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and environmental compliance.

• Spill Response:

  • Evacuate non-essential personnel from the immediate area.

  • Ensure adequate ventilation.

  • Remove all sources of ignition.[6]

  • Wear appropriate PPE as outlined above.

  • Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.[4]

  • Collect the absorbed material into a suitable, labeled container for disposal.

  • Clean the spill area with soap and water.

• Disposal:

  • Dispose of Isopulegyl acetate and any contaminated materials in accordance with local, state, and federal regulations.

  • This material and its container must be disposed of as hazardous waste.[4]

Experimental Protocol: Synthesis of an Analogous Ester (Isopentyl Acetate)

While a specific, detailed experimental protocol for Isopulegyl acetate was not found, the synthesis of a similar ester, isopentyl acetate (banana oil), via Fischer esterification provides a relevant procedural example. This reaction involves the acid-catalyzed reaction of an alcohol (isopentyl alcohol) with a carboxylic acid (acetic acid).[5][7][8]

Materials:

• Isopentyl alcohol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

• Boiling chips

Procedure:

• Combine isopentyl alcohol and glacial acetic acid in a round-bottom flask.

• Carefully add concentrated sulfuric acid to the flask while swirling.[5]

• Add boiling chips and reflux the mixture for approximately one hour using a heating mantle.[5]

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the mixture with cold water to remove excess acid and alcohol.

• Neutralize the remaining acid by washing with a 5% sodium bicarbonate solution. Be cautious of pressure buildup due to carbon dioxide evolution.[5]

• Wash with a saturated sodium chloride solution to aid in the separation of the organic and aqueous layers.

• Dry the organic layer (the ester product) over anhydrous magnesium sulfate.[7]

• Decant the dried ester and purify by distillation.

This protocol highlights the necessary precautions for handling acids, organic solvents, and performing extractions and distillations, all of which are pertinent to the safe handling of Isopulegyl acetate in a research setting.

Diagram: Logical Workflow for Chemical Spill Response

Caption: Workflow for handling a chemical spill of Isopulegyl acetate.

References

• 1. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. isopulegyl acetate [thegoodscentscompany.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Isolation of Caffeine [jan.ucc.nau.edu]
• 8. documents.thermofisher.com [documents.thermofisher.com]